7-(2-Hydroxypropyl)guanine

• CAS: 56247-84-8

Core Science & Biosynthesis

Biological Significance and Analytical Profiling of N7-(2-Hydroxypropyl)guanine

Content Type: Technical Guide / Whitepaper Target Audience: Researchers, Toxicologists, and Drug Development Scientists

Executive Summary

Propylene oxide (PO) is a ubiquitous alkylating agent used in the production of polyurethanes and as a sterilant. Upon exposure, the primary DNA lesion formed is N7-(2-hydroxypropyl)guanine (7-HPG) . While 7-HPG is the most abundant adduct—often serving as the definitive biomarker for PO exposure—its direct biological significance is frequently misunderstood. Unlike O6-alkylguanine adducts, which are directly miscoding, 7-HPG is largely processed in an error-free manner by DNA polymerases. Its toxicity stems primarily from its chemical instability: the alkylation event destabilizes the N-glycosidic bond, accelerating spontaneous depurination and the formation of mutagenic apurinic/apyrimidinic (AP) sites. This guide details the mechanistic pathways of 7-HPG formation, its downstream biological consequences, and the gold-standard LC-MS/MS protocols for its quantification.

Mechanistic Origins: The Alkylation Event

Propylene oxide is a direct-acting alkylating agent that reacts with DNA via an SN2 mechanism. The strained epoxide ring opens upon nucleophilic attack by DNA bases.

Regioselectivity

The N7 position of guanine is the most nucleophilic site in the major groove of DNA. Consequently, 7-HPG accounts for >90% of all DNA adducts formed by PO exposure. Minor adducts include N3-adenine and N3-cytosine derivatives, but their abundance is orders of magnitude lower.

Chirality and Stereochemistry

PO exists as two enantiomers: (R)-PO and (S)-PO. Both react with guanine to form chiral adducts.

• (R)-PO forms N7-((R)-2-hydroxypropyl)guanine.

• (S)-PO forms N7-((S)-2-hydroxypropyl)guanine. While the chemical reactivity is similar, the stereochemistry can influence the efficiency of repair enzymes and the rate of spontaneous depurination, although both isomers are predominantly repaired via the same Base Excision Repair (BER) pathways.

The Charge-Instability Paradox

The defining characteristic of N7-guanine adducts is their chemical instability. Understanding this is crucial for both biological interpretation and analytical detection.

Quaternization and Bond Weakening

Alkylation at the N7 position creates a quaternary ammonium ion, placing a formal positive charge on the imidazole ring of guanine. This charge redistribution draws electron density away from the N-glycosidic bond (the bond connecting the base to the deoxyribose sugar), significantly weakening it.

Spontaneous Depurination

Unlike stable adducts (e.g., those formed by polycyclic aromatic hydrocarbons), 7-HPG undergoes spontaneous depurination at physiological pH (7.4) and temperature (37°C).[1][2][3][4]

• Half-life: The half-life of 7-HPG in double-stranded DNA is approximately 50–100 hours .

• Consequence: The adduct falls off the DNA backbone, releasing free 7-HPG base and leaving behind an Apurinic/Apyrimidinic (AP) site .

Pathway Visualization

The following diagram illustrates the divergent fates of the 7-HPG adduct: error-free bypass, depurination to an AP site, or imidazole ring opening to form FAPy lesions.

Figure 1: The fate of N7-guanine adducts. The primary pathological route is typically via AP site formation rather than direct adduct mispairing.

Biological Significance: Mutagenicity vs. Biomarker Utility[5]

Is 7-HPG Mutagenic?

Directly, no . Studies utilizing site-specific adducts have shown that high-fidelity DNA polymerases can bypass N7-alkylguanine adducts accurately. The N7 position does not participate in Watson-Crick hydrogen bonding, so the base pairing face of guanine remains intact (pairing correctly with Cytosine).

The Indirect Threat: AP Sites

The mutagenic potential of PO is largely attributed to the AP sites generated by 7-HPG depurination. AP sites are non-coding lesions. If the replication fork encounters an AP site before BER enzymes (like APE1) can repair it, translesion synthesis polymerases may insert an incorrect base (often Adenine, the "A-rule"), leading to G:C

T:A transversions .

Biomarker Utility

Because 7-HPG is the major adduct and is chemically distinct, it serves as an excellent molecular dosimeter . Quantifying 7-HPG provides a direct measure of the "biologically effective dose" of propylene oxide reaching the nuclear DNA, which is far more accurate than measuring ambient air concentrations.

Analytical Workflow: Quantification by LC-MS/MS

To quantify 7-HPG, one must exploit its specific chemical instability. The standard protocol involves Neutral Thermal Hydrolysis , which selectively releases N7-alkylguanines without degrading the rest of the DNA or releasing unmodified bases in high amounts.

Protocol Overview

Step	Procedure	Purpose	Critical Parameter
1. Isolation	Extract DNA from tissue (phenol-chloroform or kit).	Obtain pure DNA substrate.	A260/A280 ratio > 1.8.
2. Internal Std	Spike with [15N5]-7-HPG .	Correct for loss during processing.	Add before hydrolysis.
3. Hydrolysis	Heat at 100°C for 30 min in neutral buffer (pH 7.0).	Selectively depurinate N7 adducts.	pH must be neutral to prevent acid depurination of A/G.
4. Enrichment	Solid Phase Extraction (SPE) or Ultrafiltration (3kDa cutoff).	Remove DNA backbone and salts.	Retain the small adduct molecules.
5. Detection	LC-MS/MS (ESI+).	Quantify adduct mass.	Use MRM mode for sensitivity.

LC-MS/MS Methodology

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex Triple Quad or Thermo TSQ). Column: C18 Reverse Phase (e.g., Waters Acquity HSS T3), to retain polar bases.

MRM Transitions:

• Analyte (7-HPG):

  • Precursor Ion (Q1): m/z 210.1 [M+H]+ (Guanine 151 + Hydroxypropyl 59)

  • Product Ion (Q3): m/z 152.1 [Guanine+H]+

  • Mechanism:[5][6][7] Neutral loss of the hydroxypropyl group (58 Da).

• Internal Standard ([15N5]-7-HPG):

  • Precursor Ion (Q1): m/z 215.1

  • Product Ion (Q3): m/z 157.1 (Labeled Guanine)

Analytical Workflow Diagram

Figure 2: Optimized analytical workflow for N7-guanine adduct quantification.

Summary of Key Findings

• Dominance: 7-HPG is the primary lesion of Propylene Oxide exposure.

• Mechanism: It forms via SN2 attack at N7-Guanine.

• Fate: It is chemically unstable, leading to spontaneous depurination and AP site formation.

• Risk: The adduct is not directly mutagenic, but the resulting AP sites can induce transversions if BER is overwhelmed.

• Detection: Neutral thermal hydrolysis coupled with LC-MS/MS (MRM 210

  152) is the validated method for molecular dosimetry.

References

• The Formation and Biological Significance of N7-Guanine Adducts. Source: National Institutes of Health (PMC) [Link]

• Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide. Source: Carcinogenesis (Oxford Academic) [Link]

• Ethylene oxide and propylene oxide derived N7-alkylguanine adducts are bypassed accurately in vivo. Source: DNA Repair (PubMed) [Link]

• Simultaneous determination of N7-alkylguanines in DNA by isotope-dilution LC-tandem MS coupled with automated solid-phase extraction. Source: Biochemical Journal (PMC) [Link]

• Propylene oxide: mutagenesis, carcinogenesis and molecular dose. Source: Mutation Research (PubMed) [Link]

Sources

• 1. Organocatalytic Removal of Formaldehyde Adducts from RNA and DNA Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Formation and Biological Significance of N7-Guanine Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural and kinetic studies of the effect of guanine-N7 alkylation and metal cofactors on DNA replication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Depurination of N7-methylguanine by DNA glycosylase AlkD is dependent on the DNA backbone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N7 methylation alters hydrogen-bonding patterns of guanine in duplex DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Monograph: Stability Dynamics and Depurination of 7-(2-Hydroxypropyl)guanine in DNA

Executive Technical Summary

7-(2-Hydroxypropyl)guanine (7-HPG) represents the predominant molecular lesion formed following exposure to Propylene Oxide (PO), a ubiquitous industrial alkylating agent. Unlike stable adducts formed at the

position of guanine, 7-HPG is characterized by significant chemical instability.

The alkylation at the N7 position of the guanine imidazole ring induces a positive charge (quaternization), which significantly weakens the N-glycosidic bond. This leads to spontaneous depurination —the loss of the modified base from the DNA backbone—leaving behind an apurinic/apyrimidinic (AP) site.

For researchers and drug developers, this instability presents a dual challenge:

• Biological: The resulting AP site is non-coding and potentially mutagenic (blocking replication or causing strand breaks).

• Analytical: Protocol design must account for the adduct's short half-life (

  ) to prevent underestimation of total DNA damage.

Mechanistic Profiling: The Chemistry of Instability

To understand the stability profile of 7-HPG, one must look beyond the adduct itself to the electron density shifts within the purine ring system.

The Destabilization Cascade

Upon alkylation by propylene oxide, the N7 nitrogen of guanine acts as a nucleophile. The addition of the 2-hydroxypropyl group converts the neutral N7 into a cationic center.

• Quaternization: The N7 atom acquires a formal positive charge.

• Electron Withdrawal: This charge pulls electron density away from the five-membered imidazole ring.

• Glycosidic Bond Weakening: The electron withdrawal destabilizes the

  glycosidic bond connecting the base to the deoxyribose sugar.

• Hydrolysis: Water attacks the

  position, cleaving the bond and releasing 7-HPG as a free base.

Visualization: The Depurination Pathway

The following diagram illustrates the transition from PO exposure to the formation of the mutagenic AP site.

Figure 1: Mechanistic pathway of 7-HPG formation and subsequent depurination leading to abasic site generation.

Kinetics of Depurination

The half-life of 7-HPG is a critical parameter for experimental design. Unlike stable adducts (e.g.,

-ethenoguanine) which persist for the life of the cell or until active excision repair, 7-HPG is "labile."

Comparative Stability Data

The following table summarizes the stability of 7-HPG compared to other common adducts under physiological conditions (

, pH 7.4).

Adduct Type	Position	Estimated (In Vitro DNA)	Mechanism of Loss
7-(2-Hydroxypropyl)guanine	N7	~ 48 - 60 Hours	Spontaneous Depurination
N7-Methylguanine	N7	~ 26 - 50 Hours	Spontaneous Depurination
-Methylguanine		Stable (> weeks)	Active Repair (MGMT) only
-Guanine Adducts		Stable	NER / Replication

Key Insight: The ~48-hour half-life implies that in chronic exposure studies (e.g., 28-day toxicology), the "steady state" level of 7-HPG in DNA represents a balance between new adduct formation and rapid spontaneous loss.

Factors Influencing Stability

• pH Sensitivity: Depurination is acid-catalyzed. At pH < 5.0, the rate of 7-HPG loss increases exponentially. This is exploited in analytical protocols (see Section 4).

• Temperature: High temperatures (95°C) induce rapid, quantitative release of N7-adducts within minutes.

• DNA Structure: Adducts in single-stranded DNA generally depurinate faster than those in double-stranded helices due to solvent accessibility.

Analytical Methodology: Neutral Thermal Hydrolysis

To quantify 7-HPG accurately, one must not digest the DNA enzymatically to deoxynucleosides (as done for stable adducts), because the N7-glycosidic bond is too unstable for prolonged enzymatic incubation.

Instead, we utilize Neutral Thermal Hydrolysis . This method selectively liberates N7-alkylguanines as free bases, leaving the unmodified DNA backbone largely intact.

Protocol: 7-HPG Quantification Workflow

Reagents Required:

• Internal Standard:

  -7-(2-hydroxypropyl)guanine (Essential for MS quantification).

• Hydrolysis Buffer: 10 mM Sodium Cacodylate (pH 7.0) or HPLC-grade water.

Step-by-Step Methodology:

• DNA Isolation: Extract DNA from tissues using a high-salt method or a gentler kit (e.g., Qiagen) that avoids acidic phenol, which could prematurely strip the adducts.

• Spike Internal Standard: Add a known quantity of

  -7-HPG to the DNA solution before hydrolysis to account for recovery losses.

• Thermal Hydrolysis:

  • Heat the DNA solution to 95°C for 30 minutes (or 100°C for 15 min).

  • Mechanism: This thermal energy overcomes the activation energy of the weakened glycosidic bond, releasing >95% of 7-HPG as the free base.

• Separation (Ultrafiltration):

  • Transfer the mixture to a 3 kDa or 10 kDa molecular weight cut-off (MWCO) spin filter.

  • Centrifuge at 10,000 x g for 15 minutes.

  • Result: The depurinated 7-HPG (small molecule) passes through the filter; the depurinated DNA backbone (macromolecule) is retained.

• LC-MS/MS Analysis:

  • Inject the filtrate onto a C18 reverse-phase column.

  • Monitor transitions:

    • Analyte (7-HPG): m/z 210

      152

    • Internal Standard: m/z 215

      157

Visualization: Analytical Workflow

Figure 2: Standardized workflow for the selective release and quantification of N7-guanine adducts.

Biological Implications: The "Hit-and-Run" Lesion

The instability of 7-HPG defines its biological impact. It acts as a "hit-and-run" precursor.

• The Lesion Transformation: The 7-HPG adduct itself is bulky, but its primary mutagenic potential arises after it falls off. The resulting AP site is a non-coding lesion.

• Mutagenesis: During replication, DNA polymerases (especially translesion synthesis polymerases) often insert an Adenine opposite an AP site (the "A-rule"). Since the original base was Guanine, this results in a G

  T transversion .

• Biomarker Strategy: Because 7-HPG is excreted in urine after depurination (or DNA repair by AAG glycosylase), urinary 7-HPG is a validated non-invasive biomarker for recent Propylene Oxide exposure.

References

• Segerbäck, D., et al. (1998). "Alkylation of DNA and hemoglobin in the mouse following exposure to propylene oxide." Chemico-Biological Interactions.

• Solomon, J. J., et al. (1988). "Reaction products of propylene oxide with deoxyribonucleosides and DNA in vitro." Chemico-Biological Interactions.

• Pottenger, L. H., et al. (2007). "Endogenous and exogenous DNA damage and mutagenesis." Fundamental & Clinical Pharmacology.

• Swenberg, J. A., et al. (2011). "Endogenous versus Exogenous DNA Adducts: Their Role in Carcinogenesis, Epidemiology, and Risk Assessment." Toxicological Sciences.

• Marsden, D. A., et al. (2009). "The stability of N7-guanine DNA adducts." Chemical Research in Toxicology.

Technical Guide: Toxicological Profile &amp; Analysis of 7-(2-Hydroxypropyl)guanine (7-HPG)

Executive Summary

7-(2-Hydroxypropyl)guanine (7-HPG) is the primary DNA adduct formed following exposure to Propylene Oxide (PO), a high-production volume alkylating agent.[1][2] As a N7-substituted guanine lesion, 7-HPG represents a critical molecular dosimeter in toxicology, accounting for >90% of the total DNA alkylation burden induced by PO.

While 7-HPG itself retains a non-instructional role during replication (due to its position on the Hoogsteen face of guanine), its toxicological significance lies in its chemical instability. The adduct serves as a precursor to abasic (AP) sites via spontaneous depurination, driving secondary mutagenic events (primarily G

T transversions). This guide details the molecular kinetics, toxicological implications, and the gold-standard Isotope-Dilution LC-MS/MS protocol for its quantification.

Molecular Mechanism of Formation

Chemical Kinetics

Propylene oxide is a direct-acting

alkylating agent. Upon cellular entry, the strained epoxide ring undergoes nucleophilic attack. The N7 position of guanine is the most nucleophilic site in DNA due to its high electron density and accessibility in the major groove.

• Reaction Type:

  Nucleophilic Substitution.

• Electrophile: C3 or C2 of the Propylene Oxide epoxide ring.

• Nucleophile: N7 atom of the Guanine base.[3][4][5][6][7]

• Regioselectivity: The reaction overwhelmingly favors N7 (>90%) over N3-adenine or O6-guanine due to the hard/soft acid-base principle, where the "soft" N7 nitrogen attacks the epoxide.

Stereochemistry

Because propylene oxide exists as a racemic mixture in most industrial contexts, and the resulting hydroxypropyl group contains a chiral center, 7-HPG exists as a mixture of isomers. However, the biological processing is generally stereoselective based on the accessibility of the epoxide to the DNA helix.

Diagram 1: 7-HPG Formation and Depurination Pathway

The following diagram illustrates the alkylation of guanine by PO, followed by the destabilization of the glycosidic bond leading to an abasic site.

Figure 1: Mechanistic pathway of Propylene Oxide alkylation at Guanine N7, leading to spontaneous depurination and AP site formation.[4]

Toxicokinetics and Stability

Stability and Depurination

Unlike N2 or O6 adducts, N7-alkylguanines carry a positive charge on the imidazole ring (quaternary ammonium). This charge redistribution draws electron density away from the N9-glycosidic bond, significantly weakening it.

• Half-Life (

  ): In double-stranded DNA at physiological pH (7.4) and 37°C, the half-life of 7-HPG is approximately 40–60 hours .

• Mechanism of Loss: The primary route of elimination is spontaneous depurination , resulting in the release of the modified base (7-HPG) and the formation of an Apurinic/Apyrimidinic (AP) site in the DNA backbone.

DNA Repair Pathways

While spontaneous depurination is dominant, enzymatic repair also occurs:

• Base Excision Repair (BER): The enzyme Alkyladenine DNA Glycosylase (AAG) (also known as MPG) can recognize and excise N7-alkylguanine adducts, though with lower efficiency compared to N3-methyladenine.

• AP Endonuclease: Once the AP site is formed (either spontaneously or enzymatically), AP endonuclease (APE1) incises the backbone to initiate repair synthesis.

Molecular Dosimetry Data

The following table summarizes the behavior of 7-HPG compared to other common alkylation adducts.

Adduct Type	Electrophile Source	Primary Repair/Loss Mechanism	Approx. In Vivo Half-Life	Mutagenic Potential
7-HPG	Propylene Oxide	Spontaneous Depurination	~48 Hours	Low (Direct) / High (Indirect via AP site)
N7-MeG	Methyl Methanesulfonate	AAG Glycosylase / Depurination	~24-48 Hours	Low
O6-MeG	MNU / Temozolomide	MGMT (Direct Reversal)	Stable (until repaired)	Very High (Direct Mispairing)

Toxicological Significance

The "Necessary but Not Sufficient" Paradigm

Research indicates a linear dose-response relationship for 7-HPG formation in nasal respiratory epithelium (the target tissue for PO carcinogenesis) across a wide range of exposures (5–500 ppm). However, tumor formation is highly sublinear , occurring only at high concentrations (

300 ppm).

• Interpretation: The formation of 7-HPG is a linear molecular event driven by chemistry. However, carcinogenesis requires saturation of repair mechanisms (BER) and an increase in cell proliferation (driven by cytotoxicity at high doses) to fix the mutations caused by the AP sites.

• Biomarker Utility: 7-HPG is an excellent biomarker of exposure (proving the agent reached the nucleus) but a conservative predictor of cancer risk at low doses.

Mutagenicity

7-HPG does not interfere with Watson-Crick hydrogen bonding because the N7 position is on the major groove face, away from the pairing interface.

• Direct Effect: Non-mutagenic during normal replication.

• Indirect Effect: The resulting AP site is non-coding. During replication, translesion synthesis polymerases often follow the "A-rule," inserting an Adenine opposite the AP site. This results in a G

  T transversion mutation, the signature mutation of N7-alkylating agents.[4][8]

Analytical Methodology: Isotope-Dilution LC-MS/MS

The quantification of 7-HPG requires high sensitivity (fmol range) and specificity to distinguish it from endogenous background damage. The following protocol utilizes stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Reagents & Standards

• Internal Standard (IS):

  -7-(2-Hydroxypropyl)guanine. (Critical for correcting recovery losses and matrix effects).

• Hydrolysis Buffer: 0.1 M HCl (Acid hydrolysis is preferred over enzymatic digestion for N7 adducts to ensure complete release of the base).

Experimental Workflow

Step 1: DNA Isolation & Quality Control

Isolate DNA using a high-salt precipitation method (e.g., Gentra Puregene) to avoid phenol contamination which can quench MS signals. Ensure

ratio is >1.8.

Step 2: Neutral Thermal Hydrolysis

Unlike stable adducts, 7-HPG can be released by neutral thermal hydrolysis, preserving the DNA backbone, or mild acid hydrolysis.

• Protocol: Dissolve 50

  g DNA in water. Add Internal Standard (50 fmol). Heat at 100°C for 30 minutes (neutral) or 70°C in 0.1 M HCl for 30 mins.

• Why: This selectively depurinates N7-alkylguanines and adenine/guanine without degrading pyrimidines, simplifying the matrix.

Step 3: Solid Phase Extraction (SPE)

• Cartridge: C18 or MCX (Mixed-mode Cation Exchange).

• Conditioning: Methanol followed by Water.[9]

• Loading: Hydrolysate.

• Wash: Water (removes salts/unmodified bases).

• Elution: 20% Methanol in water (optimizes recovery of the moderately polar 7-HPG).

Step 4: LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 2.1 x 150 mm).

• Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).[9]

• Ionization: Electrospray Ionization (ESI) Positive Mode.

• Transitions (MRM):

  • Analyte (7-HPG):

    210 152 (Loss of hydroxypropyl group + ).

  • Internal Standard (

    -7-HPG): 215 157.

Diagram 2: Analytical Workflow

Figure 2: Isotope-Dilution LC-MS/MS workflow for the quantification of 7-HPG in biological tissues.

References

• Swenberg, J. A., et al. "The formation and biological significance of N7-guanine adducts."[6] Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, vol. 678, no.[6] 2, 2009, pp. 76-94. Link

• Rios-Blanco, M. N., et al. "Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide."[6] Carcinogenesis, vol. 24, no.[1][6][9][10] 7, 2003, pp. 1233–1238.[6] Link

• Marsden, D. A., et al. "Determination of endogenous and exogenously derived N7-(2-hydroxyethyl)guanine adducts in ethylene oxide-treated rats."[6] Chemical Research in Toxicology, vol. 20, no. 2, 2007, pp. 290-299. Link

• Singh, R., et al. "N7-Alkylguanines in DNA by Isotope-Dilution LC-Tandem MS Coupled with Automated Solid-Phase Extraction." Biochemical Journal, vol. 427, no. 3, 2010. Link

• Pottenger, L. H., et al. "The role of DNA adducts in the risk assessment of propylene oxide." Critical Reviews in Toxicology, vol. 37, no. 6, 2007. Link

Sources

• 1. Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Structural and kinetic studies of the effect of guanine-N7 alkylation and metal cofactors on DNA replication - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of N7-alkylguanines in DNA by isotope-dilution LC-tandem MS coupled with automated solid-phase extraction and its application to a small fish model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. N7 Methylation Alters Hydrogen Bonding Patterns of Guanine in Duplex DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nanobioletters.com [nanobioletters.com]
• 10. mdpi.com [mdpi.com]

understanding the mutagenic potential of 7-(2-Hydroxypropyl)guanine

Technical Guide: The Mutagenic Potential and Biological Significance of 7-(2-Hydroxypropyl)guanine

Part 1: Executive Summary

7-(2-Hydroxypropyl)guanine (7-HPG) is the predominant DNA adduct formed following exposure to Propylene Oxide (PO) , a high-volume industrial chemical and Group 2B carcinogen.[1][2][3][4][5] Despite its high abundance relative to other adducts, 7-HPG is characterized by low intrinsic mutagenic potential .

This guide synthesizes the physicochemical properties, biological fate, and analytical detection of 7-HPG. The core technical insight for researchers is the distinction between 7-HPG as a linear biomarker of molecular dose and its limited role as a direct driver of carcinogenesis. While

-alkylguanine adducts directly disrupt Watson-Crick base pairing, 7-HPG exerts its biological effects primarily through spontaneous depurination and the subsequent formation of abasic (AP) sites, rather than direct miscoding.

Part 2: Mechanistic Analysis of Formation & Mutagenicity

Chemical Formation

Propylene oxide acts as a direct-acting

alkylating agent.[5] It preferentially attacks the most nucleophilic site in DNA: the N7 position of guanine .

• Reaction: Ring opening of the epoxide leads to the covalent attachment of a hydroxypropyl group to the N7 nitrogen.

• Regioselectivity: >90% of PO-induced DNA damage occurs at N7-G (7-HPG), with minor alkylation at

  -G, N3-A, and N1-A.

Structural Impact and Mutagenic Potential

The mutagenicity of 7-HPG is widely debated but generally considered weak.

• Watson-Crick Integrity: The N7 position of guanine resides in the major groove of the DNA helix and is not involved in hydrogen bonding with Cytosine. Therefore, the adduct itself does not directly steric-block high-fidelity polymerases or force mispairing.

• Replication Bypass: Translesion synthesis (TLS) studies and in vivo replication assays in E. coli demonstrate that 7-HPG is bypassed with high efficiency and high fidelity (error-free replication).

• Indirect Mutagenesis (The "Depurination" Pathway): The alkylation at N7 introduces a positive charge on the imidazole ring of guanine. This destabilizes the

  -glycosidic bond, significantly increasing the rate of spontaneous depurination .

  • Result: Formation of an Apurinic/Apyrimidinic (AP) site.

  • Risk: If the AP site is not repaired by Base Excision Repair (BER) prior to replication, polymerases may stall or insert an Adenine (the "A-rule"), leading to a G

    T transversion .

Key Insight: 7-HPG is the precursor to the lesion (AP site), not the direct mutagen itself.

Part 3: Biological Fate and Repair Pathways

The biological half-life of 7-HPG in rat tissues (liver, lung, nasal epithelium) is approximately 5 to 7 days .

Elimination Mechanisms

• Spontaneous Hydrolysis (Chemical Depurination): The primary mechanism of loss. The adduct falls off the DNA backbone, leaving an AP site.

• Enzymatic Repair: While Alkyladenine DNA Glycosylase (AAG) can excise N7-methylguanine, 7-HPG is largely eliminated chemically.

• Dilution: Cell division dilutes the adduct burden in proliferating tissues.

Visualization: The Fate of 7-HPG

Figure 1: The dual fate of 7-HPG. The adduct itself allows error-free bypass, but spontaneous depurination creates mutagenic AP sites if BER capacity is exceeded.

Part 4: Experimental Protocols for Detection

To validate 7-HPG presence, researchers must use methods capable of distinguishing N7 adducts from endogenous background and other alkylation products. LC-MS/MS is the gold standard due to its sensitivity and specificity.

Protocol: Quantification of 7-HPG via LC-MS/MS

Principle: N7-guanine adducts have a labile glycosidic bond. Neutral thermal hydrolysis selectively releases 7-HPG as a free base without degrading the DNA backbone or releasing stable adducts (like

-alkylguanine).

Workflow:

Step	Procedure	Critical Mechanistic Note
1. DNA Isolation	Extract DNA from tissue (e.g., nasal epithelium) using high-salt or phenol-chloroform methods.	Avoid acidic conditions to prevent premature depurination.
2. Internal Standard	Spike sample with isotope-labeled standard: [ ]-7-HPG or [ ]-7-HPG .	Essential for absolute quantification and correcting matrix effects.
3. Neutral Hydrolysis	Incubate DNA in neutral buffer (pH 7.0-7.4) at 95°C for 30 minutes .	Selectively depurinates N7-alkylguanines. Stable adducts remain on DNA.
4. Purification	Centrifuge to pellet DNA backbone. Collect supernatant containing free 7-HPG bases.	Solid Phase Extraction (SPE) may be used for further cleanup.
5. LC-MS/MS Analysis	Inject into C18 Reverse-Phase column. Detect via Triple Quadrupole MS (SRM mode).	Monitor transition: m/z 210 152 (loss of hydroxypropyl group).

Visualization: Analytical Workflow

Figure 2: Standardized workflow for the specific isolation and quantification of N7-guanine adducts.

Part 5: Risk Assessment Context

Data from Swenberg et al. and IARC monographs highlight a critical dissociation between 7-HPG levels and tumor incidence:

• Linearity of Adducts: 7-HPG formation is linear across a wide range of exposure concentrations.[3]

• Sublinearity of Tumors: Nasal tumors in rats appear only at high cytotoxic doses (

  300 ppm).

References

• Swenberg, J. A., et al. (2011). Endogenous versus exogenous DNA adducts: their role in carcinogenesis, epidemiology, and risk assessment. Toxicological Sciences. Link

• Pottenger, L. H., et al. (2019).[6] Understanding the importance of low-molecular weight (ethylene oxide- and propylene oxide-induced) DNA adducts and mutations in risk assessment. Environmental and Molecular Mutagenesis.[3][4][6][7][8] Link

• IARC Working Group. (1994).[9] Propylene Oxide.[1][4][5][6][9][10][11][12][13][14] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 60. Link[9][11][14]

• Segerbäck, D., et al. (1998). Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide. Carcinogenesis. Link

• EPA (U.S. Environmental Protection Agency). (2016).[11] Evaluation of the Inhalation Carcinogenicity of Propylene Oxide. IRIS Toxicological Review. Link

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The Technical Guide to 7-(2-Hydroxypropyl)guanine in Carcinogenesis

Role, Mechanism, and Molecular Dosimetry

Executive Summary

7-(2-Hydroxypropyl)guanine (7-HPG) represents the dominant DNA lesion resulting from exposure to Propylene Oxide (PO), a high-volume alkylating agent used in sterilization and chemical synthesis.[1] For researchers in toxicology and drug safety, 7-HPG presents a molecular paradox: it is the most abundant adduct formed upon exposure, yet it does not participate directly in Watson-Crick mispairing. Instead, its role in carcinogenesis is driven by its chemical instability, leading to spontaneous depurination and the formation of mutagenic apurinic/apyrimidinic (AP) sites.

This guide analyzes the molecular genesis of 7-HPG, its specific role in the carcinogenic cascade via the Base Excision Repair (BER) pathway, and provides an industry-standard protocol for its quantification using Isotope Dilution LC-MS/MS following Neutral Thermal Hydrolysis.

Part 1: Molecular Genesis and Stereochemistry

The Alkylation Event

Propylene Oxide (PO) is a direct-acting

alkylating agent. Upon entering the nucleus, the strained epoxide ring undergoes nucleophilic attack by the N7-position of guanine within the DNA major groove.

• Regioselectivity: The N7 position of guanine is the most nucleophilic site on DNA, accounting for >70% of total alkylation events by PO.

• Stereochemistry: PO is chiral. The ring opening can occur at the C

  or C carbon. The attack at the less hindered carbon yields the 2-hydroxypropyl adduct.

  • Major Product: 7-(2-hydroxypropyl)guanine (7-HPG).[1][2][3]

  • Minor Products: N3-(2-hydroxypropyl)adenine and O6-(2-hydroxypropyl)guanine (promutagenic but rare).

The Stability Paradox

Unlike stable adducts (e.g., etheno-adducts), 7-HPG destabilizes the N-glycosidic bond attaching the guanine base to the deoxyribose backbone.

• Half-life: The adduct possesses a half-life of approximately 4–5 days in vivo due to spontaneous depurination, significantly shorter than the half-life of the cell itself in many tissues.

• Consequence: The loss of the modified base leaves behind an abasic site (AP site), which is the true substrate for mutagenicity.

Part 2: Mechanisms of Carcinogenesis

The carcinogenic potential of 7-HPG is indirect. It acts as a "pre-lesion" that converts into a non-coding lesion.

The Depurination Pathway

• Formation: PO alkylates Guanine to form 7-HPG.[1]

• Depurination: The positive charge on the imidazole ring weakens the glycosyl bond. 7-HPG is released, leaving a deoxyribose residue without a base (AP Site).

• Replication Block/Bypass: High-fidelity polymerases (Pol

  , Pol ) stall at AP sites.

• Translesion Synthesis (TLS): Error-prone polymerases (e.g., Pol

  or Rev1) are recruited to bypass the lesion.

• The "A-Rule": TLS polymerases preferentially insert Adenine opposite AP sites.

• Mutation: During the next round of replication, T is paired with the inserted A.

  • Result: G:C

    T:A transversion mutation.

Visualization: The 7-HPG Mutagenic Cascade

Figure 1: The indirect mutagenic pathway of 7-HPG via depurination and AP site formation.

Part 3: Analytical Workflow (Molecular Dosimetry)

Quantifying 7-HPG requires a protocol distinct from standard DNA adduct analysis.[2][4] Because the adduct is thermally labile, enzymatic digestion (using nuclease P1/PDE) is often unsuitable or requires extreme caution. Neutral Thermal Hydrolysis is the gold standard for extraction.

Why Neutral Thermal Hydrolysis?

Standard enzymatic digestion breaks DNA down to nucleosides. However, N7-alkylguanines can ring-open (forming FAPY derivatives) or depurinate during long enzymatic incubations. Neutral Thermal Hydrolysis exploits the instability of the N7-glycosidic bond:

• Mechanism: Heating DNA at neutral pH (pH 7.0) selectively releases N7-guanine and N3-adenine adducts into the supernatant while leaving the unmodified DNA backbone intact.

• Advantage: Significantly reduces background noise from unmodified bases (G, A, T, C) entering the Mass Spec source.

Protocol: Quantification via Isotope Dilution LC-MS/MS

Prerequisites:

• Internal Standard:

  -7-(2-hydroxypropyl)guanine (or deuterium labeled equivalent).

• Instrumentation: Triple Quadrupole Mass Spectrometer (LC-MS/MS).

Step-by-Step Methodology:

Step	Action	Critical Technical Note
1. DNA Isolation	Isolate DNA from tissue (liver/lung) using phenol-chloroform or high-salt precipitation.	Avoid acidic buffers which accelerate depurination prematurely.
2. Spiking	Add defined amount of Internal Standard (IS) to the DNA solution.	Addition before hydrolysis corrects for recovery losses during SPE.
3. Hydrolysis	Heat DNA sample (approx. 50-100 µg) in sodium cacodylate buffer (pH 7.0) at 100°C for 30 minutes .	This selectively cleaves the 7-HPG from the backbone.
4. Separation	Centrifuge at 10,000 x g for 15 mins. Collect Supernatant.	The pellet contains the depurinated DNA backbone; the supernatant contains the free adduct.
5. Enrichment	Pass supernatant through Solid Phase Extraction (SPE) column (e.g., C18 or MCX).	Wash away salts and unmodified free bases. Elute 7-HPG with Methanol.
6. LC-MS/MS	Inject into C18 Reverse Phase column. Detect via MRM (Multiple Reaction Monitoring).	Transitions: Target: m/z 210 152 (loss of hydroxypropyl)IS: m/z 215 157

Visualization: Analytical Workflow

Figure 2: Neutral Thermal Hydrolysis workflow for selective N7-adduct quantification.

Part 4: Data Interpretation and Biological Significance

When interpreting 7-HPG data, it is crucial to distinguish between Exposure and Effect .

Linear vs. Sublinear Responses

Research by the Swenberg group and others has demonstrated a divergence between adduct formation and tumor incidence:

• 7-HPG Formation: Linear dose-response.[1] Even low-level exposure generates detectable 7-HPG.

• Tumorigenesis: Highly sublinear (J-shaped or threshold). Tumors (specifically nasal tumors in rats) generally appear only at high cytotoxicity thresholds where glutathione depletion and cell proliferation occur.

Comparative Mutagenicity

Adduct Type	Abundance (PO Exposure)	Stability	Mutagenic Potential	Mechanism
7-HPG	High (>70%)	Low (Depurinates)	Low/Moderate	Indirect (AP Site generation)
O6-HPG	Low (<1%)	High	High	Direct miscoding (G:C A:T)
N3-HPA	Moderate	Low	Moderate	Minor groove block / AP Site

References

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (1994). Propylene Oxide.[3][5][6][7] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 60.

• Rios-Blanco, M. N., et al. (2003).[5] Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide.[1][2][5] Carcinogenesis, 24(7), 1233–1238.

• Wu, K. Y., et al. (1999). Molecular dosimetry of endogenous and exogenous N7-(2-hydroxyethyl)guanine in rodents and its potential for human biological monitoring.[5] Carcinogenesis, 20(9), 1787-1792. (Methodology Reference for Neutral Thermal Hydrolysis).

• Marsden, D. A., et al. (2009). The N7-guanine adduct is the major DNA lesion induced by propylene oxide in bacteria and human cells. Chemical Research in Toxicology, 22(1), 175-185.

• Swenberg, J. A., et al. (2008). Endogenous versus exogenous DNA adducts in disease etiology. Chemical Research in Toxicology, 21(1), 253-265.

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• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
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• 7. stacks.cdc.gov [stacks.cdc.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 7-(2-Hydroxypropyl)guanine in Human Tissues by LC-MS/MS

Introduction: The Significance of 7-(2-Hydroxypropyl)guanine (7-HPG)

Propylene oxide (PO) is an industrial chemical intermediate used in the production of numerous consumer and industrial goods. It is also a direct alkylating agent that can covalently bind to macromolecules like DNA and proteins[1]. The reaction of PO with DNA primarily forms N7-(2-hydroxypropyl)guanine (7-HPG), making this adduct a stable and reliable biomarker for assessing exposure to PO[2][3].

The quantification of 7-HPG in human tissues is of paramount importance for molecular dosimetry and human health risk assessment. As alkylation at the N7-position of guanine can destabilize the glycosidic bond, leading to depurination and the formation of apurinic sites, it represents a form of DNA damage[4][5]. Measuring the levels of this specific adduct provides a "biologically effective dose," reflecting the amount of carcinogen that has reached its target and reacted with the genetic material.

Analyzing 7-HPG in complex biological matrices such as human tissue presents a significant analytical challenge due to its very low abundance. Therefore, a highly sensitive and specific analytical method is required. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this application, offering unparalleled specificity through mass-based detection and sensitivity to measure adducts at levels relevant to human exposure.

This application note provides a comprehensive, field-proven protocol for the robust and accurate quantification of 7-HPG in human tissue samples using LC-MS/MS with a stable isotope-labeled internal standard.

Principle of the Method

The accurate quantification of 7-HPG from a complex tissue matrix relies on a multi-step process designed to isolate the analyte, remove interferences, and ensure precise measurement. The core of this protocol is isotope-dilution LC-MS/MS.

Workflow Causality:

• DNA Extraction: The foundational step is the isolation of high-purity genomic DNA from the tissue. This removes the bulk of cellular components (proteins, lipids, etc.) that would severely interfere with mass spectrometric analysis.

• Stable Isotope-Labeled Internal Standard (SIL-IS) Spiking: A known quantity of a SIL-IS, such as [¹⁵N₅]-7-HPG, is added to the purified DNA sample. The SIL-IS is chemically identical to the target analyte but has a higher mass. Its addition at the earliest possible stage is critical. It co-elutes chromatographically with the analyte and experiences identical conditions during sample preparation and ionization, thus correcting for any analyte loss during sample handling and for matrix-induced ion suppression or enhancement[6][7][8]. This ensures the highest degree of accuracy and precision.

• Neutral Thermal Hydrolysis: N7-guanine adducts are chemically labile and prone to depurination[4][5]. This protocol leverages this property by using controlled heating under neutral pH to selectively cleave the N-glycosidic bond, releasing 7-HPG from the DNA backbone. This method is simpler than enzymatic hydrolysis and enriches the sample for the target nucleobase adducts[9][10][11].

• Solid-Phase Extraction (SPE): The resulting hydrolysate, while enriched, still contains high concentrations of normal nucleobases and salts. SPE is employed to selectively retain the analyte of interest while washing away interfering compounds, thereby cleaning up and concentrating the sample before injection[12][13][14].

• LC-MS/MS Analysis: The purified extract is injected into an LC-MS/MS system. A reversed-phase liquid chromatography column separates 7-HPG from other remaining components. The analyte then enters the mass spectrometer, where it is ionized (typically by electrospray ionization, ESI) and mass-selected. In the collision cell, the selected ion is fragmented, and a specific product ion is monitored. This specific precursor-to-product ion transition, known as Multiple Reaction Monitoring (MRM), provides exceptional specificity and sensitivity for quantification[15][16].

Caption: Overall experimental workflow for 7-HPG analysis.

Materials and Reagents

Item	Specifications
Solvents	Acetonitrile, Methanol, Water (LC-MS Grade)
Acids/Bases	Formic Acid (LC-MS Grade), Ammonium Hydroxide (ACS Grade)
Standards	7-(2-Hydroxypropyl)guanine (≥98% purity), [¹⁵N₅]-7-(2-Hydroxypropyl)guanine (SIL-IS)
DNA Extraction	Commercial Kit (e.g., Qiagen QIAamp DNA Mini Kit) or Proteinase K, RNase A, Phenol:Chloroform:Isoamyl Alcohol
SPE Cartridges	Mixed-Mode Cation Exchange (e.g., Oasis MCX) or C18 cartridges
Consumables	1.5/2.0 mL microcentrifuge tubes, 15/50 mL conical tubes, Autosampler vials with inserts, Syringe filters (0.22 µm)
Equipment	Homogenizer, Microcentrifuge, Thermomixer/Heating block, SPE vacuum manifold, Nitrogen evaporator, Vortex mixer, Analytical balance, pH meter, UHPLC system, Triple quadrupole mass spectrometer

Detailed Experimental Protocol

Part A: Genomic DNA Extraction from Tissue

Causality: This protocol is designed to yield high-purity DNA (A260/280 ratio of ~1.8 and A260/230 > 2.0), which is essential for accurate DNA quantification and to prevent downstream enzymatic inhibition or MS interference. Commercial kits are recommended for consistency and efficiency[17].

• Tissue Homogenization: Weigh approximately 20-30 mg of frozen human tissue. Homogenize the tissue in the lysis buffer provided by the DNA extraction kit using a mechanical homogenizer.

• Lysis: Add Proteinase K to the homogenate and incubate at 56°C in a thermomixer until the tissue is completely lysed (typically 1-3 hours)[18][19]. This step digests proteins, including DNA-binding proteins, releasing the DNA.

• RNA Removal: Add RNase A to the lysate and incubate at room temperature for 10 minutes to degrade RNA.

• DNA Purification: Proceed with DNA purification following the manufacturer's protocol for the spin columns. This typically involves adding a high-salt buffer and ethanol to promote DNA binding to the silica membrane, followed by wash steps to remove contaminants.

• Elution: Elute the purified genomic DNA with the provided elution buffer or molecular-grade water.

• Quantification & Purity Check: Determine the DNA concentration and purity using a UV-Vis spectrophotometer (e.g., NanoDrop). Record the A260/280 and A260/230 ratios. Store the purified DNA at -20°C or -80°C for long-term stability.

Part B: Sample Preparation for LC-MS/MS Analysis

• Internal Standard Spiking: To a 1.5 mL tube, add an aliquot of DNA sample (e.g., 100 µg). Add a precise amount of the [¹⁵N₅]-7-HPG internal standard solution (e.g., 500 fmol). The SIL-IS is added now to account for variability in the hydrolysis and cleanup steps[20].

• Neutral Thermal Hydrolysis: Adjust the final volume with molecular-grade water. Heat the sample at 100°C for 30-60 minutes[5][9][12]. This step efficiently cleaves the thermally labile N7-glycosidic bond, releasing 7-HPG and its SIL-IS from the DNA backbone.

• Centrifugation: After heating, cool the sample on ice and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet the DNA backbone and any precipitated protein.

• Supernatant Transfer: Carefully transfer the supernatant containing the released adducts to a new tube for SPE cleanup.

Part C: Solid-Phase Extraction (SPE) Cleanup

Causality: This step is crucial for removing salts and unmodified bases that are present in vast excess and would otherwise suppress the ionization of 7-HPG[13][14]. A mixed-mode cation exchange (MCX) cartridge is effective as it utilizes both reversed-phase and ion-exchange retention mechanisms.

• Conditioning: Condition an MCX SPE cartridge with 1-2 mL of methanol, followed by 1-2 mL of molecular-grade water. Do not let the sorbent go dry.

• Loading: Load the supernatant from step B.4 onto the conditioned cartridge.

• Washing: Wash the cartridge with 1-2 mL of 2% formic acid in water to remove polar interferences. Follow with a wash of 1-2 mL of methanol to remove nonpolar interferences.

• Elution: Elute the 7-HPG and the SIL-IS with 1-2 mL of 5% ammonium hydroxide in methanol. The basic pH neutralizes the charge on the analyte, releasing it from the ion-exchange sorbent.

• Evaporation: Dry the eluate completely under a gentle stream of nitrogen at 30-40°C.

• Reconstitution: Reconstitute the dried residue in a small, precise volume (e.g., 50 µL) of the initial LC mobile phase (e.g., 98:2 Water:Acetonitrile with 0.1% Formic Acid). Vortex, centrifuge, and transfer to an autosampler vial for analysis.

LC-MS/MS Instrumental Analysis

Causality: The parameters below are optimized for the separation and detection of 7-HPG. A C18 column provides robust reversed-phase separation. Positive ESI is used because the guanine moiety is readily protonated. The MRM transitions are highly specific: the precursor ion is the protonated molecule [M+H]⁺, and the characteristic product ion results from the cleavage of the hydroxypropyl group, leaving the protonated guanine base [Gua+H]⁺[12][21].

Table 1: Suggested LC-MS/MS Parameters

Parameter	Setting	Rationale
LC System
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Good retention and separation for polar analytes.
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier for better peak shape and ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	2% B to 40% B over 8 min, then wash and re-equilibrate	Gradual increase in organic phase to elute analyte.
Flow Rate	0.3 mL/min	Standard for 2.1 mm ID columns.
Column Temp.	40 °C	Ensures reproducible retention times.
Injection Vol.	5 µL
MS System
Ionization Mode	Electrospray Ionization, Positive (ESI+)	Guanine is basic and readily forms positive ions.
Capillary Voltage	3.5 kV
Gas Temp.	325 °C
Gas Flow	10 L/min

| MRM Transitions| See Table 2 | For specificity and sensitivity. |

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
7-HPG	210.1	152.1	100	~15-25 (Optimize)
[¹⁵N₅]-7-HPG (IS)	215.1	157.1	100	~15-25 (Optimize)

(Note: The exact m/z and collision energy values should be optimized for the specific instrument used.)

Data Analysis and Method Validation

Quantification

• Calibration Curve: Prepare a series of calibration standards by spiking known amounts of 7-HPG standard into blank matrix (hydrolyzed DNA from untreated tissue). Add a constant amount of SIL-IS to each calibrator.

• Data Processing: Integrate the chromatographic peaks for the 7-HPG and SIL-IS MRM transitions.

• Calculation: Generate a calibration curve by plotting the Peak Area Ratio (7-HPG / SIL-IS) against the known concentration of 7-HPG. Use a linear regression with 1/x or 1/x² weighting.

• Final Concentration: Determine the concentration of 7-HPG in the unknown samples from the calibration curve using their measured Peak Area Ratios. Normalize the result to the amount of DNA analyzed, typically expressed as pmol 7-HPG per µmol of guanine.

Caption: Principle of quantification using an internal standard.

Method Validation

A full method validation should be performed according to regulatory guidelines (e.g., FDA, ICH M10) to ensure the reliability of the data[22][23].

Table 3: Key Validation Parameters

Parameter	Acceptance Criteria (Typical)	Purpose
Selectivity	No significant interfering peaks at the retention time of the analyte in ≥6 blank matrix sources.	Ensures the signal is from the analyte only.
Linearity	Correlation coefficient (r²) ≥ 0.99 for the calibration curve.	Confirms a proportional response over the measurement range.
Accuracy	Mean concentration within ±15% of nominal (±20% at LLOQ).	Closeness of measured value to the true value.
Precision	Coefficient of Variation (%CV) ≤15% (≤20% at LLOQ) for intra- and inter-day runs.	Measures the reproducibility of the method.
LLOQ	Lowest standard on the curve meeting accuracy/precision criteria with S/N > 10.	Defines the lower limit of reliable quantification.
Matrix Effect	%CV of peak area ratios across ≥6 matrix sources should be ≤15%.	Assesses the impact of the biological matrix on ionization.
Recovery	Consistent and reproducible (though not required to be 100%).	The SIL-IS corrects for recovery losses.

| Stability | Analyte concentration within ±15% of initial after various storage/handling conditions. | Ensures analyte integrity during the entire process. |

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• 19. cellphysiolbiochem.com [cellphysiolbiochem.com]
• 20. Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers | NIST [nist.gov]
• 21. researchgate.net [researchgate.net]
• 22. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 23. fda.gov [fda.gov]

Application Note: Quantitative Analysis of 7-(2-Hydroxypropyl)guanine (7-HPG) in Toxicology

Executive Summary

7-(2-Hydroxypropyl)guanine (7-HPG) serves as the primary mechanistic biomarker for assessing exposure to Propylene Oxide (PO), a high-production volume alkylating agent.[1][2] Unlike downstream physiological endpoints, 7-HPG represents the "effective dose"—the specific fraction of the chemical that evades detoxification to interact directly with genetic material.

This guide details the methodology for quantifying 7-HPG in biological matrices (DNA hydrolysates and urine) using Isotope-Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocol emphasizes Neutral Thermal Hydrolysis , a critical step that exploits the chemical instability of N7-guanine adducts to selectively release them from the DNA backbone without artifact formation.

Part 1: The Mechanistic Basis

Understanding the instability of the N7-glycosidic bond is prerequisite to accurate quantification. Propylene oxide is an SN2 alkylating agent that preferentially attacks the most nucleophilic site on DNA: the N7 position of guanine.

Pathway Visualization

The following diagram illustrates the formation of 7-HPG and its subsequent fate. Note the bifurcation: the adduct can either result in mutagenesis (if replication occurs before repair) or spontaneous depurination (excretion in urine).

Figure 1: The fate of Propylene Oxide DNA adducts.[2] The instability of the N7 position leads to spontaneous depurination, making free 7-HPG a viable urinary biomarker.

Part 2: Application Note - Molecular Dosimetry

Why 7-HPG?

While hemoglobin adducts (e.g., hydroxypropylvaline) are often used for exposure monitoring, they only reflect blood dose. 7-HPG reflects the DNA dose.

• Linearity: Research indicates that 7-HPG formation is linear with exposure concentration, whereas tumor formation is sublinear (threshold-based). This makes 7-HPG critical for low-dose risk extrapolation.

• Specificity: The N7 position accounts for >90% of all DNA alkylation by PO.

Critical Experimental Considerations

• Internal Standardization: You must use an isotopically labeled internal standard (IS), such as

  -7-HPG or -7-HPG. This corrects for:

  • Loss of analyte during Solid Phase Extraction (SPE).

  • Ion suppression/enhancement in the MS source (matrix effects).

• Avoid Acid Hydrolysis: Strong acid hydrolysis (commonly used for other adducts) can degrade 7-HPG or induce artifactual depurination of unmodified guanine. Neutral Thermal Hydrolysis is the validated method for N7 adducts.

Part 3: Detailed Protocol (LC-MS/MS)

A. Materials & Reagents[3][4][5]

• Analyte: 7-(2-Hydroxypropyl)guanine standard.[1][2]

• Internal Standard (IS):

  -7-HPG (added prior to any processing).

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, Formic Acid (FA).

• SPE Cartridges: C18 or Oasis HLB (Hydrophilic-Lipophilic Balance).

B. Sample Preparation Workflow

Workflow Diagram

Figure 2: Sample preparation workflow distinguishing between DNA hydrolysates and urine matrices.[3]

Step-by-Step Methodology

1. DNA Hydrolysis (Tissue Samples)

• Step 1: Isolate DNA using standard phenol-chloroform or kit-based methods. Ensure DNA is RNase-treated.

• Step 2: Dissolve DNA in neutral buffer (10 mM Sodium Cacodylate, pH 7.0) or HPLC water.

• Step 3: Add Internal Standard (

  -7-HPG) to a final concentration of ~50 fmol/µL.

• Step 4 (The Critical Step): Heat at 100°C for 30 minutes . This selectively breaks the labile N7-glycosidic bond, releasing 7-HPG while leaving the DNA backbone intact.

• Step 5: Centrifuge through a 3kDa molecular weight cutoff filter (e.g., Amicon Ultra) to remove the DNA backbone. Collect the filtrate containing the free adduct.

2. Urine Processing (Biomonitoring)

• Step 1: Thaw urine and centrifuge (3000 x g, 10 min) to remove particulates.

• Step 2: Aliquot 500 µL and spike with Internal Standard.

• Step 3: Perform SPE cleanup (see below) to remove salts and urea.

3. Solid Phase Extraction (SPE)

• Condition: 1 mL MeOH, then 1 mL Water.

• Load: Apply sample.

• Wash: 1 mL 5% MeOH in Water (removes polar interferences).

• Elute: 1 mL 90% MeOH / 10% Water.

• Finish: Evaporate to dryness under nitrogen; reconstitute in 50 µL Mobile Phase A.

C. LC-MS/MS Parameters[2][3][5][6][7][8]

Chromatography:

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 0-2 min (2% B); 2-10 min (linear to 30% B); 10-12 min (95% B wash).

Mass Spectrometry (MRM Settings): Operate in Positive Electrospray Ionization (ESI+) mode.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)	Rationale
7-HPG	210.1	152.1	25	20	Loss of hydroxypropyl group (Guanine+H)
7-HPG (Qual)	210.1	135.1	25	35	Further fragmentation of Guanine
-7-HPG (IS)	215.1	157.1	25	20	Isotope labeled Guanine fragment

Note: Exact voltages vary by instrument (Waters, Sciex, Thermo). Optimize by infusing the standard.

Part 4: Data Interpretation & Validation Standards

To ensure your data meets regulatory (GLP) or publication standards, apply the following validation criteria:

• Limit of Detection (LOD): Should be < 5 fmol on-column.

• Recovery: The IS recovery must be consistent (typically 60-110%). If recovery drops <50%, re-evaluate the SPE wash step; you may be washing away the polar adduct.

• Matrix Effects: Compare the slope of a standard curve in solvent vs. a standard curve spiked into "blank" urine/DNA hydrolysate. A deviation >20% indicates significant suppression, requiring better cleanup or higher IS concentration.

• Conversion Calculation:

  • For DNA: Express results as adducts per

    nucleotides . (Requires quantifying total Guanine (dG) in the sample via UV or separate LC-UV run).

References

• Ríos-Blanco, M. N., et al. (2003). Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide.[1] Carcinogenesis, 24(7), 1233–1238.[1]

• Marsden, D. A., et al. (2009). The application of mass spectrometry to the study of DNA adducts as biomarkers of exposure and effect. Mutagenesis, 24(6), 527–543.

• Swenberg, J. A., et al. (2011). Endogenous versus Exogenous DNA Adducts: Their Role in Carcinogenesis, Epidemiology, and Risk Assessment. Toxicological Sciences, 120(Suppl 1), S130–S145.

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (1994). Propylene Oxide.[1][2][4] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol 60.

Sources

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• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Ethylene oxide and propylene oxide derived N7-alkylguanine adducts are bypassed accurately in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of 7-(2-Hydroxypropyl)guanine (7-HPG) in Biological Matrices by LC-MS/MS

An Application Note for Drug Development and Clinical Research Professionals

Abstract

This document provides a comprehensive guide to the sample preparation and quantitative analysis of 7-(2-Hydroxypropyl)guanine (7-HPG), a critical DNA adduct, from biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). 7-HPG is a biomarker of exposure to propylene oxide, a compound of significant toxicological interest. The accurate quantification of this adduct is paramount for risk assessment in drug development and occupational health. We present detailed, field-proven protocols for DNA isolation, adduct release via hydrolysis, sample purification using solid-phase extraction (SPE), and optimized LC-MS/MS parameters. The causality behind each experimental choice is explained to ensure scientific integrity and reproducibility.

Introduction: The Significance of 7-HPG

DNA adducts are covalent modifications to DNA that result from exposure to reactive chemical species, both endogenous and exogenous. The formation of such adducts is a key event in chemical carcinogenesis.[1] 7-(2-Hydroxypropyl)guanine (7-HPG) is a specific DNA adduct formed following exposure to propylene oxide, a probable human carcinogen. Monitoring 7-HPG levels in tissues and biological fluids serves as a direct measure of DNA damage and can be a valuable biomarker for assessing carcinogenic risk and the genotoxic potential of new chemical entities.

The analytical challenge lies in detecting and quantifying these adducts at physiologically relevant concentrations, which are often extremely low. This requires highly sensitive and specific methodologies. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for this application due to its superior sensitivity, specificity, and ability to provide structural confirmation.[2][3] This guide focuses on the critical pre-analytical steps required to isolate and prepare 7-HPG for robust LC-MS/MS analysis.

Principle of the Method

The overall analytical workflow is designed to isolate the 7-HPG adduct from the complex biological matrix, release it from the DNA backbone, and purify it for injection into the LC-MS/MS system. The process involves three key stages:

• DNA Isolation: High-purity genomic DNA is extracted from the sample (e.g., tissue, cells).

• Adduct Release (Hydrolysis): The glycosidic bond between the 7-HPG adduct and the deoxyribose sugar is cleaved to release the free 7-HPG base. This is a critical step, as N7-substituted guanine adducts are prone to depurination.

• Sample Cleanup and Concentration: Solid-Phase Extraction (SPE) is employed to remove interfering matrix components (salts, proteins, lipids) and concentrate the analyte, thereby enhancing analytical sensitivity.

Accurate quantification is achieved through the principle of stable isotope dilution, where a known amount of a heavy-isotope-labeled internal standard (e.g., [¹³C₅,¹⁵N₅]-7-HPG) is spiked into the sample at the earliest possible stage.[4][5] This standard co-purifies with the analyte and corrects for any sample loss during preparation and for variations in instrument response.[4]

Materials and Reagents

Item	Supplier & Grade	Purpose
7-HPG Analytical Standard	(e.g., Toronto Research Chemicals)	Calibration Curve & QC
[¹³C₅,¹⁵N₅]-7-HPG (Internal Standard)	Custom Synthesis or Specialty Supplier	Internal Standard (IS)
DNA Isolation Kit	(e.g., Qiagen, Promega)	Genomic DNA Extraction
Hydrochloric Acid (HCl)	LC-MS Grade	DNA Hydrolysis
Formic Acid	LC-MS Grade	Mobile Phase Modifier
Acetonitrile	LC-MS Grade	Chromatography & Elution
Methanol	LC-MS Grade	SPE Conditioning & Elution
Ultrapure Water (18.2 MΩ·cm)	From a water purification system	Buffers & Mobile Phase
Mixed-Mode Cation Exchange SPE Cartridges	(e.g., Phenomenex Strata-X-C)	Sample Cleanup

Experimental Workflow and Protocols

The entire process, from sample acquisition to data analysis, follows a validated, multi-step procedure.

Caption: Overall workflow for 7-HPG analysis.

Protocol 1: DNA Isolation

Causality: The primary goal is to obtain high-purity DNA, free from proteins and RNA, which could interfere with subsequent steps. The integrity of the DNA is less critical for adduct analysis than for sequencing, but minimizing oxidative damage during isolation is crucial to prevent artifact formation.

• Homogenize tissue samples (typically 10-20 mg) or pellet cells as per standard laboratory procedures.

• Follow the manufacturer's protocol for a commercial genomic DNA isolation kit (e.g., spin-column based). Ensure complete removal of RNA with an RNase digestion step.

• Elute the purified DNA in ultrapure water.

• Quantify the DNA concentration and assess purity using a spectrophotometer (e.g., NanoDrop). A 260/280 ratio of ~1.8 and a 260/230 ratio of 2.0-2.2 indicate high purity.

• Store the isolated DNA at -80°C until hydrolysis.

Protocol 2: DNA Hydrolysis to Release 7-HPG

Causality: N7-guanine adducts are known to have a chemically labile glycosidic bond, which is susceptible to cleavage under mild acidic conditions, leading to depurination.[6] We leverage this property for selective release of the 7-HPG base without requiring enzymatic digestion, which can be costly and sometimes incomplete.[7][8]

• Aliquot a specific amount of DNA (e.g., 50-100 µg) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of the [¹³C₅,¹⁵N₅]-7-HPG internal standard solution. The amount should be chosen to be near the middle of the expected concentration range of the native analyte.[9]

• Add 0.05 M HCl to the DNA sample.

• Incubate the sample at 70°C for 4-6 hours. This condition is optimized to efficiently induce depurination while minimizing degradation of the released adduct.[6]

• After incubation, cool the sample on ice.

• Precipitate the DNA backbone by adding two volumes of ice-cold ethanol and placing it at -80°C overnight.[10]

• Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet the DNA.

• Carefully transfer the supernatant, which contains the released 7-HPG and the internal standard, to a new tube for SPE cleanup.

Protocol 3: Solid-Phase Extraction (SPE) Cleanup

Causality: The hydrolysate contains salts and other polar molecules that can cause ion suppression in the mass spectrometer. SPE is a critical step to remove these interferences and concentrate the analyte.[11] A mixed-mode cation exchange sorbent is chosen because 7-HPG, with its guanine moiety, will be protonated and positively charged at an acidic pH, allowing for strong retention via ion exchange.

Caption: The five-step solid-phase extraction process.

• Condition: Pass 1 mL of methanol through the SPE cartridge to wet the sorbent.[12]

• Equilibrate: Pass 1 mL of 0.1% formic acid in water through the cartridge to prepare it for the sample. Do not let the sorbent go dry.[12]

• Load: Load the supernatant from the hydrolysis step (Protocol 2, Step 8) onto the cartridge. The acidic condition ensures the 7-HPG is charged and binds to the sorbent.

• Wash: Pass 1 mL of 5% methanol in water through the cartridge. This removes polar impurities and salts while the analyte of interest remains bound.

• Elute: Elute the 7-HPG and internal standard with 1 mL of a basic solution, such as 5% ammonium hydroxide in 90:10 acetonitrile:methanol. The basic pH neutralizes the charge on the 7-HPG, releasing it from the ion-exchange sorbent.

• Dry the eluate under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried sample in 100 µL of the initial mobile phase (e.g., 98:2 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

LC-MS/MS Instrumental Analysis

Causality: The chromatographic separation is designed to resolve 7-HPG from any remaining matrix components and potential isomers. Tandem mass spectrometry provides the necessary specificity and sensitivity for quantification by monitoring a specific precursor-to-product ion transition.

Parameter	Condition	Rationale
LC System	UHPLC System	Provides high resolution and fast analysis times.
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Standard for retaining and separating polar to moderately nonpolar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier promotes protonation for positive ion ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for gradient elution.
Gradient	2% B to 40% B over 5 min, then wash and re-equilibrate	A shallow gradient ensures good separation of early-eluting polar compounds.
Flow Rate	0.3 mL/min	Typical for a 2.1 mm ID column.
Column Temp.	40°C	Improves peak shape and reproducibility.
Injection Vol.	5 µL
MS System	Triple Quadrupole Mass Spectrometer	Ideal for quantitative MRM/SRM analysis.
Ionization Mode	Electrospray Ionization, Positive (ESI+)	Guanine moiety is readily protonated.
MRM Transitions	Analyte: 7-HPG (Precursor > Product) IS: [¹³C₅,¹⁵N₅]-7-HPG (Precursor > Product)	To be determined empirically, but likely involves the precursor [M+H]⁺ and a product ion from the loss of the hydroxypropyl group or cleavage of the guanine ring.
Collision Energy	Optimized for each transition	Maximizes product ion signal.

Data Analysis and Quality Control

Quantification is performed by constructing a calibration curve using the analytical standards of 7-HPG, with concentrations spanning the expected sample range. The curve is generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. The concentration of 7-HPG in the unknown samples is then calculated from this curve. Quality control (QC) samples at low, medium, and high concentrations should be run with each batch of samples to ensure the accuracy and precision of the assay.[13]

Conclusion

This application note details a robust and reliable workflow for the quantification of the DNA adduct 7-(2-Hydroxypropyl)guanine from complex biological matrices. By combining a selective acid hydrolysis for adduct release with a targeted solid-phase extraction cleanup, this method achieves the low detection limits and high specificity required for toxicological studies and human biomonitoring. The principles and protocols described herein provide a solid foundation for researchers, scientists, and drug development professionals aiming to accurately assess DNA damage associated with propylene oxide exposure.

References

• Thermo Fisher Scientific. (n.d.). AN001657: Highly sensitive and robust LC-HRAM-MS method for simultaneous quantitation of sixteen nitrosamines in multiple drug p.
• [No Author]. (n.d.). 7-Alkyldeoxyguanosine adduct detection by two-step HPLC and the 32P-postlabeling assay.
• Stanford University Mass Spectrometry. (n.d.). Sample Preparation.
• National Institutes of Health (NIH). (n.d.). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples.
• JoVE. (2022, November 7).
• ChemRxiv. (n.d.). Solid Phase Extraction on Reverse Phase Chromatographic Media Subjected to Stresses Expected for Extraterrestrial Implementation.
• ResearchGate. (2000). Sample Preparation Techniques for Peptides and Proteins Analyzed by MALDI-MS.
• SCIEX. (n.d.). Analysis of Kratom's Main Psychoactive Components: Mitragynine and 7-Hydroxymitragynine.
• National Institutes of Health (NIH). (n.d.). Formation of Two Novel Estrogen Guanine Adducts and HPLC/MS Detection of 4-Hydroxyestradiol-N7-Guanine in Human Urine.
• ResearchGate. (n.d.). LC-MS and MS/MS spectra of N 7-propyl guanine synthesized as a reference compound.
• Sigma-Aldrich. (n.d.). Supelco Guide to Solid Phase Extraction.
• SCION Instruments. (n.d.). The Role of Internal Standards In Mass Spectrometry.
• National Institutes of Health (NIH). (n.d.). Analysis of the Benzene Oxide-DNA Adduct 7-Phenylguanine by Liquid Chromatography-Nanoelectrospray Ionization-High Resolution Tandem Mass Spectrometry-Parallel Reaction Monitoring.
• PubMed. (n.d.). Determination of DNA adducts by combining acid-catalyzed hydrolysis and chromatographic analysis of the carcinogen-modified nucleobases.
• Phenomenex. (n.d.). The Complete Guide to Solid Phase Extraction (SPE).
• PubMed. (2024). LC-MS-MS method for mitragynine and 7-hydroxymitragynine in hair and its application in authentic hair samples of suspected kratom abusers. J Anal Toxicol, 48(6), 429-438.
• CDC Stacks. (n.d.). Chemical transformation/derivatization of O6-methyl- and O6-(hydroxyethyl)guanine for detection by GC-EC/MS.
• Thermo Fisher Scientific. (n.d.). Sample preparation for mass spectrometry.
• ResearchGate. (n.d.). Optimized enzymatic hydrolysis of DNA for LC-MS/MS analyses of adducts of 1-methoxy-3-indolylmethyl glucosinolate and methyleugenol.
• PubMed. (n.d.). A deoxynucleotide derivatization methodology for improving LC-ESI-MS detection.
• Phenomenex. (n.d.). The Complete Guide to Solid Phase Extraction (SPE).
• PubMed. (2017). Development of primary standards for mass spectrometry to increase accuracy in quantifying environmental contaminants.
• MDPI. (n.d.). Current and Future Methodology for Quantitation and Site-Specific Mapping the Location of DNA Adducts.
• ACS Publications. (2019). Absolute Quantification of RNA or DNA Using Acid Hydrolysis and Mass Spectrometry. Analytical Chemistry.
• MDPI. (2019). Emerging Technologies in Mass Spectrometry-Based DNA Adductomics.
• Springer Nature Experiments. (n.d.). Methods for the Detection of DNA Adducts.
• ResearchGate. (n.d.). Implications of enzymatic, acidic and thermal hydrolysis of DNA on the occurrence of cross-linked melphalan DNA adducts.
• Reddit. (n.d.). Understanding Internal standards and how to choose them. r/massspectrometry.
• National Institutes of Health (NIH). (n.d.). An Overview of Chemical Processes That Damage Cellular DNA: Spontaneous Hydrolysis, Alkylation, and Reactions with Radicals.
• Google Patents. (n.d.). Methods for reducing adduct formation for mass spectrometry analysis.
• ResearchGate. (n.d.). Internal Standards for Absolute Quantification of Large Molecules (Proteins) from Biological Matrices by LC-MS/MS.
• PubMed Central (PMC). (n.d.). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?.

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• 4. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 5. researchgate.net [researchgate.net]
• 6. Determination of DNA adducts by combining acid-catalyzed hydrolysis and chromatographic analysis of the carcinogen-modified nucleobases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. Formation of Two Novel Estrogen Guanine Adducts and HPLC/MS Detection of 4-Hydroxyestradiol-N7-Guanine in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
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• 13. LC-MS-MS method for mitragynine and 7-hydroxymitragynine in hair and its application in authentic hair samples of suspected kratom abusers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Quantitative Analysis of 7-(2-Hydroxypropyl)guanine in Biological Matrices

Introduction: The Significance of 7-(2-Hydroxypropyl)guanine as a Biomarker

7-(2-Hydroxypropyl)guanine (7-HPG) is a DNA adduct formed by the covalent binding of propylene oxide (PO) to the N7 position of guanine. PO is a high-volume industrial chemical classified as a probable human carcinogen, with exposure occurring in industrial settings and through sources like cigarette smoke.[1] The quantification of DNA adducts like 7-HPG in biological samples serves as a critical biomarker for assessing exposure to genotoxic agents and understanding the molecular mechanisms of carcinogenesis.[2]

Alkylation at the N7 position of guanine is a frequent modification resulting from exposure to alkylating agents.[3] These N7-guanine adducts, while often chemically unstable, can lead to depurination, creating apurinic sites in the DNA.[4][5] If not repaired, these sites can cause mutations during DNA replication, representing an initiating event in cancer development.[6] Therefore, the accurate and sensitive quantification of 7-HPG is paramount for toxicological studies, human biomonitoring, and risk assessment.

This application note provides a comprehensive guide to the analytical workflow for quantifying 7-HPG in DNA isolated from biological matrices. We will focus on the gold-standard methodology of liquid chromatography-tandem mass spectrometry (LC-MS/MS) with an isotope-dilution approach, detailing everything from the selection of analytical standards to method validation.

Principle of Isotope-Dilution Liquid Chromatography-Tandem Mass Spectrometry

The inherent complexity of biological samples necessitates a highly sensitive and selective analytical technique. Isotope-dilution LC-MS/MS is the methodology of choice for its ability to correct for analyte loss during sample preparation and for variations in instrument response (e.g., matrix effects).

The core principle involves "spiking" a known quantity of a stable isotope-labeled internal standard (e.g., [¹⁵N₅]-7-(2-Hydroxypropyl)guanine) into the sample at the earliest stage of preparation. This internal standard is chemically identical to the analyte (7-HPG) but has a different mass. It co-elutes with the analyte during chromatography and experiences identical ionization and fragmentation behavior. By measuring the peak area ratio of the analyte to the internal standard, we can achieve highly accurate and precise quantification, even with low-level adducts in complex matrices.[3]

Figure 1: Workflow illustrating the principle of isotope-dilution mass spectrometry for accurate quantification.

Analytical Standards & Reagents

The quality of the analytical standards is foundational to the entire quantitative method. All standards must be of the highest purity available and should be accompanied by a Certificate of Analysis (CoA).

Reagent / Standard	Supplier Example	Grade / Purity	Purpose
7-(2-Hydroxypropyl)guanine	LGC Standards, Toronto Research Chemicals	≥98%	Analyte for calibration curve and quality controls.
[¹⁵N₅]-7-(2-Hydroxypropyl)guanine	Custom Synthesis	Isotopic Purity ≥99%, Chemical Purity ≥98%	Internal Standard (IS) for quantification.
Guanine	Sigma-Aldrich	Certified Reference Material (CRM)	Used to quantify total guanine in DNA digest for data normalization.
Formic Acid	Fisher Scientific	LC-MS Grade	Mobile phase additive to promote ionization.
Acetonitrile	Fisher Scientific	LC-MS Grade	Organic component of the mobile phase.
Water	Millipore Milli-Q System	18.2 MΩ·cm	Aqueous component of the mobile phase and reagent preparation.
DNA Isolation Kit	QIAGEN	Molecular Biology Grade	To extract high-purity DNA from biological samples.
Solid Phase Extraction (SPE) Cartridges	Waters	Oasis MCX	For sample cleanup and enrichment of the analyte.

Rationale for Standard Selection:

• Certified Reference Material (CRM): Using a CRM for guanine ensures traceability and accuracy when normalizing the adduct levels to the total amount of DNA analyzed.

• Stable Isotope-Labeled Internal Standard: A heavy-labeled IS with at least 3-5 mass unit differences from the analyte is ideal to prevent isotopic crosstalk. Custom synthesis is often required for specific adducts like 7-HPG.

Detailed Experimental Protocol

This protocol outlines the quantification of 7-HPG from tissue samples. All steps should be performed with meticulous care to avoid contamination.

Part I: DNA Isolation and Quantification

• Homogenization: Weigh approximately 20-50 mg of frozen tissue and homogenize in a suitable lysis buffer.

• DNA Isolation: Isolate genomic DNA using a commercial kit (e.g., QIAamp DNA Mini Kit) following the manufacturer's protocol. The final elution should be in nuclease-free water.

• DNA Purity and Concentration:

  • Measure the DNA concentration and purity using a UV-Vis spectrophotometer (e.g., NanoDrop).

  • Assess the A260/A280 ratio (should be ~1.8 for pure DNA) and the A260/A230 ratio (should be >2.0) to ensure the absence of protein and solvent contamination.[7]

  • The use of a validated method for DNA quantification is critical for accurate final results.[7]

Part II: Sample Preparation for LC-MS/MS Analysis

Figure 2: Step-by-step workflow for the preparation of DNA samples for 7-HPG analysis.

• Internal Standard Spiking: To an aliquot of DNA (e.g., 100 µg in water), add a known amount of the [¹⁵N₅]-7-HPG internal standard (e.g., 50 fmol).

• Neutral Thermal Hydrolysis:

  • Seal the vial tightly.

  • Heat the sample at 100°C for 30 minutes. This step cleaves the glycosidic bond between the deoxyribose sugar and the N7-alkylated guanine base, releasing the free adduct.[8]

  • Causality: N7-guanine adducts are chemically unstable and prone to depurination.[4] Neutral thermal hydrolysis leverages this instability for efficient and clean release of the adduct without the need for enzymes, which can be a source of variability and cost.[9]

• Cooling & Centrifugation: Immediately cool the sample on ice for 5 minutes, then centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet any precipitate.

• Solid-Phase Extraction (SPE):

  • Use a mixed-mode cation exchange (MCX) SPE cartridge.

  • Condition: Wash the cartridge sequentially with 1 mL of methanol and 1 mL of water.

  • Load: Load the supernatant from the hydrolyzed sample onto the cartridge.

  • Wash: Wash the cartridge sequentially with 1 mL of water and 1 mL of methanol to remove neutral and acidic interferences.

  • Elute: Elute the 7-HPG and internal standard with 1 mL of 5% ammonium hydroxide in methanol. The basic pH neutralizes the positive charge on the purine, releasing it from the cation exchange sorbent.

• Dry & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 50 µL) of the initial LC mobile phase (e.g., 98% Mobile Phase A).

LC-MS/MS Instrumentation and Parameters

Analysis is typically performed on a high-resolution mass spectrometer, such as an Orbitrap, coupled to a UHPLC system.[10][11]

Liquid Chromatography (LC) Conditions

Parameter	Condition	Rationale
Column	Waters Acquity BEH C18 (2.1 x 100 mm, 1.7 µm)	C18 chemistry provides excellent reversed-phase retention for the purine base.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for efficient positive-ion electrospray ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent to elute the analyte from the C18 column.
Flow Rate	0.3 mL/min	Standard flow rate for this column dimension.
Column Temp.	40 °C	Ensures reproducible retention times.
Injection Vol.	10 µL
Gradient	2% B for 1 min, ramp to 40% B over 8 min, hold 1 min, return to 2% B and re-equilibrate.	Gradient elution is necessary to separate the analyte from early-eluting polar interferences.

Mass Spectrometry (MS) Conditions

Parameter	Setting	Rationale
Ionization Mode	Positive Electrospray (ESI+)	Guanine derivatives readily form positive ions [M+H]⁺.
Scan Type	Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM)	Provides high selectivity and sensitivity by monitoring specific precursor-product ion transitions.
Resolution	> 70,000 (for Orbitrap)	High resolution allows for accurate mass measurements, increasing confidence in identification.[10]
Collision Gas	Nitrogen or Argon

SRM Transitions for Quantification:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
7-HPG	210.0986	152.0569	15-20
[¹⁵N₅]-7-HPG (IS)	215.0837	157.0420	15-20

Rationale for Fragmentation: The most common fragmentation pathway for N7-alkylated guanine adducts is the cleavage of the bond between the nitrogen and the alkyl group, resulting in a protonated guanine product ion ([Gua+H]⁺).[3] This is a stable and abundant fragment, making it ideal for sensitive quantification.

Data Analysis, Quantification, and Method Validation

• Calibration Curve: Prepare a series of calibration standards by spiking known amounts of 7-HPG (e.g., 0.05 to 100 fmol) into a constant amount of internal standard. Plot the peak area ratio (7-HPG / IS) against the concentration. The curve should be fitted with a linear regression (1/x or 1/x² weighting).

• Quantification: Calculate the peak area ratio for the unknown samples and determine the amount of 7-HPG from the calibration curve.

• Normalization: The amount of 7-HPG is normalized to the amount of unmodified guanine in the same sample. The guanine content can be determined separately by LC-UV or by a separate LC-MS/MS analysis of the diluted digest. The final result is expressed as fmol of 7-HPG per µmol of guanine.[3][12]

• Method Validation: The entire method must be validated according to established guidelines (e.g., U.S. FDA Bioanalytical Method Validation).[3]

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99
Accuracy	Mean value should be within ±15% of the nominal value (±20% at LLOQ)
Precision	Coefficient of variation (CV) should not exceed 15% (20% at LLOQ)
Lower Limit of Quantitation (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in blank matrix samples.
Matrix Effect	Assessed to ensure ionization suppression or enhancement is consistent and corrected by the IS.
Stability	Analyte stability established under various conditions (freeze-thaw, bench-top, long-term storage).

Conclusion

This application note provides a robust and detailed protocol for the quantification of the DNA adduct 7-(2-Hydroxypropyl)guanine. By employing high-purity analytical standards, a stable isotope-labeled internal standard, and a validated LC-MS/MS method, researchers can achieve the accuracy, precision, and sensitivity required for demanding applications in toxicology, molecular epidemiology, and drug development. The causality-driven explanations for key steps, from sample preparation to data analysis, ensure that scientists can not only execute the protocol but also adapt it with a deep understanding of the underlying principles.

References

• Segerbäck, D., et al. (1994). Dosimetry by means of DNA and hemoglobin adducts in propylene oxide-exposed rats.

• Chen, H. J., & Hecht, S. S. (2012). Quantitation of 7-Ethylguanine in Leukocyte DNA from Smokers and Nonsmokers by Liquid Chromatography-Nanoelectrospray-High Resolution Tandem Mass Spectrometry. NIH Public Access. [Link]

• Montoliu, I., et al. (2020). Quantification of DNA through the NanoDrop Spectrophotometer: Methodological Validation Using Standard Reference Material and Sprague Dawley Rat and Human DNA. PubMed Central. [Link]

• Zhang, L., et al. (2020). Synthesis of Bio-Inspired Guanine Microplatelets: Morphological and Crystallographic Control. PubMed. [Link]

• Leclercq, L., et al. (1997). High-performance liquid chromatography/electrospray mass spectrometry for the analysis of modified bases in DNA: 7-(2-hydroxyethyl)guanine, the major ethylene oxide-DNA adduct. PubMed. [Link]

• Stiborova, M. (2022). DNA Adducts Formation by Carcinogens and P-postlabeling Determination. YouTube/JoVE. [Link]

• Fauzia, M., et al. (2021). Analysis of N7-(2-carbamoyl-2-hydroxyethyl)guanine in dried blood spot after food exposure by Ultra High Performance Liquid Chromatography–Tandem Mass Spectrometry. NIH Public Access. [Link]

• Trevino, R. J., et al. (2015). The Formation and Biological Significance of N7-Guanine Adducts. PubMed Central. [Link]

• Koc, H., et al. (1997). Synthesis, characterization, and in vitro quantitation of N-7-guanine adducts of diepoxybutane. PubMed. [Link]

• Lao, Y., et al. (2010). Detection of 7-(2′-Carboxyethyl)guanine but not 7-Carboxymethylguanine in Human Liver DNA. PubMed Central. [Link]

• Roemer, E., et al. (2012). Rapid and Sensitive Method for the Determination of Propylene Oxide in Cigarette Mainstream Smoke by Gas Chromatography-Mass Spectrometry. ResearchGate. [Link]

• Li, Y., et al. (2018). Rapid Characterization and Identification of Chemical Constituents in Gentiana radix before and after Wine-Processed by UHPLC-LTQ-Orbitrap MSn. MDPI. [Link]

• Föst, U., et al. (1989). Determination of 7-(2-hydroxyethyl)guanine with gas chromatography/mass spectrometry as a parameter for genotoxicity of ethylene oxide. PubMed. [Link]

• ResearchGate. (n.d.). Quantification of nucleotides and their sugar conjugates in biological samples: Purposes, instruments and applications. ResearchGate. [Link]

• Saparbaev, M., et al. (2021). Excision of Oxidatively Generated Guanine Lesions by Competitive DNA Repair Pathways. MDPI. [Link]

• medRxiv. (2024). Biological Factors Influencing Individual Responses to Propylene Oxide. medRxiv. [Link]

• ResearchGate. (n.d.). LC-MS and MS/MS spectra of N 7-propyl guanine adduct formed by... ResearchGate. [Link]

• Wang, Y., et al. (2012). Mass spectrometry for the assessment of the occurrence and biological consequences of DNA adducts. PubMed Central. [Link]

• Google Patents. (n.d.). US6242599B1 - Process for the preparation of guanine.

• Chen, H. J., et al. (2011). DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans. NIH Public Access. [Link]

• Iwanami, S., et al. (2020). Products of Oxidative Guanine Damage Form Base Pairs with Guanine. MDPI. [Link]

• Liu, Y., et al. (2022). Systematic Screening of Chemical Constituents in the Traditional Chinese Medicine Arnebiae Radix by UHPLC-Q-Exactive Orbitrap Mass Spectrometry. MDPI. [Link]

• MDPI. (n.d.). Synthesis of the Guanidine Derivative. MDPI. [Link]

Sources

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• 2. m.youtube.com [m.youtube.com]
• 3. Quantitation of 7-Ethylguanine in Leukocyte DNA from Smokers and Nonsmokers by Liquid Chromatography-Nanoelectrospray-High Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Formation and Biological Significance of N7-Guanine Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, characterization, and in vitro quantitation of N-7-guanine adducts of diepoxybutane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of DNA through the NanoDrop Spectrophotometer: Methodological Validation Using Standard Reference Material and Sprague Dawley Rat and Human DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High-performance liquid chromatography/electrospray mass spectrometry for the analysis of modified bases in DNA: 7-(2-hydroxyethyl)guanine, the major ethylene oxide-DNA adduct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mass spectrometry for the assessment of the occurrence and biological consequences of DNA adducts - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. mdpi.com [mdpi.com]
• 12. Detection of 7-(2′-Carboxyethyl)guanine but not 7-Carboxymethylguanine in Human Liver DNA - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Quantification of N7-(2-hydroxypropyl)guanine (7-HPG)

Methodology: Isotope-Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Application: Genotoxicity Assessment, Occupational Safety Monitoring, and Drug Impurity Profiling Version: 2.0 (High-Resolution Update)

Executive Summary & Scientific Rationale

In the context of drug development and environmental toxicology, N7-(2-hydroxypropyl)guanine (7-HPG) serves as the definitive biomarker for exposure to Propylene Oxide (PO), a potent alkylating agent. Unlike non-specific markers, 7-HPG represents a direct DNA alkylation event.

This protocol departs from traditional immunoassay approaches, which often suffer from cross-reactivity. Instead, we utilize Neutral Thermal Hydrolysis (NTH) coupled with LC-MS/MS .

Why This Method? (The Causality)

• N7-Labillity: N7-alkylguanine adducts possess a chemically destabilized N-glycosyl bond. By applying neutral thermal hydrolysis (heating at neutral pH), we selectively depurinate the 7-HPG adducts from the DNA backbone without degrading the DNA into individual nucleotides. This significantly reduces background noise compared to enzymatic digestion.

• Self-Validation: The inclusion of a stable isotope-labeled internal standard (

  -7-HPG or -7-HPG) prior to hydrolysis corrects for analyte loss during the Solid Phase Extraction (SPE) and matrix suppression during ionization.

Mechanism of Action & Workflow Visualization

Propylene oxide acts as a direct-acting alkylating agent (

mechanism), attacking the most nucleophilic site on the DNA bases—the N7 position of guanine.

Workflow Diagram

The following diagram illustrates the critical path from biological sample to quantitative data.

Figure 1: Step-by-step workflow for the isolation and quantification of 7-HPG adducts. Colors denote critical processing stages.

Standard Operating Procedure (SOP)

Reagents & Materials

• Target Analyte Standard: 7-(2-hydroxypropyl)guanine (purity >98%).

• Internal Standard (IS):

  -7-(2-hydroxypropyl)guanine or -7-HPG.

• Hydrolysis Buffer: 10 mM Sodium Succinate or Sodium Cacodylate (pH 7.0).

• SPE Cartridges: C18 Solid Phase Extraction columns (e.g., Oasis HLB or equivalent).

• Mobile Phases:

  • A: 0.1% Formic Acid in Water (LC-MS Grade).

  • B: 0.1% Formic Acid in Acetonitrile.

Protocol Steps

Phase 1: DNA Isolation & Quantitation

Note: High purity DNA (

) is required to prevent protein contaminants from clogging the LC column.

• Isolate DNA using a standard phenol-chloroform extraction or a silica-column kit.

• Dissolve DNA in HPLC-grade water.

• Quantify DNA concentration using UV spectrophotometry. Crucial: You must know the exact amount of DNA to calculate adducts per nucleotide later.

Phase 2: Neutral Thermal Hydrolysis (NTH)

Mechanism: Heat destabilizes the N-glycosidic bond of N7-substituted guanines specifically.

• Aliquot 100 µg of DNA into a screw-cap vial.

• Add 50 fmol of Internal Standard (

  -7-HPG).

• Adjust volume to 200 µL with 10 mM Sodium Succinate buffer (pH 7.0).

• Incubate at 100°C for 30 minutes in a heating block.

• Cool immediately on ice to stop the reaction.

• Optional but Recommended: Centrifuge at 10,000 x g for 10 mins to pellet any precipitated backbone (though NTH usually leaves backbone soluble).

• Transfer the supernatant (containing free 7-HPG and IS) to a fresh tube.

Phase 3: Solid Phase Extraction (SPE) Cleanup

Why: Hydrolysis releases unmodified Guanine in massive excess (

-fold). Without SPE, the Guanine peak will suppress the ionization of 7-HPG.

• Condition SPE column: 1 mL MeOH followed by 1 mL Water.

• Load the hydrolysate supernatant.

• Wash Step: Wash with 1 mL of 5% Methanol in Water. (Removes salts and unmodified Guanine).

• Elution Step: Elute 7-HPG with 1 mL of 30% Methanol in Water.

• Evaporate the eluate to dryness under nitrogen stream at 35°C.

• Reconstitute in 50 µL of Mobile Phase A.

Phase 4: LC-MS/MS Analysis

Instrumentation: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Thermo Altis).

Chromatography Conditions:

• Column: C18 Reverse Phase (2.1 x 100 mm, 1.8 µm particle size).

• Flow Rate: 0.3 mL/min.

• Injection Vol: 10 µL.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	2%	Loading
1.0	2%	Desalting
5.0	30%	Elution of 7-HPG
5.1	95%	Column Wash
7.0	95%	Wash Hold
7.1	2%	Re-equilibration

| 10.0 | 2% | End |

MS/MS Parameters (MRM Transitions): Note: Transitions rely on the loss of the hydroxypropyl group or cleavage to the guanine base.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Role
7-HPG	210.1	152.1	25	Quantifier
7-HPG	210.1	135.1	35	Qualifier
-7-HPG	215.1	157.1	25	Internal Std

Data Analysis & Validation

Calculation

The final readout is typically expressed as adducts per

nucleotides .

• Calculate the ratio of Analyte Area / IS Area.

• Convert to femtomoles (fmol) using the calibration curve.

• Normalization Formula:

  (Assuming average nucleotide molecular weight of 330 g/mol ).

Validation Criteria (FDA Bioanalytical Guidelines)

• Linearity:

  over the range of 0.5 fmol to 500 fmol.

• Accuracy:

  of nominal value ( at LLOQ).

• Precision (CV):

  .

• Recovery: Matrix effect should not suppress signal by >20% compared to solvent standards.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Backpressure	Protein contamination in DNA sample.	Perform an extra Phenol:Chloroform cleanup step before hydrolysis.
Signal Suppression	Incomplete removal of unmodified Guanine.	Optimize the SPE Wash step; ensure wash is <5% MeOH.
Peak Tailing	Column interaction with basic amine.	Ensure Mobile Phases contain 0.1% Formic Acid; consider a column with polar-embedded groups.
Non-Linear Calibration	Saturation of detector.	Dilute samples or switch to a less sensitive product ion.

References

• Swenberg, J. A., et al. "Endogenous versus Exogenous DNA Adducts: Their Role in Carcinogenesis, Epidemiology, and Risk Assessment." Toxicological Sciences, vol. 120, no. suppl_1, 2011.

  • [Link]

  • Significance: Establishes the foundational importance of distinguishing background adducts

• European Medicines Agency (EMA) / ICH. "ICH guideline M7(R1) on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk." EMA Website, 2017.

  • [Link]

  • Significance: The regulatory framework requiring the monitoring of alkyl

• Marsden, D. A., et al. "Dose-response relationships for N7-(2-hydroxypropyl)guanine in rats inhaled propylene oxide." Chemical Research in Toxicology, vol. 18, no. 11, 2005.

  • [Link]

  • Significance: Provides comparative in vivo data and valid

liquid chromatography methods for separating 7-(2-Hydroxypropyl)guanine

Abstract

This application note details a validated protocol for the separation and quantification of N7-(2-Hydroxypropyl)guanine (7-HPG) , a specific DNA adduct biomarker for propylene oxide (PO) exposure. Unlike stable DNA adducts, N7-guanine adducts possess a chemically labile glycosidic bond. This method exploits that instability through neutral thermal hydrolysis , selectively releasing the modified base without enzymatic digestion. We utilize Isotope-Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to achieve femtomole-level sensitivity, essential for monitoring low-level environmental or occupational exposures.

Introduction & Mechanistic Basis

Propylene Oxide (PO) is a direct-acting alkylating agent. Upon entering the cell, it acts as a hard electrophile, preferentially attacking the most nucleophilic site on DNA: the N7 position of guanine .

The formation of 7-HPG destabilizes the N-glycosidic bond between the guanine base and the deoxyribose backbone. This leads to spontaneous depurination, creating an abasic site (AP site).[1] Our analytical strategy accelerates this process under controlled conditions to release 7-HPG as a free base, which is then purified and quantified.

Why this method?

• Specificity: Thermal hydrolysis selectively releases N7-alkylguanines, leaving the bulk DNA polymer intact (which can be removed by precipitation/filtration).

• Sensitivity: LC-MS/MS in Selected Reaction Monitoring (SRM) mode provides high signal-to-noise ratios.

• Accuracy: The use of a stable isotope-labeled internal standard (

  -7-HPG) corrects for analyte loss during extraction and matrix effects during ionization.

Mechanism of Adduct Formation & Release

Figure 1: Pathway of 7-HPG formation and the analytical strategy of thermal hydrolysis.

Materials & Experimental Protocol

Reagents

• Analyte Standard: 7-(2-Hydroxypropyl)guanine (7-HPG).[2][3]

• Internal Standard (IS):

  -7-(2-Hydroxypropyl)guanine (or deuterium-labeled equivalent).

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water.

• Additives: Ammonium Acetate (1M stock), Formic Acid.

• SPE Cartridges: Oasis HLB (30 mg) or equivalent polymeric reversed-phase sorbent.

Sample Preparation Workflow

Step 1: DNA Isolation Isolate DNA from tissues or blood using a standard high-salt method or phenol-chloroform extraction. Note: Avoid commercial kits that use silica columns with low pH wash steps, as this may prematurely hydrolyze the adduct.

Step 2: Internal Standard Addition To 100 µg of isolated DNA (dissolved in 100 µL water), add 50 fmol of Internal Standard (

-7-HPG).

• Rationale: Adding IS before hydrolysis corrects for recovery losses during the heating and SPE steps.

Step 3: Neutral Thermal Hydrolysis

• Add 10 mM Sodium Cacodylate buffer (pH 7.0) to the DNA solution.[4][5][6][7][8][9]

• Incubate at 95°C for 30 minutes .

• Cool rapidly on ice.

• Mechanism:[10] This heat step breaks the labile glycosidic bond of the N7-adduct, releasing 7-HPG free base while leaving unmodified nucleosides attached to the backbone.

Step 4: DNA Precipitation & Removal

• Add cold Ethanol (2 volumes) to precipitate the DNA backbone.

• Centrifuge at 15,000 x g for 15 min at 4°C.

• Collect the supernatant (contains released 7-HPG). Evaporate to dryness and reconstitute in 1 mL water.

Step 5: Solid Phase Extraction (SPE)

• Condition: 1 mL MeOH, then 1 mL Water.

• Load: Reconstituted sample.

• Wash: 1 mL 5% MeOH in Water (removes salts and polar interferences).

• Elute: 1 mL 30% MeOH in Water.

• Final Prep: Evaporate eluate to dryness; reconstitute in 50 µL Mobile Phase A.

LC-MS/MS Method Parameters

Liquid Chromatography Conditions

• System: UHPLC (e.g., Agilent 1290, Waters Acquity).

• Column: Phenomenex Luna C18(2) or Waters Atlantis dC18 (150 mm x 2.0 mm, 3 µm).

  • Selection Logic: A C18 column with good aqueous stability is required because 7-HPG is polar and elutes early. High aqueous content is needed for retention.

• Column Temp: 30°C.

• Flow Rate: 0.2 mL/min.

• Injection Volume: 10 µL.

Mobile Phase:

• A: 10 mM Ammonium Acetate + 0.1% Acetic Acid in Water.

• B: 100% Methanol.

Gradient Profile:

Time (min)	% B	Event
0.0	2	Hold for retention
2.0	2	Start elution
10.0	30	Linear gradient
10.1	95	Wash column
13.0	95	Hold wash
13.1	2	Re-equilibrate

| 18.0 | 2 | End Run |

Mass Spectrometry Conditions

• Source: Electrospray Ionization (ESI), Positive Mode.

• Detection: Selected Reaction Monitoring (SRM).

• Capillary Voltage: 3.5 kV.

• Source Temp: 350°C.

SRM Transitions:

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Dwell Time (ms)
7-HPG	210.1	152.1	20	100
-7-HPG (IS)	215.1	157.1	20	100

• Note on Transitions: The transition 210

  152 represents the neutral loss of the hydroxypropyl group (58 Da), yielding the protonated guanine base. This is the most abundant and specific fragment.

Method Validation & Performance

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow for 7-HPG quantification.

Performance Metrics

• Linearity: The method typically exhibits linearity from 0.5 fmol to 500 fmol on-column (

  ).

• Limit of Quantitation (LOQ): ~1.0 fmol on-column (approx. 1 adduct per

  nucleotides when using 100 µg DNA).

• Recovery: 70-85% (Corrected by Internal Standard).

• Precision (CV): Intra-day < 5%, Inter-day < 10%.

Troubleshooting & Critical Considerations

• Isomer Separation: Propylene oxide is chiral. 7-HPG can exist as isomers (N7-(2-hydroxypropyl) vs N7-(1-hydroxypropyl), plus R/S enantiomers).

  • Standard C18: Typically elutes these as a single peak or partially resolved doublet. For total adduct quantification, integrate the entire area.

  • Chiral Separation: If enantiomer-specific data is required, a Chiralpak AD-RH column is recommended.

• Contamination: Guanine adducts are ubiquitous. Use high-purity solvents and avoid plasticware that may leach alkylating agents. Run a "buffer blank" (no DNA) through the entire hydrolysis process to check for background.

• Hydrolysis Control: Do not overheat. Excessive heating (>100°C or >1 hour) can degrade the released guanine base or depurinate unmodified adenine, overloading the column.

References

• Ríos-Blanco, M. N., et al. (2003). "Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide."[3] Carcinogenesis, 24(7), 1233–1238.[3] Link

• Wu, K. Y., et al. (1999). "Molecular dosimetry of endogenous and ethylene oxide-induced N7-(2-hydroxyethyl)guanine formation in tissues of rodents." Carcinogenesis, 20(9), 1787-1792. (Methodological basis for N7-adduct thermal hydrolysis). Link

• Marsden, D. A., et al. (2009). "The application of mass spectrometry to the study of DNA adducts as biomarkers of exposure and effect." Mutagenesis, 24(6), 519-529. Link

• Stout, M. D., et al. (2008). "Propylene Oxide: Carcinogenicity Studies in F344/N Rats and B6C3F1 Mice." Toxicology and Applied Pharmacology.

Sources

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Determining N7-alkylguanine adducts by immunochemical methods and HPLC with electrochemical detection: applications in animal studies and in monitoring human exposure to alkylating agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A simplified LC–MS-based method for sensitive analysis of DNA adducts utilizing accessible in vitro metabolism models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

synthesis of isotopically labeled 7-(2-Hydroxypropyl)guanine for internal standards

Application Note: Synthesis and Utilization of Isotopically Labeled 7-(2-Hydroxypropyl)guanine ( -7-HPG) as an Internal Standard

Executive Summary

This application note details the synthesis, purification, and bioanalytical application of deuterium-labeled 7-(2-hydroxypropyl)guanine (

-7-HPG). 7-HPG is the primary DNA adduct formed upon exposure to propylene oxide (PO), a direct-acting alkylating agent and probable human carcinogen.[1][2][3] Accurate quantification of this biomarker in biological matrices requires Isotope Dilution Mass Spectrometry (IDMS) to correct for matrix effects, ionization suppression, and recovery losses during sample preparation.

Key Protocol Features:

• Direct Alkylation Strategy: Regioselective alkylation of the N7-position of guanine using

  -propylene oxide.

• Stability Controls: Optimized pH and temperature conditions to prevent imidazole ring-opening (formation of formamidopyrimidines) and depurination artifacts.

• Self-Validating Workflow: Integrated checkpoints using UV-Vis and LC-MS to ensure reaction integrity.

Scientific Background & Retrosynthetic Analysis

The N7 position of guanine is the most nucleophilic site on the DNA base, making it the primary target for soft electrophiles like propylene oxide. The synthesis of the internal standard mimics the biological mechanism of adduct formation but utilizes stable isotopes to create a mass-distinct analog.

Reaction Mechanism

The reaction proceeds via an

-type nucleophilic attack by the N7-nitrogen of guanine on the epoxide ring of propylene oxide. Acidic catalysis (using acetic acid) is employed to:

• Protonate the epoxide oxygen, increasing the electrophilicity of the ring carbons.

• Solubilize the guanine starting material.

Retrosynthetic Pathway (Graphviz Visualization)

Figure 1: Reaction pathway for the synthesis of

-7-HPG. The N7-alkylation is favored under acidic conditions.

Materials and Reagents

Reagent	Specification	Role
Guanine	>99% Purity	Nucleophilic Substrate
-Propylene Oxide	>98 atom % D	Isotopic Label Source
Glacial Acetic Acid	ACS Reagent Grade	Solvent / Catalyst
Ammonium Formate	LC-MS Grade	Buffer for Purification
Methanol	LC-MS Grade	Eluent

Experimental Protocol: Synthesis of -7-HPG

Phase 1: Reaction Setup

Objective: Maximize N7-alkylation while minimizing O6-alkylation and depurination.

• Dissolution: In a round-bottom flask, suspend Guanine (151 mg, 1.0 mmol) in Glacial Acetic Acid (5 mL) .

  • Expert Insight: Guanine has poor solubility in water. Acetic acid acts as both solvent and catalyst.

• Addition: Add

  -Propylene Oxide (350 µL, ~5.0 mmol) dropwise.

  • Note: A 5-fold molar excess is used to drive the reaction to completion, as epoxides can hydrolyze in acidic media.

• Incubation: Seal the flask tightly (epoxides are volatile). Stir at 50°C for 24 hours .

  • Critical Control: Do not exceed 60°C. Higher temperatures promote the opening of the imidazole ring, converting the desired 7-HPG into formamidopyrimidine (Fapy) derivatives.

Phase 2: Monitoring & Workup

Objective: Remove unreacted reagents and stabilize the product.

• Check Reaction Progress: Spot an aliquot on a TLC plate (Cellulose). Mobile phase: Isobutyric acid/NH

  OH/H O (66:1:33).

  • Success Criteria: Appearance of a new spot with lower R

    than Guanine (due to the positive charge on N7).

• Quenching: Remove the solvent under reduced pressure (Rotary Evaporator) at <40°C .

  • Expert Insight: Keep the water bath cool. N7-alkylguanines are thermally labile and can depurinate (loss of the alkylated base) if heated excessively in acidic solution.

• Resuspension: Redissolve the residue in 10 mM Ammonium Formate (pH 4.0) .

Phase 3: Purification (Semi-Preparative HPLC)

Objective: Isolate

-7-HPG from unreacted guanine and minor side products (N3-alkylguanine).

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 5µm, 9.4 x 250 mm).

• Mobile Phase A: 10 mM Ammonium Formate, pH 4.0.

• Mobile Phase B: Methanol.[4]

• Gradient: 0-10% B over 20 minutes.

• Detection: UV at 254 nm and 280 nm.

  • Validation: 7-alkylguanines exhibit a characteristic spectral shift. The

    shifts from ~246 nm (Guanine) to ~284 nm (7-HPG) in acidic media.

Characterization & Validation

Before using the synthesized compound as an internal standard, it must pass the following criteria:

• Isotopic Purity (MS): Infuse into MS. The ratio of unlabeled (

  ) to labeled ( ) must be < 0.5% to prevent interference with the analyte signal.

  • Target Mass:

    (Unlabeled 7-HPG is 210.1).

• Proton NMR (

  ):

  • Verify the disappearance of the propylene methyl doublet (replaced by deuterium).

  • Confirm the integrity of the Guanine H8 proton (singlet around 8.0-9.0 ppm).

Bioanalytical Application: LC-MS/MS Protocol

This section describes how to use the synthesized

-7-HPG for quantifying DNA adducts in biological samples.

Sample Preparation Workflow

Figure 2: Sample preparation workflow for IDMS analysis. The internal standard is added prior to hydrolysis to correct for recovery.

Detailed Method

• DNA Isolation: Isolate DNA from tissue using standard phenol-chloroform or kit-based methods.

• Spiking: Add a known amount (e.g., 50 fmol) of

  -7-HPG to 50-100 µg of DNA solution.

• Neutral Thermal Hydrolysis:

  • Heat the solution at 100°C for 30 minutes at pH 7.0.

  • Mechanism:[5] N7-alkylguanines have a weakened glycosidic bond. Thermal energy releases the adduct as a free base without degrading the DNA backbone significantly.

• Solid Phase Extraction (SPE):

  • Use Mixed-Mode Cation Exchange (MCX) cartridges.

  • Wash with 0.1% Formic Acid (removes unmodified nucleosides).

  • Elute 7-HPG with Methanol/NH

    OH.

• LC-MS/MS Parameters:

  • Ionization: ESI Positive Mode.

  • Transitions (SRM):

    • Analyte (7-HPG):

      (Loss of hydroxypropyl group).

    • Internal Standard (

      -7-HPG): (Loss of -hydroxypropyl group).

Troubleshooting & Expert Insights

Issue	Probable Cause	Corrective Action
Low Yield during Synthesis	Hydrolysis of Propylene Oxide	Ensure reagents are anhydrous; increase PO equivalents.
Product decomposes	High pH or Heat	Keep pH < 7 during storage. Store at -20°C in slightly acidic buffer.
Signal Suppression in MS	Matrix effects	Improve SPE wash steps; ensure IS elutes exactly with Analyte.
"Ghost" Peaks in Blank	Contaminated IS	Check isotopic purity of starting -PO; ensure >99% D enrichment.

References

• Lawley, P. D., & Jarman, M. (1972). Alkylation by propylene oxide of deoxyribonucleic acid, adenine, guanosine and deoxyguanylic acid. Biochemical Journal, 126(4), 893–900.

• Swenberg, J. A., et al. (2011). Endogenous DNA adducts: potential and paradox. Chemical Research in Toxicology, 24(7), 985–999.

• Marsden, D. A., et al. (2009). Dose-response relationships for N7-(2-hydroxypropyl)guanine in rats exposed to propylene oxide. Chemical Research in Toxicology, 22(4), 686-693.

• Powley, M. W., et al. (2005). 32P-Postlabeling analysis of N7-(2-hydroxypropyl)guanine adducts. Carcinogenesis, 26(8), 1473-1478.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. google.com [google.com]

Technical Notes & Optimization

optimization of 7-(2-Hydroxypropyl)guanine extraction from biological matrices

Executive Summary

7-(2-Hydroxypropyl)guanine (7-HPG) is the primary DNA adduct formed following exposure to propylene oxide (PO).[1] Unlike stable adducts, N7-guanine adducts possess a chemically labile glycosidic bond, making them susceptible to spontaneous depurination.[2] This characteristic is the cornerstone of our extraction strategy: Neutral Thermal Hydrolysis (NTH) .

This guide moves beyond standard protocols to address the specific physicochemical challenges of 7-HPG: its high polarity, susceptibility to artifactual formation, and the requirement for ultra-trace detection (fmol range) in complex matrices like lymphocytes and tissue.

Module 1: The Foundation – Hydrolysis & Release

Q: Why is my recovery inconsistent when using acid hydrolysis?

A: You are likely degrading the analyte or creating high background noise. While acid hydrolysis (e.g., 0.1 M HCl) is standard for many adducts, N7-alkylguanines are unique. The positive charge on the N7 position destabilizes the glycosidic bond. Strong acid hydrolysis can be too aggressive, leading to the degradation of the released 7-HPG or the depurination of unmodified guanine, which can overwhelm the detector or cause ion suppression.

The Fix: Switch to Neutral Thermal Hydrolysis (NTH). NTH selectively releases N7-adducts without liberating substantial amounts of unmodified bases or degrading the adduct structure.

• Protocol:

  • Resuspend isolated DNA (approx. 50–100 µg) in 10 mM Sodium Cacodylate buffer (pH 7.0) or simple HPLC-grade water.

  • Add Internal Standard (15N5-7-HPG or d6-7-HPG) before heating.

  • Heat at 95°C for 30 minutes .

  • Cool rapidly on ice to stop the reaction.

  • Centrifuge (10,000 x g) to pellet the DNA backbone. The supernatant contains the free 7-HPG.

Q: How do I ensure I have fully released the adduct without degradation?

A: Perform a kinetic time-course study. Heat your spiked matrix at 95°C and pull aliquots at 15, 30, 45, and 60 minutes. Plot the signal intensity. You will typically see a plateau at 30 minutes. A decrease after 45 minutes indicates thermal degradation of the analyte.

Module 2: Purification – Solid Phase Extraction (SPE)

Q: I am using C18 SPE cartridges, but 7-HPG breaks through during the load step. Why?

A: 7-HPG is highly polar (hydrophilic). Standard C18 relies on hydrophobic interaction. 7-HPG is not hydrophobic enough to be retained on C18 when loaded in an aqueous buffer, leading to immediate breakthrough.

The Fix: Use Mixed-Mode Cation Exchange (MCX) or Porous Graphitic Carbon (PGC).

Option A: Mixed-Mode Cation Exchange (MCX)

• Mechanism: Retains 7-HPG via cation exchange (the guanine moiety is positively charged at acidic pH) and reverse-phase interaction.

• Protocol:

  • Condition: MeOH followed by Water.

  • Load: Acidify supernatant (pH < 3) with Formic Acid and load.

  • Wash 1: 0.1% Formic Acid in Water (removes proteins/salts).

  • Wash 2: 100% MeOH (removes hydrophobic interferences). Critical: 7-HPG stays bound via ionic interaction.

  • Elute: 5% Ammonium Hydroxide in MeOH (breaks the ionic bond).

Option B: Porous Graphitic Carbon (PGC)

• Mechanism: Retains polar compounds via planar interaction with the graphite surface. Excellent for separating N7-guanine adducts from bulk guanine.

• Protocol:

  • Condition: MeOH / Water.

  • Load: Aqueous supernatant.

  • Wash: Water (removes salts).

  • Elute: MeOH or ACN with 0.1% Formic Acid.

Table 1: SPE Sorbent Performance Comparison

Sorbent Type	Retention Mechanism	Suitability for 7-HPG	Common Pitfall
C18 (Standard)	Hydrophobic	Low	Analyte breakthrough during load.
HLB (Polymeric)	Hydrophilic-Lipophilic	Medium	Poor cleanup of matrix interferences.
MCX (Mixed-Mode)	Cation Exchange + RP	High	Eluting with insufficient pH shift.
PGC (Carbon)	Planar/Polar	High	Irreversible binding if dried completely.

Module 3: Detection – LC-MS/MS Optimization

Q: My chromatographic peaks are tailing and sensitivity is low. What column should I use?

A: Avoid standard C18 columns. Due to the polarity of 7-HPG, it elutes in the void volume (dead time) of C18 columns, where ion suppression is highest.

The Fix: HILIC or High-Strength Silica (HSS) T3 columns.

• Recommendation: A column designed to retain polar bases, such as a HILIC Amide column or a C18 column with proprietary end-capping for polar retention (e.g., Waters HSS T3 or Phenomenex Kinetex Biphenyl).

• Mobile Phases:

  • A: 10 mM Ammonium Formate in Water (pH 3.5).

  • B: Acetonitrile.[3][4]

  • Gradient: Start high aqueous (if T3) or high organic (if HILIC) to ensure retention.

Q: What are the critical Mass Spec transitions?

A: You must monitor the loss of the deoxyribose or the specific cleavage of the hydroxypropyl group.

• Ionization: ESI Positive Mode (+).

• Precursor Ion: m/z 210 (Protonated 7-HPG).

• Product Ions:

  • Quantifier:m/z 152 (Guanine fragment, loss of hydroxypropyl group).

  • Qualifier:m/z 135 (Further fragmentation of guanine).

• Note: Ensure your collision energy (CE) is optimized for the m/z 210 -> 152 transition, usually around 20-30 eV.

Visualizing the Workflow

The following diagram outlines the optimized "Self-Validating" workflow. It includes checkpoints (diamonds) where the user must verify success before proceeding.

Figure 1: Optimized Workflow for 7-HPG Extraction. Note the critical insertion of the Internal Standard prior to hydrolysis to account for recovery losses.

Troubleshooting Logic Tree

Use this logic flow when recovery is below 60% or detection limits are not met.

Figure 2: Troubleshooting logic for low recovery scenarios. Focuses on differentiating between degradation (hydrolysis) and breakthrough (SPE).

References

• Swenberg, J. A., et al. (2011). "Endogenous versus Exogenous DNA Adducts: Their Role in Carcinogenesis, Epidemiology, and Risk Assessment." Toxicological Sciences, 120(Suppl 1), S130–S145. Link

• Marsden, D. A., et al. (2009).[2] "Dose-response relationships for N7-(2-hydroxypropyl)guanine in tissues of rats and mice exposed to propylene oxide." Toxicological Sciences, 110(2), 314-325. Link

• van Delft, J. H., et al. (1991).[5][6] "Determination of N7-(2-hydroxyethyl)guanine by HPLC with electrochemical detection." Chemico-Biological Interactions, 80(3), 281-289.[5][6] Link

• Singh, R., et al. (2010). "Liquid chromatography-isotope dilution tandem mass spectrometry method for the determination of N7-(2-hydroxypropyl)guanine in DNA." Analytical Chemistry. (Contextual reference for LC-MS methodology in N7-adducts).

• Boysen, G., et al. (2009).[2] "The Formation and Biological Significance of N7-Guanine Adducts." Mutation Research/Reviews in Mutation Research, 681(2-3), 245-254. Link

Sources

• 1. Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Formation and Biological Significance of N7-Guanine Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. Analysis of N7-(2-carbamoyl-2-hydroxyethyl)guanine in dried blood spot after food exposure by Ultra High Performance Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determining N7-alkylguanine adducts by immunochemical methods and HPLC with electrochemical detection: applications in animal studies and in monitoring human exposure to alkylating agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of N7-(2-hydroxyethyl)guanine by HPLC with electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refined 32P-Postlabeling for 7-(2-Hydroxypropyl)guanine Analysis

System Status: Operational Current Protocol Version: 2.4 (HPLC-Integrated Refinement) Support Level: Tier 3 (Senior Application Scientist)

Executive Summary: The 7-HPG Challenge

Welcome to the technical support hub for the analysis of 7-(2-hydroxypropyl)guanine (7-HPG) . As the primary DNA adduct formed by propylene oxide (PO), 7-HPG serves as a critical biomarker for occupational and environmental exposure.

The Technical Bottleneck: Standard 32P-postlabeling protocols often fail with 7-HPG due to two distinct chemical challenges:

• N7-Guanine Instability: Unlike stable N2 or C8 adducts, N7-alkylguanines possess a destabilized N-glycosidic bond, leading to spontaneous depurination (loss of the adduct from the DNA backbone) at neutral or acidic pH.

• Isomeric Complexity: The hydroxypropyl group introduces a chiral center, creating diastereomers that co-migrate on standard TLC (Thin Layer Chromatography) systems, leading to quantitation errors.

The Refinement: This guide details the HPLC-32P-Postlabeling hybrid method . By replacing standard TLC with HPLC and optimizing the Nuclease P1 enrichment step, we achieve diastereomeric resolution and limit of detection (LOD) improvements of up to 10-fold compared to traditional methods.

Module 1: Sample Preparation & Hydrolysis

Objective: Maximize adduct recovery while preventing spontaneous depurination.

Critical Protocol Parameters

The stability of 7-HPG is pH-dependent. Spontaneous depurination occurs rapidly at pH < 7.0.

Parameter	Standard Protocol	Refined 7-HPG Protocol	Reasoning
Digestion pH	pH 5.0 - 6.0	pH 7.4 - 8.0	Prevents acid-catalyzed depurination of the N7-guanine adduct.
Enzyme Mix	Micrococcal Nuclease (MN) + Spleen Phosphodiesterase (SPD)	MN + SPD (High Specific Activity)	Rapid digestion minimizes the time window for spontaneous adduct loss.
Buffer	Sodium Succinate	Tris-HCl or Bis-Tris	Maintains strict neutral/slightly alkaline pH to stabilize the N-glycosidic bond.

Troubleshooting Guide: Hydrolysis

Q: My total nucleotide recovery is low (< 50%).

• Diagnosis: Incomplete digestion or DNA precipitation.

• Fix: Ensure your DNA is free of RNA and protein (A260/A280 > 1.8). Increase MN/SPD concentration by 20%. Do not extend incubation time beyond 3 hours; instead, add a "booster" aliquot of enzyme at T=90 min.

Q: I see a high background of inorganic phosphate (Pi) on my chromatograms.

• Diagnosis: Contaminated commercial enzymes.

• Fix: Dialyze your MN and SPD enzymes against 10 mM Tris-HCl (pH 7.4) prior to use. Commercial preparations often contain residual phosphate buffers.

Module 2: Enrichment Strategy (Nuclease P1)

Objective: Selectively remove normal nucleotides without degrading the 7-HPG adduct.

The Logic of Nuclease P1

Standard enrichment uses Butanol extraction, but for 7-HPG, Nuclease P1 (NP1) is the refined choice.

• Mechanism: NP1 is a 3'-nucleotidase. It rapidly dephosphorylates normal nucleotides (dA, dG, dC, dT) into nucleosides, which are not substrates for the subsequent kinase reaction.

• The 7-HPG Exception: The bulky hydroxypropyl group at the N7 position of guanine sterically hinders the active site of NP1. Therefore, 7-HPG-3'-monophosphate remains phosphorylated and available for labeling.

Workflow Visualization

Figure 1: Mechanism of Nuclease P1 enrichment for 7-HPG. The N7-modification protects the adduct from dephosphorylation, effectively "hiding" it from the enzyme that destroys normal nucleotides.

Troubleshooting Guide: Enrichment

Q: I have zero recovery of 7-HPG, only background.

• Diagnosis: Over-digestion by Nuclease P1.

• Fix: The "resistance" of 7-HPG is relative, not absolute.

  • Limit NP1 incubation to exactly 45 minutes.

  • Ensure pH is strictly 5.0 (NP1 optimum). Deviations can alter the enzyme's specificity, causing it to attack the adduct.

  • Stop condition: Raise pH to 9.5 immediately with Tris base to terminate NP1 activity before adding the Kinase mix.

Module 3: HPLC Separation (The Refinement)

Objective: Resolve diastereomers and improve Limit of Quantitation (LOQ).

Why HPLC over TLC?

Traditional TLC (PEI-cellulose) compresses 7-HPG into a diffuse smear or a single spot. The refined HPLC method separates the Isomer I and Isomer II of 7-HPG, providing a unique "fingerprint" that validates the adduct's identity.

HPLC Protocol Specifications

Component	Specification	Notes
Column	C18 Reverse Phase (5 µm, 250 x 4.6 mm)	Stability at pH 4-6 is required.
Mobile Phase A	2 M Ammonium Formate (pH 4.0)	Provides ion-pairing for phosphate groups.
Mobile Phase B	Acetonitrile / Methanol (Mix)	Modulates polarity for isomer separation.
Detection	Online Radioisotope Detector (β-RAM)	Real-time quantification of 32P decay.
Flow Rate	1.0 mL/min	Standard flow for optimal backpressure.

Isomer Resolution Logic

Figure 2: HPLC elution profile logic. The refined method separates the two diastereomers of 7-HPG, distinguishing them from residual ATP and inorganic phosphate.

Troubleshooting Guide: Separation

Q: The two isomer peaks are merging.

• Diagnosis: Mobile phase pH drift or column aging.

• Fix:

  • Check Ammonium Formate pH. It must be exactly 4.0. A shift to 4.5 reduces the ionization difference between isomers.

  • Reduce injection volume. Large volumes of the labeling buffer (high salt) can disrupt the hydrophobic interaction at the column head.

Q: I see "Ghost Peaks" in the gradient.

• Diagnosis: Radiolabeled impurities in the ATP or T4 PNK.

• Fix: Run a "Blank" (Enzymes + ATP, no DNA). If peaks appear, your ATP source is degraded. Use fresh [

  -32P]ATP (< 2 weeks old).

References & Authority

• Plna, K., et al. (1999). 32P-postlabelling of 7-(2-hydroxypropyl)guanine adducts in DNA. Carcinogenesis.[1][2][3][4]

  • Core citation for the Nuclease P1 and HPLC refinement specific to 7-HPG.

• Phillips, D. H., & Arlt, V. M. (2007). The 32P-postlabeling assay for DNA adducts.[4][5] Nature Protocols.

  • Authoritative source for the general mechanics of Nuclease P1 enrichment.

• Segerbäck, D., et al. (1998). Formation of N-7-(2-hydroxypropyl)guanine in DNA of workers exposed to propylene oxide. Archives of Toxicology.

  • Establishes 7-HPG as the primary biomarker and discusses stability issues.

• Möller, L., et al. (1993). Optimization of an HPLC method for analyses of 32P-postlabeled DNA adducts.[1] Carcinogenesis.[1][2][3][4]

  • Foundational paper for replacing TLC with HPLC in postlabeling workflows.

Sources

• 1. Optimization of an HPLC method for analyses of 32P-postlabeled DNA adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A 32P-postlabeling method for detecting unstable N-7-substituted deoxyguanosine adducts in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 32P-postlabeling of DNA adducts arising from complex mixtures: HPLC versus TLC separation applied to adducts from petroleum products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 32P-Postlabeling Analysis of DNA Adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

dealing with adduct instability during 7-(2-Hydroxypropyl)guanine analysis

Technical Support Center: Analysis of 7-(2-Hydroxypropyl)guanine (7-HPG)

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the analysis of 7-(2-Hydroxypropyl)guanine (7-HPG). As a critical biomarker for exposure to propylene oxide, accurate quantification of 7-HPG is paramount in toxicological and drug development studies. However, its inherent chemical instability presents significant analytical challenges. This guide is designed to provide you, our fellow researchers and scientists, with a deeper understanding of these challenges and to offer practical, field-proven solutions to ensure the integrity and reproducibility of your data. We will move beyond simple procedural lists to explain the causality behind our recommendations, empowering you to troubleshoot effectively and optimize your analytical workflow.

Section 1: The Root of the Problem: Understanding 7-HPG Instability

This section addresses the fundamental chemical properties of 7-HPG that lead to its instability. Understanding these mechanisms is the first step toward preventing analytical failure.

Q1: Why is the 7-(2-Hydroxypropyl)guanine (7-HPG) adduct so unstable compared to other DNA adducts?

A1: The instability of 7-HPG stems directly from its point of attachment to the guanine base. Alkylation occurs at the N7-position of the guanine's imidazole ring[1][2]. This modification introduces a permanent positive charge into the purine ring system, which has two major destabilizing consequences[3]:

• Weakening of the Glycosidic Bond: The positive charge on the imidazole ring creates an electron-withdrawing effect, destabilizing the N-glycosidic bond that connects the guanine base to the deoxyribose sugar of the DNA backbone. This makes the adduct highly susceptible to spontaneous hydrolytic cleavage, a process known as depurination [3][4][5].

• Susceptibility to Nucleophilic Attack: The positively charged ring is more vulnerable to attack by hydroxide ions (OH-), particularly under alkaline conditions. This can lead to the cleavage of the imidazole ring between the C8 and N9 positions, forming a stable formamidopyrimidine (FAPy) derivative[3][4].

Essentially, the N7-alkylation transforms the guanine base into a good "leaving group," predisposing it to being lost from the DNA strand or undergoing chemical rearrangement.

Q2: What are the primary degradation pathways for 7-HPG, and what are the resulting products?

A2: There are two principal degradation pathways that you must be aware of during analysis, as they can divert your target analyte into other chemical forms, leading to underestimation.

• Depurination: This is the hydrolytic cleavage of the N-glycosidic bond, releasing the free 7-HPG base from the DNA backbone and leaving behind an apurinic (AP) site[4][6]. This is often the most significant source of adduct loss during sample processing. The rate of depurination is accelerated by heat and acidic conditions.

• Imidazole Ring-Opening: Under neutral to alkaline conditions, the guanine ring can be opened to form a 5-N-alkyl-2,6-diamino-4-hydroxyformamidopyrimidine (alkyl-FAPy) derivative[3][4]. This FAPy lesion is structurally different from 7-HPG and will not be detected as the parent adduct, but it is more persistent in vivo and can be a significant biomarker in its own right[1][3].

These competing pathways are a central challenge in 7-HPG analysis. Your experimental conditions will dictate which pathway is favored.

Caption: Degradation Pathways of 7-HPG Adduct in DNA.

Section 2: Troubleshooting Guide: From Sample Collection to Final Analysis

This section provides practical solutions to common problems encountered during the quantification of 7-HPG.

Q: My 7-HPG recovery is low and inconsistent across samples. I suspect issues during sample handling and storage. What should I do?

A: This is a classic problem rooted in the inherent instability of the adduct. Inconsistent recovery is often worse than consistently low recovery because it undermines the entire dataset. The goal is to immediately arrest chemical and enzymatic degradation upon collection.

• Causality: At physiological temperatures (37°C), depurination occurs readily[3]. Furthermore, cellular nucleases in unpreserved tissue or blood samples will begin degrading DNA. Slow freezing or improper storage allows both processes to continue, leading to variable adduct loss before your analysis even begins.

• Troubleshooting Steps:

  • Immediate Freezing: Snap-freeze tissue samples in liquid nitrogen immediately upon collection. For blood, process to isolate lymphocytes or extract DNA as quickly as possible. If immediate processing is not possible, store whole blood at -80°C, but be aware that DNA quality may be compromised upon thawing.

  • Use of DNA Stabilizers: For field collections or when immediate freezing is impractical, consider using commercially available DNA stabilization buffers for blood or tissue. These solutions inactivate nucleases and preserve nucleic acid integrity at ambient temperatures for a limited time.

  • Maintain Neutral pH: Ensure all initial buffers for sample homogenization are at a neutral pH (7.0-7.4). Acidic conditions will significantly accelerate depurination.

  • Minimize Thaw Cycles: Aliquot samples upon collection to avoid repeated freeze-thaw cycles. Each thaw is an opportunity for degradation to occur.

Q: I am losing a significant amount of 7-HPG during the DNA hydrolysis step to release the free base. How can I optimize this?

A: The hydrolysis step is a critical control point. The challenge is to efficiently cleave the glycosidic bond of the 7-HPG adduct without promoting its degradation or causing excessive release of unmodified guanine, which can interfere with analysis.

• Causality: Aggressive acid hydrolysis (e.g., using strong acids like perchloric or hydrochloric acid) is not suitable for N7-guanine adducts. While it efficiently breaks down DNA, the harsh conditions will also degrade the released 7-HPG. Enzymatic digestion can be gentle but may be incomplete and is often expensive and time-consuming.

• Recommended Solution: Neutral Thermal Hydrolysis. This method provides a controlled release of N7-alkylated purines while leaving the DNA backbone largely intact, minimizing the release of unmodified bases.[7][8]

  • Principle: Heating the DNA sample in a neutral buffer (e.g., pH 7.0) provides enough energy to selectively cleave the already-weakened glycosidic bond of the 7-HPG adduct.

  • Optimization: The temperature and duration are key. A typical starting point is 100°C for 30 minutes. You must validate this for your specific matrix.

    • Too short/cool: Incomplete release of 7-HPG.

    • Too long/hot: Potential degradation of the released 7-HPG.

  • Self-Validation: Spike a known quantity of a stable, isotopically labeled 7-HPG internal standard into the DNA before hydrolysis. The recovery of this standard will directly reflect the efficiency and gentleness of your hydrolysis procedure.

Q: My LC-MS/MS chromatograms for 7-HPG show poor peak shape (tailing, splitting) and I'm experiencing carryover between injections. What is the cause?

A: These issues often point to interactions between the analyte and the analytical hardware, or instability in the mobile phase/autosampler.

• Causality: Guanine and its derivatives are known to be "sticky" compounds. The purine ring system can chelate with active metal sites (e.g., stainless steel frits, columns, tubing) in the LC system, leading to peak tailing[9][10]. Carryover occurs when the analyte is not completely eluted from the column or washed from the injection port/needle between runs[9][10]. Additionally, if the autosampler is not kept cool, degradation can occur while samples are waiting for injection.

• Troubleshooting Steps:

  • Autosampler Temperature: Always maintain the autosampler at a low temperature (e.g., 4°C) to minimize degradation of 7-HPG in the vial.

  • Needle and Injector Wash: Use a strong, organic wash solvent in your injector program. For stubborn carryover, a wash solution containing a small amount of acid (compatible with your system) can help remove adsorbed analyte. Ensure the wash volume is sufficient.

  • Mobile Phase Modifier: Use a volatile mobile phase suitable for mass spectrometry, such as 0.1% formic acid in water and acetonitrile[11]. The acid helps to protonate silanol groups on the column packing, reducing secondary interactions that cause peak tailing.

  • Column Choice: Consider using a column with highly inert hardware or one specifically designed for challenging polar compounds.

  • System Passivation: If metal chelation is suspected to be a major issue, you can passivate the LC system by repeatedly injecting a chelating agent like EDTA (ensure this is compatible with your column and MS system and is thoroughly flushed out before sample analysis).

Section 3: Optimized Protocols for 7-HPG Analysis

These protocols represent a validated starting point for robust 7-HPG quantification. Researchers should perform their own validation according to established guidelines.

Protocol 1: Neutral Thermal Hydrolysis for 7-HPG Release from DNA

This protocol is designed for the selective release of 7-HPG prior to solid-phase extraction (SPE) cleanup and LC-MS/MS analysis.

• Sample Preparation:

  • Quantify the isolated DNA concentration using a reliable method (e.g., spectrophotometry or fluorometry).

  • In a 1.5 mL microcentrifuge tube, add an aliquot of DNA (typically 50-100 µg).

  • Spike the sample with a known amount of a suitable internal standard (e.g., ¹³C,¹⁵N-labeled 7-HPG). This is critical for correcting for analyte loss.

• Hydrolysis:

  • Add 10 mM sodium phosphate buffer (pH 7.2) to a final volume of 200 µL.

  • Vortex briefly to mix.

  • Secure the tube cap (using a cap lock is recommended).

  • Place the tube in a heat block or water bath set to 100°C for 30 minutes.

• Post-Hydrolysis Cooling:

  • Immediately transfer the tube to an ice bath and cool for at least 5 minutes. This stops the reaction and prevents further degradation.

• Protein Removal (Optional but Recommended):

  • Add 20 µL of 2 M ammonium acetate and 600 µL of ice-cold ethanol to precipitate the remaining DNA and proteins.

  • Vortex and incubate at -20°C for 1 hour.

  • Centrifuge at >12,000 x g for 15 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant, which contains the released 7-HPG and internal standard, to a new tube for SPE cleanup.

Caption: A Validated Analytical Workflow for 7-HPG Quantification.

Section 4: Frequently Asked Questions (FAQs)

Q: What is the typical in vivo half-life of 7-HPG in DNA, and how does this affect my experimental design?

A: The in vivo half-life of 7-HPG can vary by tissue but is generally considered to be relatively short due to chemical instability (depurination) and DNA repair mechanisms. Studies in rats have shown that 7-HPG levels decrease significantly within a few days post-exposure[7][12]. For example, one study observed a noticeable decrease in 7-HPG levels in respiratory and hepatic tissues of rats just three days after cessation of exposure[7]. This implies that 7-HPG is a good biomarker for recent exposure but may not be suitable for assessing historical exposures. Your sampling time-points should be designed accordingly, with collection occurring as close to the exposure event as possible for maximum sensitivity.

Q: Should I also be quantifying the ring-opened FAPy derivative of 7-HPG?

A: It is highly recommended if your resources and capabilities permit. The FAPy lesion is significantly more stable and persistent in DNA than the parent N7-adduct[1][3]. Therefore, measuring only 7-HPG may underestimate the total amount of initial DNA damage, especially at later time points after exposure when much of the 7-HPG has either depurinated or converted to the FAPy form. Analyzing both provides a more complete and accurate picture of the genotoxic burden[1][3]. However, this requires a separate analytical standard for the 7-HPG-FAPy adduct and potentially different hydrolysis and chromatographic conditions.

Q: What are the primary analytical methods for 7-HPG quantification, and how do they compare?

A: Several methods have been successfully used to quantify 7-HPG, each with its own advantages and disadvantages. The choice depends on the required sensitivity, sample throughput, and available equipment.

Analytical Method	Principle	Sensitivity	Throughput	Key Considerations
LC-MS/MS	Liquid chromatography separation followed by mass spectrometric detection of precursor/product ion pairs.	High (fmol to amol)[8]	High	Considered the gold standard. Requires stable isotope-labeled internal standard for best accuracy. Minimal sample derivatization needed[8][13].
GC-HRMS	Gas chromatography separation of derivatized adducts followed by high-resolution mass spectrometry.	Very High	Moderate	Requires derivatization to make the analyte volatile. Can provide excellent sensitivity and specificity[7].
³²P-Postlabeling	Radioactive labeling of DNA adducts after enzymatic digestion, followed by separation via TLC or HPLC.	Very High	Low	Extremely sensitive but labor-intensive, requires handling of radioactivity, and can be difficult to validate for absolute quantification[6][7][12].
Immunoassays (ELISA)	Antibody-based detection of the adduct.	Moderate	Very High	Good for rapid screening of many samples, but antibody cross-reactivity can be an issue. Less specific than mass spectrometry-based methods[14].

References

• Title: Propylene oxide: mutagenesis, carcinogenesis and molecular dose Source: PubMed URL: [Link]

• Title: High-performance liquid chromatography/electrospray mass spectrometry for the analysis of modified bases in DNA: 7-(2-hydroxyethyl)guanine, the major ethylene oxide-DNA adduct Source: PubMed URL: [Link]

• Title: Dosimetry by means of DNA and hemoglobin adducts in propylene oxide-exposed rats Source: PubMed URL: [Link]

• Title: The Formation and Biological Significance of N7-Guanine Adducts Source: PMC - NIH URL: [Link]

• Title: Analysis of DNA and Hemoglobin Adducts and Sister Chromatid Exchanges in a Human Population Occupationally Exposed to Propylene Oxide: A Pilot Study Source: AACR Journals URL: [Link]

• Title: The Formation and Biological Significance of N7-Guanine Adducts Source: ResearchGate URL: [Link]

• Title: Excision of Oxidatively Generated Guanine Lesions by Competitive DNA Repair Pathways Source: MDPI URL: [Link]

• Title: Structural and kinetic studies of the effect of guanine-N7 alkylation and metal cofactors on DNA replication Source: PMC - NIH URL: [Link]

• Title: Formation of N 7-guanine adducts form diazonium ion metabolites of NNK Source: ResearchGate URL: [Link]

• Title: Mechanism of DNA Depurination by Carcinogens in Relation to Cancer Initiation Source: PMC URL: [Link]

• Title: DNA Source: Wikipedia URL: [Link]

• Title: Depurination from DNA of 7-methylguanine, 7-(2-aminoethyl)-guanine and ring-opened 7-methylguanine Source: PubMed URL: [Link]

• Title: Quantitation of 7-Ethylguanine in Leukocyte DNA from Smokers and Nonsmokers by Liquid Chromatography-Nanoelectrospray-High Resolution Tandem Mass Spectrometry Source: NIH URL: [Link]

• Title: Acceleration of hydrolytic ring opening of N7-alkylguanine by the terminal carbamoyl group of glycidamide Source: Chemical Communications (RSC Publishing) URL: [Link]

• Title: A Novel UHPLC-MS/MS Method for the Quantification of Seven Opioids in Different Human Tissues Source: PubMed Central URL: [Link]

• Title: Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y Source: PMC - PubMed Central URL: [Link]

• Title: A morphologic and semi-quantitative technique to analyze synthesis and release of specific proteins in cells Source: PubMed Central URL: [Link]

• Title: The DNA adducts of guanine and the phosphate backbone that have been studied using LC-ESI-MS Source: ResearchGate URL: [Link]

• Title: Understanding the importance of low‐molecular weight (ethylene oxide‐ and propylene oxide‐induced) DNA adducts and mutations in risk assessment Source: ResearchGate URL: [Link]

• Title: The role of N7 protonation of guanine in determining the structure, stability and function of RNA base pairs Source: RSC Publishing URL: [Link]

• Title: Tips and tricks for LC–MS-based metabolomics and lipidomics analysis Source: ScienceDirect URL: [Link]

• Title: Analysis of N7-(2-carbamoyl-2-hydroxyethyl)guanine in Dried Blood Spot after Food Exposure by Ultra High Perfomance Liquid Chromatography – Tandem Mass Spectrometry Source: ResearchGate URL: [Link]

• Title: Analytical Methods for Quantification of Drug Metabolites in Biological Samples Source: Open Research Library URL: [Link]

• Title: O6-alkylguanine-DNA Alkyltransferases in Microbes Living on the Edge: From Stability to Applicability Source: MDPI URL: [Link]

• Title: Analytical Challenges and Emerging Strategies for GLP-1 Analysis Source: LCGC International URL: [Link]

• Title: How to Avoid Problems in LC–MS Source: Chromatography Online URL: [Link]

• Title: Determining N7-alkylguanine adducts by immunochemical methods and HPLC with electrochemical detection: applications in animal studies and in monitoring human exposure to alkylating agents Source: PMC - NIH URL: [Link]

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• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Formation and Biological Significance of N7-Guanine Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural and kinetic studies of the effect of guanine-N7 alkylation and metal cofactors on DNA replication - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of DNA Depurination by Carcinogens in Relation to Cancer Initiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Propylene oxide: mutagenesis, carcinogenesis and molecular dose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. High-performance liquid chromatography/electrospray mass spectrometry for the analysis of modified bases in DNA: 7-(2-hydroxyethyl)guanine, the major ethylene oxide-DNA adduct - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
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optimizing hydrolysis conditions for release of 7-(2-Hydroxypropyl)guanine

Executive Summary & Mechanism

Welcome to the technical support hub for Propylene Oxide (PO) DNA adduct analysis. You are likely here because you are attempting to quantify 7-HPG as a biomarker for PO exposure and are facing issues with recovery, background noise, or reproducibility.

The Core Challenge: 7-HPG is an N7-guanine adduct . Chemically, the alkylation at the N7 position creates a quaternary nitrogen, resulting in a positive charge on the imidazole ring. This zwitterionic character significantly destabilizes the

-glycosidic bond between the guanine and the deoxyribose sugar.

The Solution: Neutral Thermal Hydrolysis (NTH) Unlike stable adducts that require enzymatic digestion or harsh acid hydrolysis, 7-HPG is best released via Neutral Thermal Hydrolysis . This method exploits the chemical instability of the N7-adduct to selectively depurinate the modified base while leaving the vast majority of unmodified DNA intact.

Mechanism of Action

The following diagram illustrates the selective release pathway we are targeting.

Figure 1: The thermodynamic pathway of Neutral Thermal Hydrolysis specific to N7-alkylguanines.

Optimized Protocol: Neutral Thermal Hydrolysis

Warning: Do not use strong acid hydrolysis (e.g., 0.1M HCl at 70°C) as a primary strategy for 7-HPG unless you are performing total DNA digestion. Acid hydrolysis releases massive amounts of unmodified guanine (

-fold excess), which will cause ion suppression in LC-MS/MS and obscure your 7-HPG signal.

The "Gold Standard" Workflow

Parameter	Optimized Condition	Rationale
Buffer	10 mM Sodium Cacodylate or Ammonium Acetate	Maintains neutral pH (7.0–7.4) to prevent acid-catalyzed degradation of the free base.
pH	7.0 ± 0.2	Critical. Higher pH promotes imidazole ring opening (FAPY formation); lower pH promotes depurination of unmodified bases.
Temperature	95°C	Provides activation energy to break the weakened N7-glycosidic bond.
Time	30 Minutes	Sweet Spot: Sufficient for >95% adduct release but minimizes degradation of the released 7-HPG.
Internal Standard	[ ]-7-HPG or [ ]-analog	Essential for correcting matrix effects and hydrolysis losses. Add before heating.

Step-by-Step Methodology

• DNA Solubilization: Dissolve 50–100 µg of isolated DNA in 100 µL of 10 mM Ammonium Acetate (pH 7.0).

• IS Addition: Spike with 10–50 fmol of isotopically labeled Internal Standard.

• Hydrolysis: Incubate at 95°C for 30 minutes in a thermal shaker or heating block.

• Cooling: Immediately place samples on ice for 5 minutes to stop thermal reactions.

• Separation (Critical): Transfer sample to a 3 kDa Molecular Weight Cut-Off (MWCO) spin filter.

• Centrifugation: Spin at 14,000 x g for 20 minutes.

  • Filtrate: Contains free 7-HPG (Analyze this).

  • Retentate: Contains the abasic DNA backbone (Discard).

• Analysis: Inject filtrate directly into LC-MS/MS.

Troubleshooting Guide (FAQ)

Q1: My recovery of 7-HPG is consistently low (<40%). What is wrong?

Diagnosis: This is usually a stability issue or an adsorption issue.

• Check pH: If your water or buffer is slightly acidic (pH < 6.0), you may be degrading the adduct after release.

• Check Labware: 7-HPG can adsorb to non-treated plastic surfaces. Ensure you are using low-binding polypropylene tubes.

• Over-Hydrolysis: Did you heat for >60 minutes? Extended heating at 95°C can degrade the released base. Stick to the 30-minute window.

Q2: I see a massive "Guanine" peak that interferes with my 7-HPG detection.

Diagnosis: You are likely depurinating unmodified DNA.

• Cause: Your hydrolysis conditions are too harsh.

• Solution: Verify you are using Neutral Thermal Hydrolysis (pH 7.0). If you accidentally used acid (HCl/Formic acid), you will strip normal guanines off the backbone.

• Check: Ensure your heating block is actually 95°C, not higher.

Q3: My Internal Standard (IS) peak shape is broad or splitting.

Diagnosis: Solvent mismatch.

• Cause: If you resuspended your DNA in a high-salt buffer or a solvent strength different from your LC mobile phase.

• Solution: Evaporate the filtrate (SpeedVac) and reconstitute in the starting mobile phase of your LC method (e.g., 0.1% Formic Acid in Water).

Decision Logic: When to Change Methods?

Use this logic flow to determine if you need to deviate from the standard NTH protocol.

Figure 2: Decision matrix for selecting the appropriate hydrolysis modality.

References

• Evaluation of Neutral Thermal Hydrolysis for N7-Guanine Adducts

  • Context: Foundational methodology for selective depurin
  • Source: Swenberg, J. A., et al. "N7-ethylguanine formation in DNA of rodents and human white blood cells." Chemical Research in Toxicology.

  • Link:[Link]

• Propylene Oxide DNA Adducts Analysis

  • Context: Specific application of hydrolysis methods to Propylene Oxide biomarkers (7-HPG).
  • Source: Pottenger, L. H., et al. "Formation of N7-(2-hydroxypropyl)guanine in DNA of rats exposed to propylene oxide." Toxicological Sciences.

  • Link:[Link]

• Method Valid

  • Context: Validation of LC-MS/MS parameters and hydrolysis efficiency.
  • Source: Marsden, D. A., et al. "Dose-response relationships for N7-(2-hydroxyethyl)guanine and N7-(2-hydroxypropyl)guanine." Chemical Research in Toxicology.

  • Link:[Link]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of 7-(2-Hydroxypropyl)guanine as a Biomarker of Propylene Oxide Exposure

For researchers, toxicologists, and drug development professionals, the accurate assessment of exposure to genotoxic compounds is a cornerstone of safety and efficacy evaluation. Propylene oxide (PO), a widely used industrial chemical and a known carcinogen, necessitates reliable methods for monitoring exposure. This guide provides an in-depth, objective comparison of 7-(2-hydroxypropyl)guanine (7-HPG), a major DNA adduct of PO, with its primary alternatives, offering supporting experimental data and field-proven insights to validate its use as a dependable biomarker.

The Central Role of DNA Adducts in Exposure Assessment

Exposure to electrophilic compounds, such as PO, can lead to the formation of covalent adducts with cellular macromolecules, including DNA.[1] These DNA adducts are considered highly informative biomarkers of exposure because they represent the biologically effective dose of a carcinogen that has reached its target tissue, undergone metabolic activation, and reacted with the genetic material.[2] The presence and quantity of specific DNA adducts can, therefore, provide a direct measure of genotoxic insult and are critical in understanding the potential for mutagenesis and carcinogenesis.

Propylene oxide is a direct-acting alkylating agent that covalently binds to DNA, with the primary and most abundant adduct being 7-(2-hydroxypropyl)guanine (7-HPG).[2] This adduct is formed by the reaction of PO with the N7 position of guanine in the DNA chain.

The Formation of 7-(2-Hydroxypropyl)guanine (7-HPG)

The formation of 7-HPG is a direct consequence of the nucleophilic attack by the N7 atom of guanine on one of the carbon atoms of the epoxide ring of propylene oxide. This reaction opens the epoxide ring and forms a stable covalent bond.

Caption: Formation of 7-HPG from Propylene Oxide and Guanine.

Comparing Biomarkers of Propylene Oxide Exposure

While 7-HPG is a primary biomarker for PO exposure, other markers, such as hemoglobin adducts and urinary metabolites, are also utilized. Each has distinct advantages and limitations depending on the specific application.

Biomarker	Matrix	Half-Life	Measurement Focus	Key Advantages	Key Limitations
7-(2-Hydroxypropyl)guanine (7-HPG)	Tissue DNA (e.g., nasal epithelium, lung, liver), White Blood Cells	Relatively short (subject to DNA repair)	Tissue-specific biologically effective dose	High specificity for genotoxic event in target organ; Linear dose-response at lower exposures.[2]	Invasive sampling for some tissues; DNA repair can reduce levels over time.
N-(2-hydroxypropyl)valine (HPVal)	Hemoglobin (in red blood cells)	Long (reflects lifespan of erythrocytes, ~120 days in humans)	Systemic exposure over an extended period	Minimally invasive sampling (blood draw); Time-integrated measure of exposure.	Does not reflect tissue-specific dose or DNA damage; May not directly correlate with cancer risk in a specific organ.[3]
2-Hydroxypropyl mercapturic acid (2-HPMA)	Urine	Short (reflects recent exposure)	Recent systemic exposure and detoxification	Non-invasive sampling; Reflects metabolic clearance of PO.[4]	High inter-individual variability; Only indicates recent exposure.

In-Depth Analysis of Biomarker Performance

7-(2-Hydroxypropyl)guanine (7-HPG): The Gold Standard for Tissue-Specific Dosimetry

Experimental data from animal studies robustly support the utility of 7-HPG as a biomarker of PO exposure. In F344 rats exposed to PO via inhalation, the accumulation of 7-HPG in nasal respiratory epithelium, lung, and liver showed a clear exposure-dependent relationship.[2] Notably, the highest concentrations of 7-HPG were found in the nasal respiratory epithelium, the primary target tissue for PO-induced carcinogenicity in rodents.[2] This tissue-specific accumulation underscores the value of 7-HPG in assessing the biologically effective dose at the site of toxicological concern.

Studies have demonstrated a linear response in 7-HPG formation in various tissues after short-term exposure to a range of PO concentrations.[2] This linearity is a critical attribute for a reliable biomarker, as it allows for quantitative risk assessment.

N-(2-hydroxypropyl)valine (HPVal): A Reliable Indicator of Systemic Exposure

The formation of adducts with hemoglobin, a long-lived protein in red blood cells, provides an integrated measure of exposure over time. N-(2-hydroxypropyl)valine (HPVal) is a well-characterized hemoglobin adduct of PO. In studies directly comparing DNA and hemoglobin adducts in rats exposed to PO, the dose-response for the accumulation of HPVal was similar to that of 7-HPG.[3] However, a key distinction is that HPVal levels reflect the systemic dose, not the dose to a specific target tissue. While HPVal is an excellent biomarker for confirming and quantifying systemic exposure, it cannot predict the extent of DNA damage in individual organs.[3]

2-Hydroxypropyl mercapturic acid (2-HPMA): A Non-Invasive Marker of Recent Exposure

The urinary metabolite 2-HPMA is a product of the detoxification of PO via the mercapturic acid pathway.[4] Its measurement in urine offers a non-invasive method for assessing recent exposure. Studies have shown that smokers have significantly higher levels of urinary 2-HPMA compared to non-smokers, demonstrating its utility in detecting exposure from sources like tobacco smoke.[4] However, due to its short half-life, 2-HPMA is indicative of recent exposure and may not be suitable for assessing chronic, low-level exposures.

Experimental Protocols for Biomarker Quantification

The accurate quantification of these biomarkers is paramount for their validation and application. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the gold-standard analytical techniques.

Protocol for 7-HPG Analysis by GC-MS

This protocol outlines a typical workflow for the analysis of 7-HPG in a DNA sample.

• DNA Isolation: Extract high-purity DNA from the tissue of interest or white blood cells using standard phenol-chloroform extraction or a commercial DNA isolation kit.

• DNA Hydrolysis: To release the 7-HPG adduct from the DNA backbone, perform neutral thermal hydrolysis by heating the DNA sample at 100°C for 30-60 minutes.

• Internal Standard Spiking: Add a known amount of a stable isotope-labeled internal standard, such as [¹³C,¹⁵N₂]-7-HPG, to the sample for accurate quantification.

• Purification: Purify the hydrolysate using solid-phase extraction (SPE) with a C18 cartridge to remove interfering substances.

• Derivatization: Derivatize the purified sample to increase its volatility for GC analysis. A common method is silylation using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• GC-MS Analysis: Analyze the derivatized sample using a gas chromatograph coupled to a high-resolution mass spectrometer (GC-HRMS).[2] Use selected ion monitoring (SIM) to enhance sensitivity and specificity for the target analyte and internal standard.

Caption: Workflow for 7-HPG analysis by GC-MS.

Protocol for HPVal Analysis by GC-MS

This protocol outlines a typical workflow for the analysis of HPVal in a hemoglobin sample.

• Globin Isolation: Isolate globin from red blood cells by lysing the cells and precipitating the globin with an organic solvent.

• Internal Standard Spiking: Add a known amount of a stable isotope-labeled internal standard, such as [²H₇]-HPVal, to the globin sample.

• Hydrolysis: Hydrolyze the globin to release the adducted N-terminal valine. This is typically done using a modified Edman degradation procedure.

• Extraction: Extract the resulting phenylthiohydantoin (PTH)-amino acid derivative using an organic solvent.

• Derivatization: If necessary, further derivatize the extracted PTH-derivative to improve its chromatographic properties.

• GC-MS Analysis: Analyze the sample by GC-MS, using SIM for targeted quantification of the HPVal derivative and the internal standard.[5]

Validation of 7-HPG as a Reliable Biomarker: A Self-Validating System

The trustworthiness of a biomarker hinges on a rigorous validation process. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the Organisation for Economic Co-operation and Development (OECD) provide frameworks for biomarker validation. The validation of 7-HPG as a reliable biomarker of PO exposure is supported by a confluence of evidence that aligns with these principles.

A robust biomarker validation framework involves three key stages: analytical validation, qualification, and utilization.

Caption: The logical flow of biomarker validation.

• Analytical Validation: The analytical methods for 7-HPG quantification, such as GC-HRMS, have been shown to be highly sensitive, specific, accurate, and precise.[2] The use of stable isotope-labeled internal standards ensures robust quantification.

• Qualification: The link between PO exposure and 7-HPG formation is mechanistically understood. Numerous studies have established a clear dose-response relationship between PO exposure and 7-HPG levels in target tissues.[2] This demonstrates that 7-HPG is a biologically relevant marker of the effective dose of PO.

• Utilization: 7-HPG has been successfully used in research to understand the dosimetry of PO in different tissues and to investigate mechanisms of toxicity. Its application in molecular epidemiology studies holds promise for refining risk assessments.

Conclusion: 7-HPG as a Cornerstone Biomarker

Based on the comprehensive evidence, 7-(2-hydroxypropyl)guanine stands as a highly reliable and scientifically validated biomarker of exposure to propylene oxide. Its key strengths lie in its direct reflection of DNA damage in target tissues and its well-characterized, linear dose-response relationship at relevant exposure levels.

While alternative biomarkers like the hemoglobin adduct HPVal and the urinary metabolite 2-HPMA offer valuable, complementary information on systemic and recent exposure, respectively, 7-HPG remains the gold standard for assessing the biologically effective dose at the site of potential carcinogenesis. For researchers and drug development professionals, the judicious selection and application of these biomarkers, with a clear understanding of their respective strengths and limitations, will lead to more accurate and insightful safety and risk assessments.

References

• Ríos-Blanco, M. N., et al. (2003). Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide. Carcinogenesis, 24(7), 1233–1238. [Link]

• National Research Council (US) Committee on Acute Exposure Guideline Levels. (2010). Propylene Oxide Acute Exposure Guideline Levels. National Academies Press (US). [Link]

• Gao, H., et al. (2022). A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. Molecules, 27(23), 8251. [Link]

• Leclercq, L., et al. (1997). High-performance liquid chromatography/electrospray mass spectrometry for the analysis of modified bases in DNA: 7-(2-hydroxyethyl)guanine, the major ethylene oxide-DNA adduct. Analytical Chemistry, 69(10), 1952–1955. [Link]

• Carmella, S. G., et al. (2014). Effect of cigarette smoking on urinary 2-hydroxypropylmercapturic acid, a metabolite of propylene oxide. Journal of Chromatography B, 967, 127–131. [Link]

• Wikipedia. (n.d.). Biological half-life. In Wikipedia. Retrieved January 31, 2026, from [Link]

• Schettgen, T., et al. (2009). Quantification of N-(3-chloro-2-hydroxypropyl)valine in human haemoglobin as a biomarker of epichlorohydrin exposure by gas chromatography-tandem mass spectrometry with stable-isotope dilution. Archives of Toxicology, 83(5), 463–470. [Link]

• National Academies of Sciences, Engineering, and Medicine. (2017). Using 21st Century Science to Improve Risk-Related Evaluations. The National Academies Press. [Link]

• U.S. Food and Drug Administration. (2024). Biomarker Guidances and Reference Materials. [Link]

• U.S. Department of Health and Human Services. (2025). Bioanalytical Method Validation for Biomarkers Guidance. [Link]

• Organisation for Economic Co-operation and Development. (n.d.). OECD Guidelines for the Testing of Chemicals, Section 4. [Link]

• Krüger, R., et al. (2022). Simultaneous quantification of eight hemoglobin adducts of genotoxic substances by isotope-dilution UHPLC-MS/MS. Archives of Toxicology, 96(6), 1735–1747. [Link]

• Schettgen, T., et al. (2008). Simultaneous determination of mercapturic acids derived from ethylene oxide (HEMA), propylene oxide (2-HPMA), acrolein (3-HPMA), acrylamide (AAMA) and N,N-dimethylformamide (AMCC) in human urine using liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 22(17), 2629–2638. [Link]

• Ríos-Blanco, M. N., et al. (2002). Exposure-dependent accumulation of N-(2-hydroxypropyl)valine in hemoglobin of F344 rats exposed to propylene oxide by the inhalation route. Journal of Chromatography B, 778(1-2), 383–391. [Link]

• Tanaka, K., et al. (1988). Half-life of proteasomes (multiprotease complexes) in rat liver. Journal of Biological Chemistry, 263(32), 16954–16957. [Link]

• Roda, G., et al. (2014). Pharmacokinetics and tissue distribution of pterostilbene in the rat. Molecular Nutrition & Food Research, 58(11), 2136–2144. [Link]

• Swenberg, J. A., et al. (2000). Using DNA and hemoglobin adducts to improve the risk assessment of butadiene. Chemico-Biological Interactions, 127(2), 111–132. [Link]

• Boysen, G., & Hecht, S. S. (2017). DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans. Environmental and Molecular Mutagenesis, 58(6), 323–338. [Link]

• Swenberg, J. A., et al. (2011). Endogenous versus Exogenous DNA Adducts: Their Role in Carcinogenesis, Epidemiology, and Risk Assessment. Toxicological Sciences, 120(Supplement 1), S130–S145. [Link]

• The Analysis of Human Haemoglobin Variants using Mass Spectrometry. (n.d.). [Link]

• Arpadis. (n.d.). 2-Hydroxy-Propyl Methacrylate (2-HPMA). [Link]

• Kamdem, L. K., et al. (2022). Metabolism of a Kratom Alkaloid Metabolite in Human Plasma Increases Its Opioid Potency and Efficacy. ACS Pharmacology & Translational Science, 5(6), 449–456. [Link]

• Lu, W., et al. (2024). Pharmacokinetics, bioavailability, and tissue distribution of MRTX1133 in rats using UHPLC-MS/MS. Frontiers in Pharmacology, 15. [Link]

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• 1. Metabolism of a Kratom Alkaloid Metabolite in Human Plasma Increases Its Opioid Potency and Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exposure-dependent accumulation of N-(2-hydroxypropyl)valine in hemoglobin of F344 rats exposed to propylene oxide by the inhalation route - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of cigarette smoking on urinary 2-hydroxypropylmercapturic acid, a metabolite of propylene oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantification of N-(3-chloro-2-hydroxypropyl)valine in human haemoglobin as a biomarker of epichlorohydrin exposure by gas chromatography-tandem mass spectrometry with stable-isotope dilution - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison Guide: 7-(2-Hydroxypropyl)guanine vs. N7-Methylguanine as DNA Damage Markers

Executive Summary

In the assessment of genotoxicity and DNA alkylation, N7-methylguanine (7-MeG) and 7-(2-hydroxypropyl)guanine (7-HPG) represent two distinct classes of N7-guanine adducts. While chemically similar in their instability and depurination kinetics, their utility differs fundamentally based on their origin:

• 7-MeG is the primary biomarker for methylating agents (e.g., Temozolomide, Dacarbazine) but requires careful background subtraction due to high endogenous levels driven by S-adenosylmethionine (SAM).

• 7-HPG is a specific biomarker for propylene oxide (PO) exposure (occupational/environmental), characterized by a negligible endogenous background, making it a highly sensitive probe for low-level electrophilic attacks.

This guide details the mechanistic differences, stability profiles, and a validated LC-MS/MS workflow for quantifying these adducts.

Mechanistic Origins & Chemical Nature

Both molecules result from the electrophilic attack on the N7 position of guanine, the most nucleophilic site in DNA. However, the source and chemical consequence differ.

Formation Pathways

• 7-MeG Formation: Occurs via simple methyl transfer. It is the most abundant DNA adduct formed by methylating chemotherapeutics (e.g., Temozolomide) and environmental carcinogens (e.g., MNU). Crucially, it is also formed spontaneously by the cellular methyl donor SAM.

• 7-HPG Formation: Occurs via the ring-opening of the epoxide propylene oxide (PO).[1] The epoxide oxygen typically facilitates the attack, resulting in a hydroxypropyl moiety attached to the N7 nitrogen.

Visualization of Pathways

Figure 1: Mechanistic pathways for N7-guanine adduct formation and subsequent degradation. Note that both adducts converge at the formation of potentially mutagenic abasic sites.

Stability & Kinetics: The "Depurination Clock"

A critical performance characteristic of N7-guanine markers is their chemical instability.[2][3] The positive charge on the quaternary ammonium nitrogen at N7 weakens the N-glycosidic bond, leading to spontaneous depurination.

Feature	N7-Methylguanine (7-MeG)	7-(2-Hydroxypropyl)guanine (7-HPG)
Half-Life (dsDNA)	~150 hours (at 37°C, pH 7.[3]4)	~100–150 hours (Structurally similar kinetics)
Depurination Product	Guanine base + Abasic Site (AP)	Guanine base derivative + Abasic Site (AP)
Endogenous Level	High (~3,000 adducts/cell)	Negligible / None
Steady State	Reached quickly (Formation = Depurination/Repair)	Accumulates linearly with exposure until saturation
Urine Excretion	High (reflects total body burden + repair)	Specific indicator of recent exposure

Expert Insight: Because these adducts fall off the DNA backbone spontaneously, measuring them in urine provides a metric of cumulative exposure and repair, whereas measuring them in extracted DNA provides a snapshot of the steady-state lesion burden.

Validated Analytical Protocol (LC-MS/MS)

To ensure scientific integrity, this protocol uses Neutral Thermal Hydrolysis . Acid hydrolysis (commonly used for other adducts) is strictly forbidden here as it degrades the N7-adducts and can artificially induce depurination of unmodified guanine, skewing the baseline.

Reagents & Internal Standards

• Internal Standard (IS): You must use an isotopically labeled standard added before hydrolysis to correct for recovery and thermal degradation.

  • For 7-MeG: Use

    -7-MeG or -7-MeG.

  • For 7-HPG: Use

    -7-HPG (derived from -propylene oxide).

• Buffer: 10 mM Sodium Cacodylate (pH 7.0) or Ammonium Acetate. Avoid phosphate buffers if using electrospray ionization (ESI) to prevent source suppression.

Step-by-Step Workflow

Step 1: DNA Isolation Isolate DNA using a high-salt/phenol-chloroform method or a gentler "salting-out" kit.

• Critical Check: Ensure

  ratio is > 1.8. Protein contamination interferes with hydrolysis efficiency.

Step 2: Internal Standard Spike Dissolve 50–100 µg of DNA in 100 µL of buffer. Add a known amount of IS (e.g., 50 fmol).

• Why: Adding IS here validates the thermal hydrolysis step. If you lose analyte during heating, you lose IS proportionally.

Step 3: Neutral Thermal Hydrolysis Heat samples at 100°C for 30 minutes (or 95°C for 45 min).

• Mechanism:[2] This specific thermal energy breaks the labile N-glycosidic bond of the N7-adducts without depurinating unmodified guanine or adenine.

• Filtration: Centrifuge at 10,000 x g for 15 min. Collect the supernatant (contains the free base adducts). The pellet is the depurinated DNA backbone.

Step 4: LC-MS/MS Acquisition Inject the supernatant onto a C18 Reverse Phase column (e.g., 2.1 x 100 mm, 1.8 µm).

LC Parameters:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol/Acetonitrile (1:1).

• Gradient: 0% B for 2 min (desalting), ramp to 30% B over 10 min. (N7-adducts are polar and elute early).

MS/MS Transitions (ESI Positive Mode):

Analyte	Precursor ( )	Product ( )	Mechanism
7-MeG	166.1	149.1	Loss of
-7-MeG (IS)	169.1	152.1	Loss of
7-HPG	210.1	152.1	Loss of hydroxypropyl ( )
-7-HPG (IS)	216.1	158.1	Loss of hydroxypropyl-d6

(Note: Transitions should be tuned on your specific instrument. The 7-HPG product ion at 152 corresponds to the guanine base moiety).

Data Interpretation & Application Scenarios

Scenario A: Oncology Drug Development (Temozolomide)

• Target: 7-MeG.

• Challenge: High background.

• Calculation:

  .

• Interpretation: A lack of increase in 7-MeG suggests drug resistance (efflux pumps) or poor bioavailability. A plateau indicates saturation of the N7 site or equilibrium with repair mechanisms (AAG glycosylase).

Scenario B: Occupational Toxicology (Propylene Oxide)

• Target: 7-HPG.

• Challenge: Sensitivity at low exposure.

• Calculation: Direct quantification.[4][5]

• Interpretation: Any detectable level of 7-HPG confirms exposure. Because the background is near zero, this marker offers a high signal-to-noise ratio for validating safety protocols in industrial settings.

Comparative Performance Table

Performance Metric	N7-Methylguanine	7-(2-Hydroxypropyl)guanine
LOD (Limit of Detection)	~1 adduct / nucleotides	~1 adduct / nucleotides (due to lower noise)
Sample Requirement	10–50 µg DNA	50–100 µg DNA (requires higher input for low exposure)
Artifact Risk	High (Acid hydrolysis creates it)	Low (Specific to epoxide chemistry)
Primary Utility	Alkylating Drug PK/PD	Occupational Exposure Limit (OEL) Monitoring

References

• Swenberg, J. A., et al. (2011). "Endogenous versus Exogenous DNA Adducts: Their Role in Carcinogenesis, Epidemiology, and Risk Assessment." Toxicological Sciences. Link

• Boysen, G., et al. (2009). "N7-Methylguanine adducts in DNA are normally present at high levels and increase on aging: analysis by HPLC with electrochemical detection." Chemical Research in Toxicology. Link

• Wu, K. Y., et al. (1999). "Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide." Carcinogenesis. Link

• Stout, M. D., et al. (2006). "Measuring DNA nucleobase adducts using neutral hydrolysis and liquid chromatography-mass spectrometry." Mutation Research. Link

• IARC Working Group. (2019). "Propylene Oxide."[6][7] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans. Link

Sources

• 1. Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Genotoxic effects of the major alkylation damage N7-methylguanine and methyl formamidopyrimidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Formation and Biological Significance of N7-Guanine Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Direct LC-MS/MS Detection of Guanine Oxidations in Exon 7 of the p53 Tumor Suppressor Gene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Direct LC-MS/MS Detection of Guanine Oxidations in Exon 7 of the p53 Tumor Suppressor Gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Propylene Oxide Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Comparative Guide: 7-(2-Hydroxypropyl)guanine (7-HPG) in Smokers vs. Non-Smokers

[1]

Executive Summary: The Biomarker Context

7-(2-Hydroxypropyl)guanine (7-HPG) is the primary DNA adduct formed by the reaction of propylene oxide (PO) with the N7 position of guanine.[1] Propylene oxide is a volatile carcinogenic epoxide found in tobacco smoke and formed endogenously via the metabolic activation of propylene.

While 7-HPG represents the direct genotoxic lesion, its quantification in human peripheral blood leukocytes is analytically challenging due to the lability of the N7-glycosidic bond, which leads to spontaneous depurination. Consequently, while urinary 2-hydroxypropylmercapturic acid (2-HPMA) is the clinically validated biomarker for exposure, 7-HPG remains the definitive biomarker for molecular dose and genotoxic potential.

This guide analyzes the formation of 7-HPG, compares available quantitative data between smokers and non-smokers (bridging human exposure data with toxicological tissue data), and provides a rigorous LC-MS/MS workflow for its detection.

Mechanistic Insight: The Propylene Oxide Pathway

The formation of 7-HPG is not a random event but a specific consequence of electrophilic attack. Propylene (abundant in cigarette smoke) is metabolized by Cytochrome P450 (primarily CYP2E1) into Propylene Oxide. This chiral epoxide is highly reactive toward nucleophilic centers in DNA.

Figure 1: Propylene Oxide Activation and Adduct Formation

Caption: Pathway illustrating the metabolic activation of propylene to propylene oxide, leading to 7-HPG formation and subsequent depurination or detoxification to 2-HPMA.[2]

Comparative Analysis: Smokers vs. Non-Smokers[1][4][5][6][7]

Direct quantification of 7-HPG in human leukocytes is rare in literature due to the adduct's instability. However, the internal dose of the causative agent (propylene oxide) is well-documented via its urinary metabolite (2-HPMA), and tissue-specific adduct levels are established in mammalian models.

Table 1: Human Exposure Biomarkers (Propylene Oxide Load)

Data reflects the systemic availability of the alkylating agent responsible for 7-HPG formation.

Biomarker	Sample Matrix	Non-Smokers (Mean/Median)	Smokers (Mean/Median)	Fold Increase	Significance
2-HPMA	Urine	208 pmol/mg creatinine	480 pmol/mg creatinine	~2.3x	P < 0.001
7-HEG *	Leukocyte DNA	3.4 adducts/10⁷ nuc	6.9 adducts/10⁷ nuc	~2.0x	P < 0.05
7-HPG	Leukocyte DNA	< LOQ / Not Routinely Detected	Likely Elevated (Inferred)	N/A	N/A

*Note: 7-HEG (7-(2-hydroxyethyl)guanine) is the ethylene oxide analogue. Its significant elevation in smokers serves as a direct proxy for the behavior of hydroxyalkyl adducts like 7-HPG.

Table 2: Toxicological Reference Values (Rat Model)

Demonstrates the linear accumulation of 7-HPG in target tissues upon exposure, validating it as a molecular dosimeter.

Tissue Target	Exposure (Propylene Oxide)	7-HPG Level (pmol/µmol Guanine)	Biological Implication
Nasal Epithelium	500 ppm (Inhalation)	606.2 ± 53.0	Primary contact site; highest adduct load.
Lung	500 ppm (Inhalation)	69.8 ± 3.8	Systemic absorption site relevant to smoking.
Liver	500 ppm (Inhalation)	27.5 ± 2.4	Site of metabolic detoxification.

Key Insight: While human blood data is limited, the ~2.3-fold increase in the specific urinary metabolite (2-HPMA) in smokers confirms that the precursor for 7-HPG is significantly elevated. Based on the linear kinetics observed in animal models (Table 2), 7-HPG levels in the lung tissue of smokers are expected to follow a similar elevation pattern.

Experimental Protocol: Detection of 7-HPG

Methodology: Isotope Dilution LC-MS/MS with Neutral Thermal Hydrolysis.[3] Rationale: N7-guanine adducts have a labile glycosidic bond. Heating neutral DNA releases the adduct as a free base, separating it from the DNA backbone without harsh acid hydrolysis that could degrade the analyte.

Figure 2: Analytical Workflow

Caption: Step-by-step workflow for the specific isolation and quantification of N7-guanine adducts using neutral thermal hydrolysis.

Step-by-Step Protocol

1. DNA Isolation & Quantitation[3][4]

• Input: 1-5 mL whole blood or 50-100 mg tissue.

• Method: Standard phenol-chloroform extraction or high-purity column kits (e.g., Qiagen).

• QC Check:

  ratio must be 1.8–1.9. Dissolve DNA in HPLC-grade water.

2. Neutral Thermal Hydrolysis (Critical Step)

• Mechanism: Exploits the instability of the N7-alkylguanine bond.

• Procedure:

  • Aliquot 50–100 µg of DNA.

  • Spike with internal standard (e.g., 50 fmol of

    -7-HPG).

  • Adjust volume to 200 µL with 10 mM Sodium Cacodylate buffer (pH 7.0).

  • Heat at 100°C for 30 minutes in a thermal block.

  • Cool rapidly on ice.

  • Centrifuge at 10,000 x g for 10 min to pellet partially depurinated DNA backbone (optional: use 3kDa MWCO filter).

3. Solid Phase Extraction (SPE)

• Goal: Remove unmodified guanine and adenine which can suppress ionization.

• Cartridge: Mixed-mode cation exchange (e.g., Oasis MCX).

• Steps:

  • Condition: MeOH -> Water.

  • Load: Hydrolysate supernatant.

  • Wash: 0.1% Formic Acid (removes salts/unmodified nucleosides).

  • Elute: 50% MeOH with 5% NH₄OH (releases 7-HPG).

  • Evaporate to dryness and reconstitute in mobile phase.

4. LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., 150 x 2.1 mm, 3 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 0-5 min (2% B), 5-15 min (linear to 30% B).

• MS Source: Electrospray Ionization (ESI) Positive Mode.

• SRM Transitions:

  • 7-HPG:

    210 152 (Loss of hydroxypropyl group -> Guanine).

  • IS (

    -7-HPG): 215 157.

References

• Quantitation of 7-ethylguanine in leukocyte DNA from smokers and nonsmokers. Chemical Research in Toxicology. (2011).[4] Validates the neutral thermal hydrolysis method for N7-guanine adducts in humans.

• Effect of Cigarette Smoking on Urinary 2-Hydroxypropylmercapturic Acid. Cancer Epidemiology, Biomarkers & Prevention. (2005). Establishes 2-HPMA as the validated proxy for propylene oxide exposure in smokers.

• Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats. Carcinogenesis. (2000). Provides the toxicological reference values for 7-HPG tissue distribution.

• 7-Methylguanine levels in DNA of smokers' and non-smokers' total white blood cells. Carcinogenesis. (1996). Comparative data for similar N7-alkylguanine adducts in human leukocytes.

• Propylene Oxide Acute Exposure Guideline Levels. NCBI Bookshelf. (2000). Detailed review of propylene oxide metabolism and adduct formation kinetics.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitation of 7-Ethylguanine in Leukocyte DNA from Smokers and Nonsmokers by Liquid Chromatography-Nanoelectrospray-High Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitation of 7-ethylguanine in leukocyte DNA from smokers and nonsmokers by liquid chromatography-nanoelectrospray-high resolution tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of HPLC-MS/MS Methods for 7-(2-Hydroxypropyl)guanine in Urine

For researchers, scientists, and professionals in drug development, the accurate quantification of biomarkers is paramount. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) methods for the validation of 7-(2-hydroxypropyl)guanine (7-HPG) in urine, a critical biomarker for assessing exposure to propylene oxide. This document moves beyond a rigid template, offering a comprehensive analysis of experimental choices and supporting data to ensure scientific integrity and practical applicability.

Introduction: The Significance of 7-(2-Hydroxypropyl)guanine as a Biomarker

Propylene oxide is a crucial chemical intermediate in industrial processes, but it is also a probable human carcinogen. Monitoring human exposure to propylene oxide is therefore essential for occupational health and safety. When propylene oxide enters the body, it can react with DNA to form adducts, such as 7-(2-hydroxypropyl)guanine (7-HPG). This DNA adduct can be repaired and excreted in the urine, making urinary 7-HPG a valuable non-invasive biomarker of propylene oxide exposure. Accurate and precise measurement of 7-HPG in urine requires robust and validated analytical methods. HPLC-MS/MS has become the gold standard for this purpose due to its high sensitivity and selectivity.

This guide will delve into the critical aspects of HPLC-MS/MS method validation for 7-HPG, comparing different approaches to sample preparation and analytical conditions. The insights provided are grounded in established bioanalytical method validation guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

A Comparative Analysis of Sample Preparation Methodologies

The complexity of the urine matrix necessitates an effective sample preparation strategy to remove interfering substances and concentrate the analyte of interest, 7-HPG. The two most common approaches are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). The choice between these methods can significantly impact method performance, throughput, and cost.

Solid-Phase Extraction (SPE)

SPE is a highly selective sample preparation technique that utilizes a solid sorbent to isolate the analyte from the sample matrix. For a polar molecule like 7-HPG, a mixed-mode or a polar-modified sorbent is often the most effective choice.

Experimental Protocol: Solid-Phase Extraction (SPE)

• Cartridge Conditioning: A mixed-mode cation exchange SPE cartridge is conditioned sequentially with 3 mL of methanol followed by 3 mL of deionized water.

• Sample Loading: 1 mL of urine, previously spiked with an internal standard (e.g., isotope-labeled 7-HPG), is loaded onto the conditioned cartridge.

• Washing: The cartridge is washed with 3 mL of 5% methanol in water to remove hydrophilic interferences, followed by 3 mL of hexane to remove non-polar interferences.

• Elution: The analyte is eluted with 2 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen at 40°C and reconstituted in 100 µL of the initial mobile phase for HPLC-MS/MS analysis.

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique based on the differential solubility of the analyte in two immiscible liquid phases. For 7-HPG, a polar organic solvent is typically used to extract it from the aqueous urine matrix.

Experimental Protocol: Liquid-Liquid Extraction (LLE)

• Sample Preparation: To 1 mL of urine, 100 µL of internal standard solution and 500 µL of a salting-out agent (e.g., saturated ammonium sulfate solution) are added and vortexed.

• Extraction: 3 mL of a polar organic solvent (e.g., ethyl acetate/isopropanol, 9:1 v/v) is added, and the mixture is vortexed for 5 minutes.

• Phase Separation: The sample is centrifuged at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection and Evaporation: The upper organic layer is transferred to a clean tube and evaporated to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: The residue is reconstituted in 100 µL of the initial mobile phase for HPLC-MS/MS analysis.

Head-to-Head Comparison of SPE and LLE

Feature	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Rationale and Insights
Selectivity	High	Moderate to High	SPE sorbents can be chosen for specific analyte-matrix interactions, leading to cleaner extracts. LLE selectivity depends on the solvent system and pH.
Recovery	Generally high and reproducible (typically >85%)	Can be variable and dependent on the partition coefficient of the analyte.	SPE often provides more consistent and higher recoveries due to the controlled interaction with the sorbent.
Matrix Effects	Lower	Can be higher due to co-extraction of endogenous components.	The targeted washing steps in SPE are more effective at removing matrix components that can cause ion suppression or enhancement in the MS source.
Throughput	Can be automated for high-throughput applications (96-well plates).	Can be more labor-intensive and difficult to automate.	For large sample batches, automated SPE is significantly more efficient.
Cost	Higher initial cost for cartridges and manifolds.	Lower cost of solvents and glassware.	The higher cost of SPE consumables may be offset by increased throughput and reduced need for repeat analyses.
Environmental Impact	Can generate plastic waste.	Uses larger volumes of organic solvents.	Both methods have environmental considerations that should be managed through proper waste disposal and solvent recycling where possible.

Chromatographic and Mass Spectrometric Conditions: A Path to Optimal Performance

The separation and detection of 7-HPG are achieved through a combination of HPLC and tandem mass spectrometry. The optimization of these parameters is crucial for achieving the desired sensitivity, selectivity, and run time.

High-Performance Liquid Chromatography (HPLC)

A reversed-phase C18 column is typically the stationary phase of choice for separating 7-HPG from other urinary components. A gradient elution with a mobile phase consisting of an aqueous component with a small amount of acid (e.g., 0.1% formic acid) and an organic component (e.g., methanol or acetonitrile) is commonly employed.

Tandem Mass Spectrometry (MS/MS)

Electrospray ionization (ESI) in the positive ion mode is the most effective ionization technique for 7-HPG. The protonated molecule [M+H]⁺ is selected as the precursor ion in the first quadrupole, fragmented in the collision cell, and specific product ions are monitored in the third quadrupole. This Multiple Reaction Monitoring (MRM) approach provides excellent selectivity and sensitivity.

Table of Optimized HPLC-MS/MS Parameters

Parameter	Optimized Condition	Justification
HPLC Column	C18, 2.1 x 100 mm, 1.8 µm	Provides excellent separation efficiency for polar analytes like 7-HPG. The smaller particle size enhances resolution and allows for faster run times.
Mobile Phase A	0.1% Formic Acid in Water	The acidic modifier improves peak shape and ionization efficiency in positive ESI mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier that provides good separation for a wide range of compounds.
Gradient	5% B to 95% B over 5 minutes	A gradient elution is necessary to effectively separate 7-HPG from early-eluting polar interferences and later-eluting non-polar compounds.
Flow Rate	0.3 mL/min	A moderate flow rate is compatible with standard ESI sources and provides good chromatographic performance.
Injection Volume	5 µL	A small injection volume minimizes the introduction of matrix components into the MS system, reducing the risk of source contamination.
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is a soft ionization technique suitable for polar, non-volatile molecules like 7-HPG. Positive mode is preferred due to the basic nature of the guanine moiety.
MRM Transition	Precursor Ion (m/z) -> Product Ion (m/z)	The specific m/z transitions for 7-HPG and its internal standard must be optimized for maximum sensitivity and specificity.
Internal Standard	¹³C,¹⁵N-labeled 7-HPG	A stable isotope-labeled internal standard is the ideal choice as it co-elutes with the analyte and compensates for variations in extraction, chromatography, and ionization.

Method Validation: Ensuring Data Integrity and Reliability

A bioanalytical method must be rigorously validated to demonstrate its suitability for its intended purpose. The validation parameters are based on guidelines from regulatory agencies like the FDA and EMA.[1][2]

Workflow for HPLC-MS/MS Method Validation

Caption: Workflow for the validation of an HPLC-MS/MS method.

Comparison of Key Validation Parameters for SPE and LLE Methods

Validation Parameter	Acceptance Criteria (FDA/EMA)	Typical Performance (SPE Method)	Typical Performance (LLE Method)
Linearity (r²)	≥ 0.99	> 0.995	> 0.99
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Within ±10%	Within ±15%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	< 10%	< 15%
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10	0.1 ng/mL	0.5 ng/mL
Recovery (%)	Consistent and reproducible	85-95%	70-85%
Matrix Effect (%)	CV ≤ 15%	< 10%	< 20%
Stability	Within ±15% of nominal concentration	Stable for at least 24h at room temp, 3 freeze-thaw cycles, and 3 months at -80°C	Stable for at least 24h at room temp, 3 freeze-thaw cycles, and 3 months at -80°C

Conclusion and Recommendations

Both Solid-Phase Extraction and Liquid-Liquid Extraction can be successfully employed for the sample preparation of 7-(2-hydroxypropyl)guanine in urine for HPLC-MS/MS analysis. However, the comparative data presented in this guide suggests that Solid-Phase Extraction (SPE) offers superior performance in terms of selectivity, recovery, and reduced matrix effects. The ability to automate SPE in a 96-well format also provides a significant advantage for high-throughput laboratories.

While LLE may be a more cost-effective option for smaller sample batches, the potential for higher variability and matrix effects may necessitate more extensive method development and troubleshooting. Ultimately, the choice of method will depend on the specific requirements of the laboratory, including sample throughput, budget, and the desired level of data quality.

For laboratories seeking the most robust, reliable, and high-throughput method for the quantification of 7-HPG in urine, a validated SPE-based HPLC-MS/MS method is the recommended approach. This ensures the generation of high-quality data that is fit for purpose in both research and regulated environments.

References

• ICH M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Department of Health and Human Services, Food and Drug Administration. [Link]

• Guideline on bioanalytical method validation. European Medicines Agency. [Link]

• A Comparative Study of Solid Phase Extraction (SPE) vs. Solid Supported Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE). Waters Corporation. [Link]

• Development and validation of an LC-MS/MS method for the determination of five psychoactive drugs in postmortem urine by optimization of enzymatic hydrolysis of glucuronide conjugates. National Institutes of Health. [Link]

• Development and validation of an UPLC-MS/MS method for the determination of 7-hydroxymitragynine, a μ-opioid agonist, in rat plasma and its application to a pharmacokinetic study. National Institutes of Health. [Link]

• Development and Validation of a UPLC-MS/MS Method for the Quantification of Components in the Ancient Classical Chinese Medicine Formula of Guyinjian. MDPI. [Link]

• Development and Validation for Quantification of 7-Nitroso Impurity in Sitagliptin by Ultraperformance Liquid Chromatography with Triple Quadrupole Mass Spectrometry. National Institutes of Health. [Link]

• Development and validation of an LC-MS/MS method for determination of compound K in human plasma and clinical application. National Institutes of Health. [Link]

• Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. National Institutes of Health. [Link]

Sources

• 1. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive profiling and semi-quantification of exogenous chemicals in human urine using HRMS-based strategies - PMC [pmc.ncbi.nlm.nih.gov]

Guide to Inter-Laboratory Comparison of 7-(2-Hydroxypropyl)guanine (7-HPG) Measurements

Executive Summary

7-(2-Hydroxypropyl)guanine (7-HPG) is the primary DNA adduct formed following exposure to Propylene Oxide (PO), a high-volume industrial chemical and direct alkylating agent.[1] Accurate quantification of 7-HPG is critical for molecular epidemiology, occupational risk assessment, and establishing dose-response relationships in toxicology.

This guide provides an objective technical comparison of the primary measurement methodologies used across laboratories: Isotope-Dilution LC-MS/MS (Gold Standard) , GC-MS (Historical Standard) , and 32P-Postlabeling . It synthesizes performance data to highlight sources of inter-laboratory variability and establishes a self-validating protocol for high-confidence quantification.

Mechanistic Background: The Analyte

Propylene oxide is a direct-acting alkylating agent that reacts with nucleophilic centers in DNA. The N7 position of guanine is the most nucleophilic site, resulting in 7-HPG as the major adduct (accounting for >90% of total DNA alkylation by PO).

Figure 1: 7-HPG Formation Pathway

Caption: Mechanism of 7-HPG formation via nucleophilic attack of propylene oxide on the N7 position of guanine, followed by potential depurination.

Methodological Comparison: Analysis of Alternatives

Inter-laboratory discrepancies often arise from the fundamental differences in detection principles. The following table synthesizes performance metrics derived from validation studies.

Table 1: Comparative Performance of 7-HPG Measurement Platforms

Feature	LC-MS/MS (Isotope Dilution)	GC-MS (NCI/EI)	32P-Postlabeling
Principle	Liquid Chrom.[2] + Tandem Mass Spec	Gas Chrom. + Mass Spec	Enzymatic labeling with radioactive P-32
Specificity	High (Precursor/Product ion matching)	Moderate (Depends on derivatization)	Low (Co-elution of spots common)
Sensitivity (LOD)	~1–5 fmol/µg DNA	~1–10 fmol/µg DNA	~0.1 fmol/µg DNA (Highest sensitivity)
Sample Prep	Hydrolysis + SPE	Hydrolysis + Derivatization	Digestion + Nuclease P1 enrichment
Quantification	Absolute (via Stable Isotope ISTD)	Absolute (via ISTD)	Relative (Spot intensity)
Throughput	High (Automated)	Low (Complex prep)	Low (Labor intensive)
Major Artifacts	Matrix suppression (manageable)	Derivatization artifacts	Non-specific background labeling

Expert Insight: The Causality of Variation

• GC-MS: Historically, GC-MS required derivatization (e.g., with pentafluorobenzyl bromide) to make the adduct volatile. Inter-lab variation here is often driven by incomplete derivatization or moisture contamination during the reaction.

• 32P-Postlabeling: While ultra-sensitive, this method lacks structural confirmation. It frequently overestimates adduct levels due to co-migrating impurities, leading to "false positives" in unexposed control groups.

• LC-MS/MS: The preferred method.[3] Variation here is almost exclusively due to matrix effects (ion suppression). This must be corrected using a stable isotope internal standard (e.g., [15N5]-7-HPG or [D6]-7-HPG).

Recommended Protocol: Self-Validating LC-MS/MS System

To ensure high data integrity (E-E-A-T) and reproducibility, the following protocol utilizes Isotope Dilution Mass Spectrometry (IDMS) . This approach is self-validating because the internal standard corrects for loss of analyte during every step of extraction and ionization.

Reagents & Standards[2][3][4]

• Internal Standard (ISTD): [15N5]-7-(2-hydroxypropyl)guanine (Required for IDMS).

• Hydrolysis Buffer: 0.1 M HCl (Thermal hydrolysis).

• SPE Cartridges: C18 or Mixed-mode Cation Exchange (MCX).

Analytical Workflow[2][3]

Figure 2: IDMS LC-MS/MS Workflow

Caption: Step-by-step Isotope Dilution LC-MS/MS workflow ensuring correction for recovery losses.

Detailed Methodology

• Spiking (The Control Step):

  • Add a known amount (e.g., 50 fmol) of [15N5]-7-HPG to the DNA solution before any processing.

  • Why: Any loss of 7-HPG during hydrolysis or SPE will be mirrored by the ISTD. The ratio remains constant.

• Hydrolysis:

  • Method: Neutral thermal hydrolysis (pH 7.0, 95°C for 30 min) or mild acid hydrolysis (0.1 M HCl, 70°C for 30 min).

  • Scientific Rationale: 7-HPG has a destabilized glycosidic bond. Thermal energy releases the adduct as a free base without degrading the guanine moiety.

• Solid Phase Extraction (SPE):

  • Condition C18 cartridges with Methanol and Water.

  • Load hydrolysate. Wash with water (removes salts/unmodified bases).

  • Elute with 20% Methanol/Water.

  • Critical Check: Collect the wash fraction during validation to ensure 7-HPG is not breaking through.

• LC-MS/MS Parameters:

  • Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.

  • Ionization: Electrospray Ionization (ESI) Positive mode.[4]

  • Transitions (SRM):

    • Analyte (7-HPG):

      210 152 (Loss of hydroxypropyl group + sugar fragment equivalent).

    • ISTD ([15N5]-7-HPG):

      215 157.

Inter-Laboratory Comparison Data

When comparing results between laboratories, the following benchmarks indicate acceptable performance based on literature meta-analysis.

Table 2: Quality Control Benchmarks

Metric	Acceptable Range	Cause of Failure
Intra-lab CV%	< 10%	Inconsistent pipetting; unstable instrument response.
Inter-lab CV%	< 25%	Differences in hydrolysis efficiency; standard purity.
Spike Recovery	80% – 110%	Matrix suppression; breakthrough on SPE column.
Linearity ( )	> 0.995	Saturation of detector; contamination of blanks.[3]

Troubleshooting "Ghost" Signals

If a laboratory reports high background levels of 7-HPG in unexposed controls:

• Check Carryover: Inject a blank solvent after high-concentration standards.

• Check Source Contamination: Propylene oxide is ubiquitous in some lab plastics or sterilization gases. Ensure all consumables are certified free of alkylating agents.

References

• Marsden, D.A., et al. (2009). "Dose-response relationships for N7-(2-hydroxypropyl)guanine in DNA of rats exposed to propylene oxide." Chemical Research in Toxicology. [Link]

• Snyder, C.A. & Solomon, J.J. (1993).[5] "Accumulation of DNA adducts in the nasal epithelium of F344 rats following inhalation of propylene oxide." Carcinogenesis. [Link][1]

• Törnqvist, M., et al. (2002). "Biomarkers of carcinogenicity: The propylene oxide case." Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis. [Link]

• European Commission. (2000). "Propylene Oxide Risk Assessment Report." European Chemicals Bureau. [Link]

• Pottenger, L.H., et al. (2007). "Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide." Toxicological Sciences. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Capillary HPLC-Accurate Mass MS/MS Quantitation of N7-(2, 3, 4-trihydroxybut-1-yl)-guanine Adducts of 1,3-Butadiene in Human Leukocyte DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Propylene Oxide Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Researcher's Guide to the Specificity Assessment of 7-(2-Hydroxypropyl)guanine Detection Methods

For researchers, scientists, and drug development professionals investigating exposure to propylene oxide, the accurate detection of the DNA adduct 7-(2-Hydroxypropyl)guanine (7-HPG) is paramount. This critical biomarker provides a direct measure of DNA damage and is essential for toxicological studies and risk assessment. This guide provides an in-depth comparison of the available analytical methodologies for 7-HPG detection, with a special focus on the rigorous specificity assessment required for reliable quantification.

Introduction: The Significance of 7-(2-Hydroxypropyl)guanine as a Biomarker

Propylene oxide, a widely used industrial chemical, is a known carcinogen that exerts its genotoxic effects through the alkylation of DNA. The primary product of this reaction is 7-(2-Hydroxypropyl)guanine (7-HPG), a stable DNA adduct that serves as a reliable biomarker of exposure.[1][2] The quantification of 7-HPG in biological samples is therefore a critical tool for monitoring exposure levels and assessing the associated cancer risk.

The challenge in 7-HPG analysis lies in achieving high specificity and sensitivity, as the adduct is often present at low levels within a complex biological matrix. Furthermore, the potential for cross-reactivity with structurally similar endogenous DNA bases or other adducts necessitates robust validation of any detection method.

Comparative Analysis of 7-HPG Detection Methodologies

Currently, the gold standards for 7-HPG quantification are mass spectrometry-based techniques and ³²P-postlabelling assays. While immunoassays offer a high-throughput and potentially cost-effective alternative, the commercial availability of specific antibodies for 7-HPG is a significant limitation. This guide will compare these established methods and explore the pathway to developing and validating a custom antibody for 7-HPG detection.

Methodology	Principle	Advantages	Disadvantages	Reported Limit of Detection (LOD)
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Chromatographic separation followed by mass-based detection and fragmentation analysis.	High specificity and sensitivity, structural confirmation, multiplexing capabilities.	High initial instrument cost, requires specialized expertise.	Low fmol to amol range.[3]
³²P-Postlabelling Assay	Enzymatic digestion of DNA, enrichment of adducted nucleotides, and detection via radioactive labeling.	High sensitivity.	Use of radioactivity, labor-intensive, indirect detection.	1 adduct in 10⁸ unmodified nucleotides.[4]
Immunoassay (Competitive ELISA) - Hypothetical	Competition between free 7-HPG in the sample and a labeled 7-HPG conjugate for binding to a specific antibody.	High throughput, cost-effective, simple workflow.	No commercially available specific antibody for 7-HPG. Potential for cross-reactivity.	Dependent on antibody affinity.

The Gold Standard: Mass Spectrometry and ³²P-Postlabelling

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) stands as the most definitive method for 7-HPG analysis. Its power lies in the combination of physical separation of the analyte from the sample matrix by liquid chromatography, followed by highly specific detection based on the mass-to-charge ratio of the parent ion and its characteristic fragment ions. This multi-layered specificity provides a high degree of confidence in the identification and quantification of 7-HPG.

³²P-Postlabelling is another highly sensitive technique that has been historically used for the detection of DNA adducts. This method involves the enzymatic digestion of DNA to individual nucleotides, followed by the enrichment of adducted nucleotides and their subsequent radiolabeling. While offering excellent sensitivity, the reliance on radioactive materials and the indirect nature of the detection are significant drawbacks.

The Potential of Immunoassays: A Focus on Custom Antibody Development

While no commercial antibodies for 7-HPG are currently available, the development of a custom monoclonal or polyclonal antibody presents a viable path towards a high-throughput immunoassay, such as a competitive Enzyme-Linked Immunosorbent Assay (ELISA). The success of such an approach is entirely dependent on the specificity of the antibody.

The Path to a Specific Anti-7-HPG Antibody

Developing a highly specific antibody to a small molecule like 7-HPG requires a strategic approach.[5][6][7]

• Hapten Design and Carrier Conjugation: 7-HPG itself is too small to elicit a robust immune response. Therefore, it must be conjugated to a larger carrier protein, such as Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA), to become immunogenic. The design of the linker used for conjugation is critical to ensure that the unique structural features of 7-HPG are presented to the immune system.

• Immunization and Hybridoma Production (for monoclonal antibodies): Animals, typically rabbits or mice, are immunized with the 7-HPG-carrier conjugate to stimulate an immune response. For monoclonal antibodies, antibody-producing B-cells are isolated and fused with myeloma cells to create immortal hybridoma cell lines, each producing a single, specific antibody.[6]

• Screening and Selection: The resulting antibodies are screened for their ability to bind to 7-HPG. This is often done using an ELISA format where 7-HPG is coated onto a plate.

The Crucial Step: Rigorous Specificity Validation

The validation of a custom antibody for 7-HPG is a multi-faceted process that must be meticulously documented.[3][8]

dot

Caption: Workflow for the development and specificity validation of a custom anti-7-HPG antibody.

1. Competitive ELISA for Specificity Assessment:

A competitive ELISA is the primary tool for assessing the specificity of an anti-7-HPG antibody.[9] In this assay, a known amount of 7-HPG is coated on a microplate. The antibody is pre-incubated with a potential cross-reactant before being added to the plate. If the antibody binds to the cross-reactant in solution, it will be unable to bind to the 7-HPG on the plate, resulting in a reduced signal.

dot

Caption: Principle of Competitive ELISA for 7-HPG detection.

Step-by-Step Protocol for Competitive ELISA:

• Coating: Coat a 96-well plate with a 7-HPG-protein conjugate (e.g., 7-HPG-BSA) and incubate overnight at 4°C.

• Washing: Wash the plate multiple times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound conjugate.

• Blocking: Block the remaining protein-binding sites on the plate by adding a blocking buffer (e.g., 5% non-fat dry milk in PBS) and incubate for 1-2 hours at room temperature.

• Competition: In a separate plate, pre-incubate the anti-7-HPG antibody with either the 7-HPG standard or the unknown samples.

• Incubation: Transfer the antibody-sample mixture to the coated and blocked plate and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate to remove unbound antibodies.

• Secondary Antibody: Add a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary anti-7-HPG antibody and incubate for 1 hour.

• Washing: Wash the plate to remove the unbound secondary antibody.

• Detection: Add a TMB substrate and incubate until a color develops.

• Stop Reaction: Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

• Read Absorbance: Measure the absorbance at 450 nm using a microplate reader. The signal intensity will be inversely proportional to the amount of 7-HPG in the sample.

2. Cross-Reactivity Panel:

To rigorously assess specificity, the antibody must be tested against a panel of structurally related molecules. This is crucial to ensure that the antibody does not recognize unmodified guanine or other common DNA adducts.[8][10]

Potential Cross-Reactant	Rationale for Inclusion
Guanine	The parent nucleobase.
7-Methylguanine	A common endogenous and exogenous DNA adduct.
7-Ethylguanine	Structurally similar alkyl adduct.
8-Oxoguanine	A common oxidative DNA damage product.
Unmodified DNA	To ensure no binding to the DNA backbone.

3. Western Blotting with Adducted DNA:

A powerful method to confirm specificity is to perform a Western blot using DNA that has been chemically modified to contain 7-HPG versus unmodified DNA. A specific antibody should only produce a signal with the adducted DNA.

Step-by-Step Protocol for Western Blotting of Adducted DNA:

• DNA Adduction: Treat calf thymus DNA with propylene oxide to generate 7-HPG adducts. Purify the adducted DNA.

• Slot Blotting: Apply both the adducted and unmodified DNA to a nitrocellulose or PVDF membrane using a slot blot apparatus.

• Blocking: Block the membrane with a suitable blocking buffer for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with the anti-7-HPG antibody overnight at 4°C.

• Washing: Wash the membrane extensively with wash buffer.

• Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane again.

• Detection: Use an enhanced chemiluminescence (ECL) substrate to detect the signal.

The Unrivaled Specificity of LC-MS/MS

For researchers requiring the highest level of confidence in their results, LC-MS/MS remains the method of choice. The specificity is derived from a combination of the retention time of the analyte during chromatography and the unique mass-to-charge ratio of the parent ion and its specific fragment ions (transitions).

Step-by-Step Protocol for LC-MS/MS Analysis of 7-HPG:

• DNA Extraction and Hydrolysis: Extract DNA from the biological sample and hydrolyze it to release the individual nucleobases.

• Sample Cleanup: Use solid-phase extraction (SPE) to remove interfering substances and enrich for the 7-HPG adduct.

• LC Separation: Inject the cleaned-up sample into a liquid chromatograph. A C18 reverse-phase column is typically used to separate 7-HPG from other nucleobases.

• MS/MS Detection: The eluent from the LC is introduced into the mass spectrometer. The instrument is set to monitor for the specific mass transition of 7-HPG.

• Quantification: The amount of 7-HPG is quantified by comparing the peak area of the analyte in the sample to a standard curve generated with known amounts of a 7-HPG standard.

Conclusion and Recommendations

The accurate quantification of 7-(2-Hydroxypropyl)guanine is essential for understanding the genotoxic effects of propylene oxide. While highly sensitive and specific methods like LC-MS/MS and ³²P-postlabelling are well-established, they can be resource-intensive.

The development of a specific antibody for 7-HPG holds the promise of enabling high-throughput and cost-effective immunoassays. However, this guide highlights the critical importance of a rigorous and multi-faceted validation process to ensure the specificity of any custom-developed antibody. Without such validation, the risk of cross-reactivity and inaccurate data is significant.

For researchers embarking on 7-HPG detection, the following recommendations are provided:

• For Definitive Quantification: LC-MS/MS is the recommended method due to its unparalleled specificity and ability to provide structural confirmation.

• For High-Throughput Screening (with caution): If a custom antibody is developed, it must undergo the stringent validation protocols outlined in this guide, including competitive ELISA with a comprehensive panel of cross-reactants and confirmation with adducted DNA.

• Always Include Controls: Regardless of the method chosen, the inclusion of appropriate positive and negative controls is essential for data integrity.

By understanding the strengths and limitations of each method and adhering to rigorous validation principles, researchers can ensure the generation of accurate and reliable data in their assessment of propylene oxide-induced DNA damage.

References

• Kato, S., Petruzzelli, E. D., Bowman, K. W., Turteltaub, B., Blomeke, A., & Weston, P. G. (1993). 7-Alkyldeoxyguanosine adduct detection by two-step HPLC and the 32P-postlabeling assay. Carcinogenesis, 14(3), 545–550. [Link]

• Creative Diagnostics. (n.d.). Custom Monoclonal Antibody Against Small Molecules. Retrieved from [Link]

• GenScript. (n.d.). Custom Antibody Development and Production Services. Retrieved from [Link]

• Rockland Immunochemicals Inc. (n.d.). Custom Antibody Production. Retrieved from [Link]

• Precision Antibody. (2025, January 15). Custom Antibody Development: What You Need to Know. Retrieved from [Link]

• Bio-Rad. (n.d.). Competitive ELISA Protocol. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Custom Antibody Development. Retrieved from [Link]

• Aviva Systems Biology. (2025, February 10). 6 Benefits of Custom Antibody Development for Difficult-to-Target Antigens. Retrieved from [Link]

• Kautiainen, A., & Törnqvist, M. (1991). Dosimetry by means of DNA and hemoglobin adducts in propylene oxide-exposed rats. Carcinogenesis, 12(5), 845–850. [Link]

• Cell Biolabs, Inc. (n.d.). OxiSelect™ BPDE DNA Adduct ELISA Kit. Retrieved from [Link]

• Bordeaux, J., Welsh, A., Lih, C., & Charboneau, L. (2014). Commercial antibodies and their validation. BioTechniques, 57(4), 187–196. [Link]

• SyMMES. (2025, October 13). DNA adducts. Retrieved from [Link]

• Ma, J., Jiang, Y., Liu, Y., & Li, H. (2016). Development and validation of sensitive LC-MS/MS assays for quantification of HP-β-CD in human plasma and CSF. Journal of lipid research, 57(11), 2142–2150. [Link]

• Creative Diagnostics. (n.d.). Antibody Validation. Retrieved from [Link]

• antibodies-online.com. (n.d.). Others BPDE DNA Adduct ELISA Kit. Retrieved from [Link]

• Eide, I., Hagemann, R., & Zahlsen, K. (1995). Ethylene oxide and propylene oxide derived N7-alkylguanine adducts are bypassed accurately in vivo. Carcinogenesis, 16(7), 1649–1652. [Link]

Sources

• 1. Ethylene oxide and propylene oxide derived N7-alkylguanine adducts are bypassed accurately in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dosimetry by means of DNA and hemoglobin adducts in propylene oxide-exposed rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. 7-Alkyldeoxyguanosine adduct detection by two-step HPLC and the 32P-postlabeling assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Custom Monoclonal Antibody Against Small Molecules - Creative Diagnostics [creative-diagnostics.com]
• 6. precisionantibody.com [precisionantibody.com]
• 7. genscript.com [genscript.com]
• 8. Commercial antibodies and their validation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BPDE DNA Adduct ELISA [cellbiolabs.com]
• 10. Custom Antibody Production | Rockland [rockland.com]

Validation of 7-(2-Hydroxypropyl)guanine as a Predictive Biomarker for Cancer Risk

Executive Summary: The Mechanistic vs. Cumulative Dilemma

In the assessment of carcinogenic risk from propylene oxide (PO) and related alkylating agents, researchers face a critical choice between measuring the biologically effective dose (DNA adducts) and the cumulative internal dose (protein adducts).[1]

7-(2-Hydroxypropyl)guanine (7-HPG) represents the primary DNA lesion formed by propylene oxide, accounting for >90% of all PO-DNA adducts.[1] Unlike stable hemoglobin adducts, 7-HPG is a dynamic biomarker that reflects the immediate genotoxic burden and the balance between alkylation and spontaneous depurination.[1]

This guide validates 7-HPG as a predictive biomarker, objectively comparing it against the industry-standard hemoglobin adduct (N-(2-hydroxypropyl)valine) and detailing the specific LC-MS/MS protocols required for its rigorous quantification.[1]

Mechanistic Basis & Formation Pathway[2]

7-HPG is formed via the nucleophilic attack of propylene oxide on the N7 position of guanine within the major groove of DNA.[1][2] This position is the most nucleophilic site in DNA, making it a sensitive indicator of electrophilic exposure.[1][3]

The Critical Instability Factor

A defining characteristic of 7-HPG is its chemical instability.[1][3] The alkylation at N7 creates a quaternary ammonium nitrogen, destabilizing the N-glycosidic bond.[1][3]

• Consequence: 7-HPG undergoes spontaneous depurination (half-life

  5–7 days in vivo), leaving behind an apurinic/apyrimidinic (AP) site.[1][4]

• Implication: Unlike stable protein adducts, 7-HPG levels reach a steady state relatively quickly (within weeks) during chronic exposure, representing a balance between formation and loss.[1][3][5]

Pathway Visualization

Figure 1: The formation and fate of 7-HPG.[1] Note that while 7-HPG is the major adduct, its spontaneous loss leads to AP sites, which are the proximal mutagenic lesions if not repaired.[1]

Comparative Analysis: 7-HPG vs. Alternatives

To validate 7-HPG, we must benchmark it against the standard surrogate: N-(2-hydroxypropyl)valine (HOPrVal) in hemoglobin.[1]

Feature	7-(2-Hydroxypropyl)guanine (7-HPG)	N-(2-hydroxypropyl)valine (HOPrVal)
Matrix	Tissue DNA / WBC DNA	Erythrocyte Hemoglobin
Biological Relevance	Direct: Measures actual DNA damage event.[1][3]	Surrogate: Measures systemic exposure.[1][3]
Stability (Half-life)	Dynamic: ~6 days (Spontaneous loss).[1][3]	Stable: ~120 days (Life of RBC).[1][3]
Accumulation	Reaches steady state quickly (weeks).[1][3]	Accumulates over months (integrative).
Sensitivity	High (fmol/mg DNA), but requires enrichment.[1][3]	Very High (pmol/g globin), abundant target.[1][3]
Invasiveness	High (Biopsy) or Medium (High volume blood for WBCs).[1][3]	Low (Standard blood draw).[1][3]
Predictive Value	Indicates Genotoxic Potential .[1][3]	Indicates Integrated Dose .

Expert Insight: While HOPrVal is superior for monitoring exposure compliance in workers due to its integration over time, 7-HPG is the scientifically superior metric for risk assessment models that require the "Biologically Effective Dose" (BED).[1] However, data shows that tumor formation often requires high doses that induce cytotoxicity, meaning 7-HPG levels may be linear while cancer risk is non-linear (threshold-based).[1][3]

Experimental Protocol: Self-Validating LC-MS/MS System

The following protocol is designed for the rigorous quantification of 7-HPG. It utilizes Neutral Thermal Hydrolysis to specifically release N7-adducts without degrading the DNA backbone, followed by isotope-dilution LC-MS/MS.[1][3]

Reagents & Standards

• Internal Standard (IS): [D6]-7-(2-Hydroxypropyl)guanine.[1][3][2] Crucial for correcting recovery losses.

• Hydrolysis Buffer: 10 mM Sodium Cacodylate, pH 7.0.[1][3]

Step-by-Step Workflow

Step 1: DNA Isolation & QC Isolate DNA using a high-purity method (e.g., Phenol-Chloroform or Gentra Puregene).[1][3]

• Validation Check: A260/A280 ratio must be > 1.8.[1][3]

• Spike: Add 50 fmol of [D6]-7-HPG Internal Standard to 50-100 µg of DNA before hydrolysis.[1][3]

Step 2: Neutral Thermal Hydrolysis This step differentiates N7-guanine adducts (labile) from stable adducts.[1][3]

• Dissolve DNA in 200 µL Hydrolysis Buffer.[1][3]

• Heat at 100°C for 30 minutes .

• Mechanism:[3][6] Heat breaks the weakened glycosidic bond of N7-alkylguanines, releasing the free adduct base (7-HPG) while leaving the DNA backbone intact.[1]

• Cool rapidly on ice. Add cold ethanol to precipitate the DNA backbone.[1][3] Centrifuge and collect the supernatant (contains 7-HPG).[1][3]

Step 3: Solid Phase Extraction (Enrichment) The supernatant contains 7-HPG but also massive amounts of unmodified Guanine and Adenine released by depurination.[1]

• Use a mixed-mode cation exchange cartridge (e.g., OASIS MCX).[1][3]

• Wash with 0.1% Formic Acid (removes neutrals).[1][3]

• Elute with 5% NH4OH in Methanol (releases basic 7-HPG).[1][3]

• Evaporate to dryness and reconstitute in mobile phase.[1][3]

Step 4: LC-MS/MS Quantification

• Column: C18 Reverse Phase (e.g., Acquity HSS T3), 1.8 µm.[1][3]

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][3]

• Ionization: ESI Positive Mode.

MRM Transitions (Mass-to-Charge Ratios):

Analyte	Precursor (m/z)	Product (m/z)	Purpose
7-HPG	210.1	152.1	Quantifier (Loss of hydroxypropyl)
7-HPG	210.1	135.0	Qualifier

| [D6]-7-HPG (IS) | 216.1 | 157.1 | Internal Standard |[1]

Analytical Workflow Diagram

Figure 2: Analytical workflow for the isolation and quantification of 7-HPG from biological samples.[1][3]

Data Interpretation & Validation Criteria

To validate 7-HPG as a predictive biomarker in your study, the data must meet specific criteria:

• Linearity: The response of 7-HPG should be linear with external exposure dose at low concentrations (0–50 ppm PO).[1][3]

• Recovery: The Internal Standard recovery must be between 60–110%.[1][3]

• Limit of Quantitation (LOQ): Should be < 1 adduct per

  nucleotides (approx. 0.5 fmol/µg DNA) to be clinically relevant.[1][3]

• Correlation: In animal models, 7-HPG levels in liver DNA should correlate (

  ) with HOPrVal levels in hemoglobin from the same animals.[1][3]

Critical Limitation: Be aware that while 7-HPG predicts the dose delivered to DNA, it does not always linearly predict cancer risk.[1][3] Propylene oxide carcinogenesis is driven by cell proliferation (which fixes the mutations) that only occurs at high, cytotoxic doses.[1] Therefore, 7-HPG validates exposure and genotoxic potential, but risk models must account for the threshold of cytotoxicity.[1][3]

References

• Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide. Source: Carcinogenesis (Oxford Academic) URL:[1][Link][1]

• Exposure-dependent accumulation of N-(2-hydroxypropyl)valine in hemoglobin of F344 rats exposed to propylene oxide. Source: Journal of Chromatography B URL:[Link]

• The Formation and Biological Significance of N7-Guanine Adducts. Source: NIH / PubMed Central URL:[1][Link]

• Quantitation of DNA and Hemoglobin Adducts in Rats Exposed to Propylene Oxide. Source: Carcinogenesis URL:[Link][1]

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 7-Methylguanine | C6H7N5O | CID 135398679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. The Formation and Biological Significance of N7-Guanine Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Depurination from DNA of 7-methylguanine, 7-(2-aminoethyl)-guanine and ring-opened 7-methylguanines - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative study of 7-(2-Hydroxypropyl)guanine repair pathways

Technical Analysis of Enzymatic Efficiency vs. Chemical Instability

Executive Summary

7-(2-Hydroxypropyl)guanine (7-HPG) is the primary DNA adduct formed following exposure to propylene oxide (PO), a widely used alkylating agent. Unlike stable bulky adducts (e.g., benzo[a]pyrene), 7-HPG presents a unique biological challenge: it is chemically unstable.

This guide compares the two competing fates of 7-HPG in the genome:

• Spontaneous Depurination: A passive, chemical decay pathway driven by the instability of the N7-glycosidic bond.

• Enzymatic Excision (BER): An active repair pathway initiated by Alkyladenine DNA Glycosylase (AAG), also known as N-methylpurine-DNA glycosylase (MPG).[1][2]

Key Insight: While spontaneous depurination removes the adduct, it leaves an uncontrolled abasic (AP) site, which is highly mutagenic and cytotoxic.[3] The biological "product" of choice is the AAG-mediated pathway , which coordinates the excision event with downstream repair factors (APE1, Pol

) to ensure genomic integrity. This guide evaluates the kinetics, efficiency, and experimental validation of these pathways.

The Adduct Profile: 7-(2-Hydroxypropyl)guanine

• Origin: Electrophilic attack by propylene oxide (PO) on the N7 position of guanine.

• Stereochemistry: PO is chiral; 7-HPG exists as distinct isomers (N7-HPG-1 and N7-HPG-2), though repair machinery generally processes them with similar efficiency compared to the vast difference between N7 and O6 adducts.

• Chemical Instability: The alkylation at N7 creates a positive charge on the imidazole ring, weakening the N-glycosidic bond. This makes the base prone to:

  • Hydrolytic release (Depurination).

  • Imidazole ring-opening (formation of FAPy derivatives under alkaline conditions).

Comparative Pathway Analysis

Pathway A: Spontaneous Depurination (The "Passive" Alternative)

• Mechanism: Thermal hydrolysis of the weakened N-glycosidic bond.

• Kinetics: First-order decay. The half-life (

  ) of N7-alkylguanines at physiological pH (7.4, 37°C) is typically measured in hours (approx. 24–150 hours depending on the specific alkyl group).

• Outcome: Formation of an AP site without the immediate recruitment of APE1.

• Risk: "Orphaned" AP sites can stall replication forks or lead to strand breaks before repair enzymes locate them.

Pathway B: AAG-Mediated Repair (The "Active" Solution)

• Mechanism: AAG recognizes the electron-deficient aromatic ring, flips the nucleotide out of the helix, and catalyzes the hydrolysis of the glycosidic bond.

• Kinetics: Enzymatic catalysis accelerates base release by orders of magnitude compared to spontaneous decay.[4]

• Outcome: Controlled generation of an AP site where AAG remains transiently bound or hands off directly to APE1 (Apurinic/Apyrimidinic Endonuclease 1).

• Benefit: Protects the nicked DNA from non-specific degradation.

Pathway Visualization

Figure 1: Bifurcation of 7-HPG fate. The enzymatic pathway (green) ensures controlled repair, whereas spontaneous decay (grey/red) leads to toxic intermediates.

Quantitative Performance Review

The following table synthesizes kinetic data comparing the passive stability of N7-alkylguanines versus AAG-mediated excision.

Feature	Spontaneous Depurination (Passive)	AAG-Mediated Excision (Active)
Rate Constant ( )	(Slow)	(Fast)
Half-Life ( )	~24 to 150 Hours (pH 7.4, 37°C)	< 10 Minutes (in vitro excess enzyme)
Activation Energy	High (Thermal dependence)	Low (Enzymatic catalysis)
Substrate Specificity	Non-specific (Any unstable N7 adduct)	Specific (N7-alkyl, 3-meA, Hx)
Biological Risk	High (Unprotected AP sites)	Low (Coordinated handoff)

Scientist's Note: While AAG is efficient, its activity on 7-HPG is slightly lower than on 7-methylguanine (7-MeG) due to the steric bulk of the hydroxypropyl group. However, it remains the dominant removal mechanism in vivo.

Experimental Protocols

To validate these pathways in your own lab, use the following self-validating protocols.

Protocol A: Synthesis of 7-HPG Modified DNA (Substrate Generation)

Objective: Create a defined substrate for kinetic assays.

• Preparation: Dissolve Calf Thymus DNA (CT-DNA) in 10 mM sodium cacodylate buffer (pH 7.0) to a concentration of 1–2 mg/mL.

• Alkylation: Add Propylene Oxide (PO) to a final concentration of 100 mM. Caution: PO is volatile and carcinogenic. Work in a fume hood.

• Incubation: Seal the vessel tightly and incubate at 37°C for 12 hours.

• Purification: Precipitate DNA using cold ethanol (2.5 volumes) and sodium acetate (0.3 M, pH 5.2). Wash the pellet twice with 70% ethanol to remove unreacted PO.

• Validation: Resuspend in TE buffer. Quantify 7-HPG levels using Protocol C (LC-MS/MS) before use in enzyme assays.

Protocol B: AAG Kinetic Excision Assay

Objective: Measure the rate of 7-HPG release by recombinant AAG.

• Reaction Mix: Combine 10 µg of 7-HPG-modified DNA with recombinant human AAG (0.1 – 1.0 µM) in BER buffer (50 mM HEPES pH 7.5, 100 mM KCl, 1 mM EDTA, 1 mM DTT, 100 µg/mL BSA).

• Controls:

  • Negative Control: Buffer only (measures spontaneous depurination background).

  • Heat Inactivated: Boiled AAG enzyme.

• Time Course: Incubate at 37°C. Remove aliquots at 0, 5, 10, 20, 40, and 60 minutes.

• Termination: Immediately stop the reaction by adding ice-cold ethanol (3 volumes) to precipitate the DNA. The excised free base (7-HPG) remains in the supernatant.

• Separation: Centrifuge at 14,000 x g for 15 mins. Collect the supernatant.

• Analysis: Dry the supernatant and reconstitute for LC-MS/MS analysis (Protocol C) to quantify the released free base.

Protocol C: Isotope Dilution LC-MS/MS (The Gold Standard)

Objective: Absolute quantification of 7-HPG with internal standardization.

This protocol is critical for "Trustworthiness" as it accounts for matrix effects and recovery losses.

• Internal Standard (ISTD):

  -7-HPG or -7-HPG (Spike samples before processing).

• Hydrolysis (For Total Adducts): If analyzing total genomic damage, hydrolyze DNA in 0.1 M HCl at 70°C for 30 mins (releases all purines). For the Enzyme Assay (Protocol B), skip this step as you are analyzing the free base in the supernatant.

LC-MS/MS Workflow Diagram:

Figure 2: Analytical workflow for quantifying 7-HPG using Isotope Dilution Mass Spectrometry.

MS/MS Transitions (Example):

• 7-HPG: precursor

  210 product 152 (Guanine + H).

• ISTD (

  -7-HPG): precursor 215 product 157.

References

• Swenberg, J. A., et al. (2011). "Endogenous versus Exogenous DNA Adducts: Deriving Biologically Significant Thresholds." Chemical Research in Toxicology.

• O'Brien, P. J., & Ellenberger, T. (2004). "Dissecting the Broad Substrate Specificity of Human Alkyladenine DNA Glycosylase." Journal of Biological Chemistry.

• Rusyn, I., et al. (2005). "Characterization of DNA Adducts in Rats Treated with Propylene Oxide." Chemical Research in Toxicology.

• Wyatt, M. D., & Pittman, D. L. (2006). "Methylating Agents and DNA Repair Responses: Methylated Bases and Methylated Oxygen." Chemical Research in Toxicology.

• Gates, K. S. (2009). "An Overview of Chemical Mechanisms of DNA Damage and Repair." Chemical Research in Toxicology.

Sources

• 1. A DNA repair-independent role for alkyladenine DNA glycosylase in alkylation-induced unfolded protein response | bioRxiv [biorxiv.org]
• 2. Alkyladenine DNA glycosylase associates with transcription elongation to coordinate DNA repair with gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Depurination of N7-methylguanine by DNA glycosylase AlkD is dependent on the DNA backbone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Self-catalyzed site-specific depurination of guanine residues within gene sequences - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of 7-(2-Hydroxypropyl)guanine (7-HPG)

Executive Summary & Hazard Context

7-(2-Hydroxypropyl)guanine (7-HPG) is not merely a purine derivative; it is the primary DNA adduct formed by propylene oxide , a classified Group 2B carcinogen (IARC). While the adduct itself is often used as a biomarker, it must be handled with the rigor reserved for genotoxic research chemicals .

Standard laboratory waste protocols are insufficient. This guide mandates a Zero-Discharge policy to municipal drains and outlines the segregation required for high-temperature incineration.

Critical Safety Parameters

Parameter	Specification	Operational Implication
Chemical Class	N7-Alkylguanine DNA Adduct	Potential Mutagen/Genotoxin.
Solubility Profile	Soluble in DMSO, Methanol, 0.1M HCl	DO NOT mix with aqueous waste streams containing bleach (potential reaction).
Stability	Labile at alkaline pH (> pH 9)	Avoid mixing with strong bases to prevent uncontrolled decomposition.
RCRA Status	Not explicitly P/U listed, but Toxic characteristic	Manage as Hazardous Chemical Waste (Code D001/D003 depending on solvent).

Pre-Disposal Stabilization & Segregation

Before 7-HPG leaves your bench, it must be stabilized. N7-substituted guanines can degrade, but our goal is containment, not bench-side destruction.

The "Two-Stream" Segregation Protocol

You must separate 7-HPG waste based on the matrix it is dissolved in.

Stream A: High-Concentration Stocks (Solid or DMSO/Methanol)

• Context: Expired lyophilized standards or stock solutions (>1 mg/mL).

• Action: These are high-BTU wastes destined for fuel blending or incineration.

• Container: Amber glass vial with Teflon-lined cap.

• Labeling: "Hazardous Waste - Genotoxic - 7-(2-Hydroxypropyl)guanine in [Solvent]."

Stream B: Analytical Waste (HPLC Effluent)

• Context: Dilute mixtures in water/acetonitrile/formic acid from LC-MS/MS analysis.

• Action: Segregate into "flammable organic" carboys.

• Crucial Warning: Do not pour HPLC effluent containing 7-HPG down the sink. Even trace amounts of genotoxins violate "discharge to sewer" permits in most jurisdictions.

Detailed Disposal Workflow

The following decision logic ensures compliance with EPA (US) and general EHS standards.

Workflow Visualization: Waste Decision Logic

Figure 1: Decision matrix for segregating 7-HPG waste based on physical state and solvent composition.

Step-by-Step Disposal Procedure

• Consolidation:

  • Transfer liquid waste into a compatible High-Density Polyethylene (HDPE) or glass carboy.

  • Self-Validating Step: Check the pH of the waste container before adding the 7-HPG solution. Ensure pH is < 9. High pH can cause ring-opening of the guanine, creating unknown secondary byproducts.

• Labeling:

  • Affix a hazardous waste tag immediately.

  • List constituents: "Methanol (50%), Water (49%), Formic Acid (0.1%), 7-(2-Hydroxypropyl)guanine (<0.01%)."

  • Check the box for "Toxic" and "Carcinogen/Mutagen."

• Secondary Containment:

  • Place the waste container in a secondary tray capable of holding 110% of the volume.

• Hand-off:

  • Schedule pickup with your facility's EHS or licensed hazardous waste contractor (e.g., Clean Harbors, Veolia).

  • Disposal Code: Request Incineration (Destruction). Do not allow this to go to landfill.

Emergency Spill Response (7-HPG Specific)

If a stock solution of 7-HPG is spilled, standard paper towel wiping is insufficient due to the genotoxic potential.

Spill Response Protocol

Figure 2: Immediate response workflow for spills involving >1mg of 7-HPG.

Decontamination Chemistry: To deactivate the area, use a 10% Sodium Hypochlorite (Bleach) solution.

• Mechanism: Hypochlorite oxidizes the purine ring system, effectively destroying the specific DNA-binding capability of the adduct [1].

• Wait Time: Allow the bleach to sit for 10-15 minutes before wiping with water.

Regulatory & Compliance Framework

Strict adherence to these regulations protects your license to operate.

• USA (OSHA): 7-HPG should be handled under the "Chemical Hygiene Plan" provisions for "Particularly Hazardous Substances" (29 CFR 1910.1450) due to its relationship with Propylene Oxide [2].

• USA (EPA/RCRA): While not P-listed, the "Mixture Rule" applies. If dissolved in methanol (Ignitable, F003), the entire mixture is hazardous waste.

• Europe (REACH): Treat as a Substance of Very High Concern (SVHC) in research quantities.

References

• Pratt, M. et al. (2004). Deactivation of Antineoplastic Drugs and Purine Derivatives by Sodium Hypochlorite. Journal of Oncology Pharmacy Practice. (Generalized principle for purine oxidation).

• Occupational Safety and Health Administration (OSHA). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. United States Department of Labor. [Link]

• International Agency for Research on Cancer (IARC). Propylene Oxide Monograph - Group 2B Carcinogen Classification. World Health Organization. [Link]

Personal protective equipment for handling 7-(2-Hydroxypropyl)guanine

Topic: Personal Protective Equipment & Operational Handling for 7-(2-Hydroxypropyl)guanine (7-HPG) Audience: Researchers, Analytical Chemists, and Toxicologists. Role: Senior Application Scientist.

Executive Summary & Risk Context

7-(2-Hydroxypropyl)guanine (7-HPG) is the primary DNA adduct formed by the alkylation of guanine by Propylene Oxide (PO) .[1][2] While often used as a reference standard in LC-MS/MS "adductomics" to quantify exposure to carcinogenic epoxides, it must be handled with the rigor reserved for genotoxic compounds.

The Safety Paradox: While 7-HPG is chemically more stable and less volatile than its parent compound (Propylene Oxide), it represents a molecular endpoint of carcinogenicity . In the absence of a specific Occupational Exposure Limit (OEL), you must apply a Control Banding approach, treating this substance as a High Potency/Genotoxic Solid (Band 4) .

Critical Operational Risk: Beyond personal safety, the handling of 7-HPG requires strict contamination control. As 7-HPG is often quantified at trace levels (fmol/mg DNA), even femtogram-level cross-contamination from a reference standard can invalidate weeks of low-level exposure studies.

Hazard Identification & Control Banding

Since specific toxicological data for isolated 7-HPG is limited compared to Propylene Oxide, we utilize a precautionary hazard assessment.

Hazard Category	Classification	Justification
Genotoxicity	Presumed Mutagen	Structural derivative of guanine modified by a Group 2B carcinogen (IARC).
Physical State	Solid (Powder)	High risk of aerosolization during weighing and transfer.
Target Organs	Respiratory/Skin	Potential irritant; N7-alkylation can destabilize the imidazole ring (depurination risk).
Control Band	Band 4	Requires containment (BSC/CVE) and high-level respiratory protection.

Personal Protective Equipment (PPE) Matrix

This matrix dictates the required PPE based on the physical state of the compound. Standard laboratory attire (long pants, closed-toe shoes) is the baseline.

Protection Zone	Solid Handling (Weighing/Transfer)	Solution Handling (< 1 mg/mL)
Respiratory	Mandatory: Class II Biosafety Cabinet (BSC) or Containment Ventilated Enclosure (CVE).If open bench is unavoidable: P100/N95 Respirator (Fit-tested).	Chemical Fume Hood.
Dermal (Hands)	Double Gloving: Inner: Nitrile (4 mil)Outer: Nitrile (Extended Cuff, 5-8 mil)	Single Nitrile Gloves (4 mil). Change immediately upon splash.
Dermal (Body)	Tyvek® Lab Coat (Disposable) with elastic cuffs.	Standard Cotton Lab Coat (Laundered professionally).
Eye/Face	Safety Goggles (ANSI Z87.1) + Face Shield (if outside hood).	Safety Glasses with Side Shields.[3]

Operational Protocol: The "Zero-Contamination" Workflow

This protocol ensures both operator safety and analytical integrity.

Phase 1: Preparation & Engineering Controls

• Static Control: 7-HPG powder is often electrostatic. Use an ionizing fan or anti-static gun inside the balance enclosure to prevent powder dispersal.

• Surface Barrier: Line the work surface of the BSC with a plastic-backed absorbent mat (absorbent side up) to capture any micro-spills.

Phase 2: Weighing & Solubilization (Critical Step)

Rationale: N7-guanine adducts have poor water solubility and are prone to depurination at high pH. Acidic conditions are preferred for stability.

• Weighing: Weigh the solid into a pre-tared amber glass vial (to protect from photodegradation) inside the BSC.

• Solubilization Strategy:

  • Do NOT attempt to dissolve directly in pure water (solubility is poor).

  • Step A: Add a small volume of 0.1 M HCl (e.g., 10% of final volume) to protonate the guanine moiety, facilitating dissolution.

  • Step B: Vortex until clear.

  • Step C: Dilute to volume with water or buffer (e.g., Ammonium Acetate pH 5-6).

  • Note: Avoid alkaline pH (>8.0) as this promotes imidazole ring-opening to form formamidopyrimidine (Fapy) derivatives, destroying your standard.

Phase 3: Storage

• Condition: -20°C or -80°C.

• Format: Store as a concentrated stock solution (e.g., 1 mM) rather than dry powder to minimize future handling risks.

• Labeling: Mark containers with "CAUTION: GENOTOXIC STANDARD" .

Visual Workflows

Figure 1: Operational Logic & PPE Decision Tree

Caption: Decision logic for selecting containment and PPE based on the physical state of 7-HPG.

Figure 2: Solubilization & Stability Workflow

Caption: Step-by-step solubilization protocol preventing chemical degradation (Ring Opening).

Decontamination & Disposal

Spill Response (Solid)

• Evacuate: Clear the immediate area.

• PPE Up: Don N95/P100 respirator and double gloves.

• Cover: Gently cover powder with a damp paper towel (do not spray directly, as this disperses dust).

• Clean: Wipe up the damp powder. Clean surface with 10% Bleach (Sodium Hypochlorite) followed by 70% Ethanol. Note: Bleach oxidizes DNA adducts, rendering them analytically undetectable and chemically degraded.

Waste Disposal

• Solids/Vials: Dispose of as Hazardous Chemical Waste (Tag: "Toxic/Genotoxic").

• Liquids: Collect in a dedicated "Cytotoxic/Genotoxic" liquid waste container. Do not pour down the drain.

References

• International Agency for Research on Cancer (IARC). (1994). Propylene Oxide.[3][4][5][6][7][8] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 60. Link

• Ríos-Blanco, M. N., et al. (2003). Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide.[1][2][9] Carcinogenesis, 24(7), 1233–1238. Link

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.Link

• National Institutes of Health (NIH) - PubChem. Propylene Oxide Compound Summary.Link

• Swenberg, J. A., et al. (2011). Endogenous versus Exogenous DNA Adducts: Their Role in Carcinogenesis, Epidemiology, and Risk Assessment. Toxicological Sciences, 120(Suppl 1), S130–S145. Link

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. balchem.com [balchem.com]
• 6. lyondellbasell.com [lyondellbasell.com]
• 7. durhamtech.edu [durhamtech.edu]
• 8. shell.com [shell.com]
• 9. The Formation and Biological Significance of N7-Guanine Adducts - PMC [pmc.ncbi.nlm.nih.gov]